Irl-1620

Core Science & Biosynthesis

An In-Depth Technical Guide to the Mechanism of Action of Irl-1620 (Sovateltide)

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Irl-1620, also known as Sovateltide, is a potent and highly selective synthetic agonist of the endothelin-B (ETB) receptor.[1] This technical guide provides a comprehensive overview of the molecular mechanism of action of Irl-1620, detailing its interaction with the ETB receptor and the subsequent downstream signaling cascades that mediate its therapeutic effects. We will delve into its role in promoting neuroprotection, angiogenesis, and neurogenesis, with a particular focus on its potential in treating neurological conditions such as ischemic stroke and Alzheimer's disease. This guide will further provide detailed experimental protocols for investigating the efficacy of Irl-1620 and present key quantitative data to support its mechanistic profile.

Introduction: The Endothelin System and the Therapeutic Promise of Irl-1620

The endothelin (ET) system, comprising ET peptides and their G-protein coupled receptors (GPCRs), plays a critical role in vascular homeostasis and neural development. The ETB receptor, in particular, has emerged as a promising therapeutic target for a range of neurological disorders. Irl-1620 is a 15-amino acid synthetic analog of endothelin-1, engineered for high selectivity towards the ETB receptor. Its therapeutic potential stems from its ability to harness the regenerative capabilities of the central nervous system (CNS), offering a novel approach to treating conditions characterized by neuronal damage and cognitive decline.

Core Mechanism of Action: Selective ETB Receptor Agonism

The primary mechanism of action of Irl-1620 is its selective binding to and activation of the ETB receptor, a class A GPCR. This high selectivity is a key attribute, minimizing off-target effects associated with the endothelin-A (ETA) receptor, which primarily mediates vasoconstriction.

Receptor Binding Profile

Irl-1620 exhibits a significantly higher affinity for the ETB receptor compared to the ETA receptor. This selectivity has been quantified in receptor binding assays, demonstrating its potent and specific interaction with its intended target.

Parameter	ETB Receptor	ETA Receptor	Reference
Ki (nM)	0.016	1900	[2]

Table 1: Receptor Binding Affinity of Irl-1620.

Downstream Signaling Cascades

Upon binding of Irl-1620, the ETB receptor undergoes a conformational change, initiating a cascade of intracellular signaling events. These pathways are central to the pleiotropic effects of Irl-1620, including neuroprotection, angiogenesis, and neurogenesis.

Figure 2: Workflow for the Morris Water Maze experiment.

Assessment of Apoptosis: TUNEL Assay

The TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) assay is a method for detecting DNA fragmentation, a hallmark of apoptosis.

Protocol:

• Tissue Preparation:

  • Perfuse the animal with 4% paraformaldehyde (PFA) in phosphate-buffered saline (PBS).

  • Post-fix the brain tissue in 4% PFA overnight at 4°C.

  • Cryoprotect the tissue in a sucrose solution (e.g., 30% in PBS).

  • Section the brain tissue on a cryostat (e.g., 20-30 µm sections).

• Permeabilization:

  • Mount the sections on slides and wash with PBS.

  • Incubate the sections in a permeabilization solution (e.g., 0.1% Triton X-100 in 0.1% sodium citrate) on ice.

• TUNEL Reaction:

  • Wash the sections with PBS.

  • Incubate the sections with the TUNEL reaction mixture (containing TdT enzyme and labeled dUTPs) in a humidified chamber at 37°C.

• Detection:

  • Wash the sections with PBS.

  • If using a fluorescent label, counterstain with a nuclear stain (e.g., DAPI).

  • Mount the slides with an anti-fade mounting medium.

• Microscopy and Analysis:

  • Visualize the sections using a fluorescence microscope.

  • Quantify the number of TUNEL-positive (apoptotic) cells in specific brain regions.

Figure 3: Workflow for the TUNEL Assay.

Protein Expression Analysis: Western Blotting

Western blotting is used to detect and quantify the expression levels of specific proteins, such as VEGF, NGF, total Akt, and phosphorylated Akt (p-Akt).

Protocol:

• Tissue Lysis and Protein Extraction:

  • Dissect the brain region of interest on ice.

  • Homogenize the tissue in a lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

  • Centrifuge the lysate to pellet cellular debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

• SDS-PAGE:

  • Denature the protein samples by heating in a sample buffer containing SDS and a reducing agent.

  • Load equal amounts of protein per lane onto an SDS-polyacrylamide gel.

  • Separate the proteins by size via electrophoresis.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting:

  • Block the membrane with a blocking solution (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the protein of interest (e.g., anti-VEGF, anti-NGF, anti-Akt, anti-p-Akt) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection:

  • Wash the membrane with TBST.

  • Add an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Detect the chemiluminescent signal using an imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the expression of the protein of interest to a loading control (e.g., β-actin or GAPDH). For p-Akt, normalize to total Akt levels.

Quantitative Data Summary

The following table summarizes key quantitative data related to the preclinical efficacy of Irl-1620.

Parameter	Animal Model	Treatment Dose	Effect	Reference
Infarct Volume Reduction	Rat (MCAO)	5 µg/kg, IV	~70-80% reduction	[3]
Neurological Deficit Score	Pediatric Rat (MCAO)	5 µg/kg, IV	Significant improvement (p=0.00188)	[3]
Cerebral Blood Flow	Pediatric Rat (MCAO)	5 µg/kg, IV	Significant improvement (p=0.0007)	[3]
Cognitive Improvement	Rat (Aβ-induced)	5 µg/kg, IV	Significant reduction in escape latency	[4][5]
VEGF & NGF Expression	Rat (Aβ-induced)	5 µg/kg, IV	Significant increase	[4][6]

Table 2: Summary of Preclinical Efficacy Data for Irl-1620.

Conclusion and Future Directions

Irl-1620 represents a novel and promising therapeutic strategy for a range of debilitating neurological disorders. Its highly selective agonism of the ETB receptor triggers a cascade of beneficial downstream effects, including potent neuroprotection, enhanced angiogenesis, and the promotion of neurogenesis. The compelling preclinical data, coupled with a well-defined mechanism of action, strongly support its continued development and clinical investigation. Future research should focus on further elucidating the intricate signaling networks regulated by ETB receptor activation and exploring the full therapeutic potential of Irl-1620 in a broader spectrum of neurodegenerative and neurovascular diseases.

References

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• Sharma, S., et al. (2024). To evaluate the effect of endothelin receptor agonist IRL-1620 alone and in combination with donepezil in modulating neurodegeneration elicited by amyloid-β in rats. Experimental Neurology, 374, 114720. [Link]

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IRL-1620: A Deep Dive into its Function as a Selective Endothelin B Receptor Agonist

An In-depth Technical Guide for Researchers and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

IRL-1620, also known as Sovateltide, is a potent and highly selective synthetic peptide agonist for the Endothelin B (ETB) receptor.[1] This guide provides a comprehensive technical overview of IRL-1620, from its fundamental mechanism of action to detailed experimental protocols for its investigation. We will explore the critical role of the endothelin system in various physiological and pathological processes and how the selective activation of ETB receptors by IRL-1620 offers promising therapeutic avenues, particularly in the realm of neurovascular diseases. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals, offering field-proven insights and robust methodologies to facilitate further exploration of this compelling compound.

Introduction: The Endothelin System and the Significance of ETB Receptor Agonism

The endothelin (ET) system, comprising three peptide ligands (ET-1, ET-2, and ET-3) and two G protein-coupled receptors (GPCRs), the Endothelin A (ETA) and Endothelin B (ETB) receptors, plays a crucial role in vascular homeostasis and a multitude of other physiological processes.[2] While both receptor subtypes are activated by the ET peptides, they often mediate opposing effects. ETA receptor activation, primarily on vascular smooth muscle cells, leads to potent and sustained vasoconstriction.[3]

The ETB receptor, on the other hand, exhibits a more complex and multifaceted signaling profile. Located on both endothelial and smooth muscle cells, its activation can lead to either vasodilation or vasoconstriction, depending on the cellular context.[4][5] On endothelial cells, ETB receptor stimulation triggers the release of vasodilators like nitric oxide (NO) and prostacyclin.[6] This vasorelaxant effect is a key rationale for exploring ETB agonists as therapeutic agents.

IRL-1620, a synthetic analog of ET-1, is distinguished by its remarkable selectivity for the ETB receptor.[7] This high selectivity allows for the targeted investigation and modulation of the ETB pathway, minimizing the confounding vasoconstrictive effects associated with ETA receptor activation.[1]

IRL-1620: Chemical Properties and Receptor Selectivity

IRL-1620 is a 15-amino acid peptide with the sequence Suc-Asp-Glu-Glu-Ala-Val-Tyr-Phe-Ala-His-Leu-Asp-Ile-Ile-Trp.[7] Its high affinity and selectivity for the ETB receptor are well-documented.

Parameter	Value	Reference
Molecular Formula	C86H116N17O27
Molecular Weight	1819.94 g/mol
Ki for ETB Receptor	0.016 nM (16 pM)	[8][9]
Ki for ETA Receptor	1900 nM	[8]
Selectivity (ETA/ETB)	~120,000-fold	[5]

This exceptional selectivity profile makes IRL-1620 an invaluable tool for dissecting the specific functions of the ETB receptor in both health and disease.

Mechanism of Action: Signaling Pathways Activated by IRL-1620

As a G protein-coupled receptor, the ETB receptor initiates a cascade of intracellular signaling events upon agonist binding. IRL-1620-mediated activation of the ETB receptor has been shown to engage multiple signaling pathways, contributing to its diverse physiological effects.

Endothelial ETB Receptor Signaling and Vasodilation

Activation of ETB receptors on endothelial cells is a primary mechanism underlying the vasodilatory effects of IRL-1620. This process involves the activation of phospholipase C (PLC), leading to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+), which in turn activates endothelial nitric oxide synthase (eNOS) to produce nitric oxide (NO). NO then diffuses to adjacent vascular smooth muscle cells, where it activates soluble guanylate cyclase, leading to increased cyclic guanosine monophosphate (cGMP) levels and subsequent vasorelaxation.[6]

Caption: Neuroprotective and Neuroregenerative Mechanisms of IRL-1620.

Experimental Protocols for the Study of IRL-1620

The following protocols provide a framework for investigating the pharmacological properties of IRL-1620. These are intended as a starting point and may require optimization based on specific experimental conditions and research questions.

In Vitro Receptor Binding Assay

This protocol describes a competitive binding assay to determine the affinity of IRL-1620 for the ETB receptor.

Materials:

• Cell membranes expressing the human ETB receptor (e.g., from CHO or HEK293 cells)

• Radiolabeled ligand (e.g., [125I]-ET-1 or [125I]-ET-3)

• IRL-1620 (non-labeled ligand)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl2, 0.1% BSA)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Prepare serial dilutions of IRL-1620 in assay buffer.

• In a microplate, combine the cell membranes, radiolabeled ligand at a fixed concentration (e.g., 30 pM [125I]ET-1), and varying concentrations of IRL-1620. [10]3. For total binding, omit the non-labeled ligand. For non-specific binding, add a high concentration of a non-labeled ETB receptor ligand (e.g., 1 µM ET-1).

• Incubate the plate at 37°C for 1 hour. [10]5. Terminate the reaction by rapid filtration through glass fiber filters (e.g., Whatman GF/C).

• Wash the filters rapidly with ice-cold assay buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Analyze the data using non-linear regression to determine the Ki value for IRL-1620.

In Vivo Model of Focal Cerebral Ischemia (Middle Cerebral Artery Occlusion - MCAO)

This protocol outlines the induction of focal cerebral ischemia in rats, a widely used model to evaluate the neuroprotective effects of IRL-1620. [1] Materials:

• Male Wistar or Sprague-Dawley rats (250-300g)

• Anesthesia (e.g., isoflurane)

• 4-0 nylon monofilament with a rounded tip

• Surgical instruments

• Laser Doppler flowmeter

• IRL-1620 solution (e.g., 5 µg/kg in sterile saline)

• Vehicle (sterile saline)

Procedure:

• Anesthetize the rat and place it in a stereotaxic frame.

• Make a midline incision in the neck to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• Ligate the CCA and ECA.

• Make a small incision in the CCA and insert the nylon monofilament into the ICA until a slight resistance is felt, indicating the occlusion of the middle cerebral artery (MCA).

• Confirm the occlusion by monitoring the cerebral blood flow with a laser Doppler flowmeter. A significant drop in blood flow should be observed. [1]6. For permanent MCAO, the filament is left in place. For transient MCAO, withdraw the filament after a defined period (e.g., 90 minutes) to allow for reperfusion. [1]7. Administer IRL-1620 or vehicle intravenously at specified time points post-MCAO (e.g., 2, 4, and 6 hours). [11]8. Monitor the animal for neurological deficits using standardized scoring systems.

• At the end of the study, euthanize the animal and collect the brain for analysis of infarct volume (e.g., using TTC staining) and other biochemical markers.

Caption: Workflow for the Middle Cerebral Artery Occlusion (MCAO) Model.

Therapeutic Potential and Clinical Development

The unique pharmacological profile of IRL-1620 has positioned it as a promising therapeutic candidate for several neurological and neurovascular disorders.

Ischemic Stroke

Preclinical studies have consistently demonstrated the neuroprotective and neurorestorative effects of IRL-1620 in animal models of ischemic stroke. [1][12][11]These studies have shown that IRL-1620 can reduce infarct volume, improve neurological and motor function, and enhance cerebral blood flow. [1][12][13]Phase I and II clinical trials have been conducted to evaluate the safety, tolerability, and efficacy of sovateltide (IRL-1620) in patients with acute ischemic stroke. [14][11][15][16]The results from these trials have been encouraging, showing that sovateltide is safe and well-tolerated and may lead to improved neurological outcomes. [15][16]

Alzheimer's Disease

IRL-1620 has also shown therapeutic potential in animal models of Alzheimer's disease. [17][18]Studies have demonstrated that IRL-1620 can prevent cognitive impairment and oxidative stress induced by amyloid-beta (Aβ), a key pathological hallmark of Alzheimer's disease. [8][18]Furthermore, IRL-1620 has been shown to improve learning and memory in these models. [17]The proposed mechanisms include the enhancement of neurogenesis and angiogenesis, as well as the upregulation of neurotrophic factors. [17][19]

Conclusion and Future Directions

IRL-1620 represents a highly selective and potent tool for probing the multifaceted roles of the endothelin B receptor. Its unique ability to promote vasodilation, neuroprotection, and neuroregeneration underscores its significant therapeutic potential for a range of debilitating neurological disorders. The promising results from preclinical and early-phase clinical studies warrant further investigation to fully elucidate its mechanisms of action and to establish its clinical utility. Future research should focus on optimizing dosing regimens, exploring combination therapies, and identifying patient populations most likely to benefit from this novel therapeutic approach. As our understanding of the endothelin system continues to evolve, IRL-1620 will undoubtedly remain a key pharmacological agent for both basic research and clinical drug development.

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• Safety and Efficacy of Sovateltide (IRL-1620) in a Multicenter Randomized Controlled Clinical Trial in Patients with Acute Cerebral Ischemic Stroke. (2021, January 11). PubMed.
• A Novel Neuroregenerative Approach Using ETB Receptor Agonist, IRL-1620, to Tre
• Safety and Efficacy of Sovateltide (IRL-1620) in a Multicenter Randomized Controlled Clinical Trial in Patients with Acute Cerebral Ischemic Stroke. PMC.
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Sovateltide (IRL-1620): A Deep Dive into a Novel Neuroregenerative Agent

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Sovateltide (also known as IRL-1620 or PMZ-1620) is a first-in-class, highly selective endothelin-B (ETB) receptor agonist emerging as a promising therapeutic for neurological disorders, most notably acute cerebral ischemic stroke. Unlike conventional treatments that primarily focus on reperfusion, Sovateltide's unique mechanism of action centers on promoting neurovascular remodeling, including neurogenesis and angiogenesis, to repair brain tissue following injury. This guide provides a comprehensive technical overview of Sovateltide, delving into its chemical properties, mechanism of action, preclinical and clinical data, and potential therapeutic applications.

Introduction: The Unmet Need in Neuroprotection

Ischemic stroke and other neurovascular diseases represent a significant global health burden, often leading to long-term disability or death. Current therapeutic options for ischemic stroke are limited, with a narrow therapeutic window for interventions like thrombolysis. This has driven the search for novel neuroprotective agents that can mitigate ischemic damage and enhance functional recovery. Sovateltide has emerged as a promising candidate due to its ability to stimulate the brain's intrinsic repair mechanisms.

Chemical and Physical Properties

Sovateltide is a synthetic peptide analog of endothelin-1 (ET-1). Its chemical name is Succinyl-(Glu9, Ala11,15)-endothelin-1 (8-21).

Property	Value
Chemical Formula	C86H117N17O27
Molar Mass	1820.974 g·mol−1
CAS Number	142569-99-1
Synonyms	IRL-1620, PMZ-1620, Tyvalzi™

Mechanism of Action: Harnessing the Endothelin-B Receptor

Sovateltide's therapeutic effects are mediated through its high-affinity and selective agonism of the endothelin-B (ETB) receptor. The human brain has a high density of ETB receptors, which are involved in crucial physiological processes like neurogenesis and angiogenesis.

Signaling Pathways

Upon binding to the ETB receptor, Sovateltide activates several pro-survival and regenerative signaling cascades. While the complete downstream signaling is still under investigation, key pathways include:

• PI3K/Akt Pathway: Activation of this pathway is crucial for cell survival and proliferation.

• MAPK Pathway: This pathway is involved in a wide range of cellular processes, including differentiation and proliferation.

The activation of these pathways leads to a multi-pronged therapeutic effect:

• Neurogenesis: Sovateltide stimulates neuronal progenitor cells (NPCs) to differentiate into mature neurons, aiding in the replacement of damaged brain cells. It upregulates neuronal differentiation markers like HuC/HuD and NeuroD1.

• Angiogenesis: The drug promotes the formation of new blood vessels by upregulating vascular endothelial growth factor (VEGF) and other angiogenic factors. This improves cerebral blood flow to ischemic areas.

• Anti-Apoptotic Effects: Sovateltide helps prevent programmed cell death in neurons affected by ischemia by upregulating anti-apoptotic proteins like Bcl-2 and downregulating pro-apoptotic factors such as Bax.

• Mitochondrial Protection: It protects neural mitochondria and enhances their biogenesis, which is critical for neuronal health and function.

Caption: Sovateltide's mechanism of action via ETBR activation.

Preclinical Evidence

Extensive preclinical studies in rodent models of ischemic stroke have demonstrated the neuroprotective and neuroregenerative potential of Sovateltide.

Key Preclinical Findings

• Reduced Infarct Volume: Treatment with Sovateltide significantly reduced the size of the ischemic infarct in rat models of middle cerebral artery occlusion (MCAO).

• Improved Functional Recovery: Sovateltide-treated animals showed significant improvements in neurological and motor functions.

• Enhanced Neurogenesis and Angiogenesis: Studies have shown increased markers of neurogenesis and angiogenesis in the brains of animals treated with Sovateltide.

• Increased Cerebral Blood Flow: Sovateltide has been shown to restore cerebral blood flow in the ischemic territory.

• Reduced Oxidative Stress: The drug has been observed to decrease markers of oxidative stress in the brain following ischemia.

Clinical Development and Efficacy

Sovateltide has undergone several clinical trials to evaluate its safety and efficacy in humans.

Phase I and II Clinical Trials

• Phase I: A study in healthy human volunteers established the safety and tolerability of Sovateltide, with a short half-life of approximately 5 minutes.

• Phase II: A randomized, placebo-controlled trial in patients with acute cerebral ischemic stroke demonstrated that Sovateltide, in addition to standard of care, led to improved functional outcomes as measured by the modified Rankin Scale (mRS) and Barthel Index (BI).

Phase III Clinical Trial (NCT04047563)

A multicenter, randomized, double-blind, placebo-controlled Phase III trial in India provided further evidence of Sovateltide's efficacy.

Key Efficacy Endpoints at 90 Days:

Outcome	Sovateltide Group	Control Group	p-value	Odds Ratio (95% CI)
mRS Score 0-2	76.25%	53.58%	0.0031	2.75 (1.37-5.57)
NIHSS Score 0-5	85.00%	67.95%	0.0114	2.67 (1.27-5.90)
Improvement in mRS ≥2 points	72.50%	51.28%	-	2.50 (1.29-4.81)
Improvement in BI ≥40 points	76.1%	61.4%	0.064	-

Data from the Phase III clinical trial presented at the International Stroke Conference 2023.

Safety Profile

Across all clinical trials, Sovateltide has been well-tolerated with no drug-related serious adverse events reported.

Therapeutic Applications and Future Directions

The primary indication for Sovateltide is acute cerebral ischemic stroke. Based on its mechanism of action, its potential is also being explored for other neurological conditions:

• Alzheimer's Disease: Preclinical studies suggest Sovateltide may prevent cognitive impairment and oxidative stress in models of Alzheimer's disease.

• Spinal Cord Injury: Research indicates potential for improved motor function and reduced hyperalgesia in animal models of spinal cord injury.

• Neonatal Hypoxic-Ischemic Encephalopathy (HIE): Sovateltide has shown neuroprotective effects in neonatal rat models of HIE.

Experimental Protocols

Representative Preclinical Experimental Design (MCAO Model)

• Animal Model: Adult male Sprague-Dawley rats.

• Ischemia Induction: Permanent middle cerebral artery occlusion (MCAO).

• Treatment: Intravenous administration of Sovateltide (e.g., 5 µg/kg) or vehicle at specified time points post-MCAO (e.g., 4, 6, and 8 hours on days 0, 3, and 6).

• Assessments:

  • Neurological and motor function tests performed at baseline and at specified intervals post-MCAO.

  • Infarct volume measurement at the end of the study.

  • Immunohistochemical analysis for markers of neurogenesis (e.g., BrdU, NeuN), angiogenesis (e.g., VEGF), and apoptosis (e.g., TUNEL staining).

  • Western blot analysis for protein expression levels (e.g., Bcl-2, Bax, NGF).

An In-depth Technical Guide to Irl-1620: A Selective Endothelin B Receptor Agonist

This guide provides a comprehensive technical overview of Irl-1620 (also known as Sovateltide), a potent and highly selective endothelin B (ETB) receptor agonist. It is intended for researchers, scientists, and drug development professionals interested in the chemical properties, mechanism of action, and potential therapeutic applications of this compound. This document synthesizes publicly available data from preclinical and clinical studies to offer field-proven insights and detailed experimental methodologies.

Core Compound Profile: Irl-1620

Irl-1620 is a synthetic analog of endothelin-1, specifically a truncated and modified version of the C-terminal fragment of endothelin-1.[1][2] Its structure and high selectivity for the ETB receptor make it a valuable tool for investigating the physiological and pathophysiological roles of this receptor system.

Chemical Structure and Properties

Irl-1620 is a 15-amino acid peptide with the sequence Suc-Asp-Glu-Glu-Ala-Val-Tyr-Phe-Ala-His-Leu-Asp-Ile-Ile-Trp-OH.[1][3] The N-terminus is succinylated, a modification that contributes to its stability and activity.[3]

Property	Value	Source(s)
IUPAC Name	N-succinyl-L-aspartyl-L-glutamyl-L-glutamyl-L-alanyl-L-valyl-L-tyrosyl-L-phenylalanyl-L-alanyl-L-histidyl-L-leucyl-L-aspartyl-L-isoleucyl-L-isoleucyl-L-tryptophan	[4]
CAS Number	142569-99-1	[3][5][6][7]
Molecular Formula	C86H117N17O27	[3][5][6][7]
Molecular Weight	1820.95 g/mol	[5][8]
Appearance	White to off-white solid	[5]
Solubility	Soluble in water (to 0.70 mg/ml) and DMSO. It is noted to be unstable in solutions, and freshly prepared solutions are recommended.	[3][5][9]
Storage	Store as a solid at -20°C.	[6][7][10]

Receptor Binding Affinity and Selectivity

The defining characteristic of Irl-1620 is its high affinity and selectivity for the ETB receptor over the ETA receptor. This selectivity is crucial for isolating the effects of ETB receptor activation in experimental systems.

Receptor	Ki (Inhibition Constant)	Source(s)
Endothelin B (ETB) Receptor	16 pM (0.016 nM)	[3][5][6][9]
Endothelin A (ETA) Receptor	1900 nM (1.9 µM)	[3][6][11]

This represents a selectivity ratio (Ki ETA / Ki ETB) of approximately 120,000-fold, making Irl-1620 one of the most selective ETB receptor agonists currently available.[5][8][9]

Mechanism of Action and Downstream Signaling

Irl-1620 exerts its biological effects by binding to and activating ETB receptors, which are G-protein coupled receptors (GPCRs).[11] The downstream signaling cascade is cell-type dependent but generally involves the activation of key pathways leading to vasodilation, angiogenesis, and neurogenesis.

Endothelial Cell-Mediated Vasodilation

In vascular endothelial cells, activation of ETB receptors by Irl-1620 initiates a signaling pathway that results in the production of nitric oxide (NO), a potent vasodilator.[7] This process is primarily mediated through the Gq and Gi alpha subunits of the associated G-protein.

Caption: Irl-1620-induced vasodilation pathway in endothelial cells.

Pro-Angiogenic and Neurogenic Effects

A significant aspect of Irl-1620's activity, particularly in the context of tissue repair and neuroprotection, is its ability to promote angiogenesis (the formation of new blood vessels) and neurogenesis (the formation of new neurons).[12] This is primarily achieved through the upregulation of key growth factors, namely Vascular Endothelial Growth Factor (VEGF) and Nerve Growth Factor (NGF).[1][13]

Caption: Pro-angiogenic and neurogenic signaling of Irl-1620.

Experimental Protocols and Methodologies

The following section provides detailed, step-by-step methodologies for key experiments involving Irl-1620. These protocols are synthesized from multiple sources and represent best practices in the field.

In-Vitro Characterization

This protocol describes a competitive radioligand binding assay to determine the affinity of Irl-1620 for the ETB receptor.

Materials:

• Cell membranes expressing the target receptor (e.g., from porcine lung or a recombinant cell line)[3]

• Radioligand (e.g., [125I]ET-1 or [125I]ET-3)[3]

• Non-labeled Irl-1620

• Assay buffer (composition may vary, but typically includes a buffer, protease inhibitors, and a non-ionic detergent)

• Scintillation fluid and counter

Procedure:

• Membrane Preparation: Homogenize the tissue or cells in a suitable buffer and centrifuge to pellet the membranes. Resuspend the membrane pellet in the assay buffer.

• Assay Setup: In a 96-well plate, add a fixed concentration of the radioligand to each well.

• Competition: Add increasing concentrations of non-labeled Irl-1620 to the wells. Include wells with no competitor (total binding) and wells with a high concentration of a non-specific ligand (non-specific binding).

• Incubation: Add the membrane preparation to each well and incubate at 37°C for 1 hour with gentle agitation.[3]

• Separation: Separate the bound and free radioligand by rapid filtration through a glass fiber filter mat using a cell harvester.

• Washing: Quickly wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of Irl-1620. Calculate the IC50 value (the concentration of Irl-1620 that inhibits 50% of specific radioligand binding) and then determine the Ki value using the Cheng-Prusoff equation.

This assay assesses the ability of Irl-1620 to promote the formation of capillary-like structures by endothelial cells.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Matrigel or a similar basement membrane extract

• Endothelial cell growth medium

• Irl-1620

• 96-well plate

• Microscope with imaging capabilities

Procedure:

• Plate Coating: Thaw Matrigel on ice and coat the wells of a 96-well plate. Allow the Matrigel to solidify at 37°C for 30-60 minutes.

• Cell Seeding: Seed HUVECs onto the Matrigel-coated wells in endothelial cell growth medium.

• Treatment: Add Irl-1620 at various concentrations to the wells. Include a vehicle control.

• Incubation: Incubate the plate at 37°C in a humidified incubator for 4-18 hours.

• Imaging: Visualize the formation of tube-like structures using a phase-contrast microscope and capture images.

• Quantification: Quantify the extent of tube formation by measuring parameters such as total tube length, number of junctions, and number of loops using image analysis software.

In-Vivo Neuroprotection Studies

This model is widely used to study the neuroprotective effects of compounds in the context of ischemic stroke.[5]

Procedure:

• Animal Preparation: Anesthetize male Sprague-Dawley or Wistar rats.

• Surgical Procedure: Make a midline neck incision and expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA). Ligate the CCA and ECA. Insert a nylon monofilament suture through the ECA into the ICA to occlude the origin of the middle cerebral artery (MCA).

• Drug Administration: At specified time points post-MCAO (e.g., 2, 4, and 6 hours), administer Irl-1620 intravenously (e.g., via the tail vein) at a dose of 5 µg/kg.[5] A vehicle control group should be included.

• Behavioral Testing: At various time points after surgery (e.g., 24 hours, 7 days), assess neurological deficits using a standardized scoring system (e.g., Bederson's scale) and motor function (e.g., grip strength, foot-fault test).[5]

• Infarct Volume Measurement: At the end of the study, euthanize the animals and perfuse the brains. Slice the brains and stain with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area. Calculate the infarct volume using image analysis software.

• Immunohistochemistry/Western Blotting: Process brain tissue for immunohistochemical or Western blot analysis of markers such as VEGF and NGF.

Caption: Experimental workflow for the MCAO rat model with Irl-1620 treatment.

Potential Therapeutic Applications

The unique pharmacological profile of Irl-1620 has led to its investigation in several therapeutic areas, primarily focused on its neuroprotective and regenerative properties.

• Ischemic Stroke: Preclinical studies have demonstrated that Irl-1620 can reduce infarct volume, improve neurological outcomes, and enhance angiogenesis and neurogenesis following an ischemic event.[5][12] Clinical trials are ongoing to evaluate its efficacy in human stroke patients.[14]

• Alzheimer's Disease: In animal models of Alzheimer's disease, Irl-1620 has been shown to improve cognitive function and promote neurovascular remodeling.[1] This suggests a potential role in mitigating the neurodegenerative processes associated with this disease.

• Drug Delivery to Tumors: The vasodilatory effect of Irl-1620 has been explored as a means to increase blood flow to tumors, thereby enhancing the delivery and efficacy of chemotherapeutic agents.[11]

Conclusion

Irl-1620 is a powerful research tool and a promising therapeutic candidate due to its high selectivity for the ETB receptor. Its ability to induce vasodilation, promote angiogenesis, and stimulate neurogenesis underscores the significant role of the ETB receptor in vascular and neural biology. The detailed methodologies provided in this guide are intended to facilitate further research into the multifaceted activities of Irl-1620 and its potential clinical applications.

References

• Isca Biochemicals. (n.d.). IRL 1620 | 142569-99-1 | Sovateltide. Retrieved from [Link]

• Briyal, S., Ranjan, A. K., Hornick, M. G., Puppala, A. K., Luu, T., & Gulati, A. (2019). Anti-apoptotic activity of ETB receptor agonist, IRL-1620, protects neural cells in rats with cerebral ischemia. Scientific Reports, 9(1), 382.

• GenScript. (n.d.). IRL-1620. Retrieved from [Link]

• Ranjan, A. K., & Gulati, A. (2022). Sovateltide Mediated Endothelin B Receptors Agonism and Curbing Neurological Disorders. International Journal of Molecular Sciences, 23(6), 3047.
• Gulati, A. (2013). Compositions for the treatment of stroke or cerebrovascular accidents with an endothelin b receptor agonist. Google Patents.
• Leonard, M. G., & Gulati, A. (2013).

• ClinicalTrials.gov. (2019). PMZ-1620 (Sovateltide) in Acute Ischemic Stroke Patients. Retrieved from [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). sovateltide | Ligand page. Retrieved from [Link]

• Cifuentes, E. G., Briyal, S., & Gulati, A. (2018). Neuroprotective Effect of IRL-1620, an Endothelin B Receptor Agonist, on a Pediatric Rat Model of Middle Cerebral Artery Occlusion.

• ClinicalTrials.gov. (2019). PMZ-1620 (Sovateltide) in Mild to Moderate Alzheimer's Disease. Retrieved from [Link]

• Koyama, Y., Nishiyama, A., Iwafuchi, M., Itoh, S., & Kobayashi, Y. (1998). Structural studies on endothelin receptor subtype B specific agonist IRL 1620 [suc-[Glu9, Ala11,15]ET-1(8-21)] and its analogs with dipalmitoyl phosphatidylcholine vesicles by NMR spectroscopy. International journal of peptide and protein research, 51(3), 225–234.
• Leonard, M. G., & Gulati, A. (2013).
• Sisto, A., D'Andrea, G., D'Alessio, V., & Pavan, A. (2004). CONVENIENT HIGH YIELDING GRAM-SCALE SOLID PHASE SYNTHESIS OF AN ETB RECEPTOR AGONIST AND ANTAGONIST OF ENDOTHELIN-1: IRL-1620 AND IRL-1038. Protein and peptide letters, 11(1), 57–61.

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IRL-1620 (Sovateltide): A Comprehensive Technical Guide on Endothelin B Receptor Agonism, Neuroprotection, and Tumor Vasculature Modulation

Executive Summary

IRL-1620 (also known as Sovateltide, PMZ-1620, or Tycamzzi™) represents a paradigm shift in neurovascular and oncological pharmacology. As a highly selective synthetic analog of Endothelin-1 (ET-1), it acts as a potent agonist for the Endothelin B ( ETB​ ) receptor[1]. Unlike non-selective endothelin agonists that trigger severe vasoconstriction and hypertension via ETA​ receptors, IRL-1620's extreme selectivity allows researchers to isolate and harness the regenerative and vasodilatory properties of the ETB​ pathway[2]. This whitepaper provides an in-depth mechanistic analysis, quantitative pharmacological data, and self-validating experimental protocols for evaluating IRL-1620 in drug development.

Pharmacological Profile & Mechanism of Action

The biological activity of IRL-1620 is fundamentally dictated by its differential binding affinity. The peptide sequence—Suc-[Glu9, Ala11,15]-ET-1(8-21)—confers a ~120,000-fold selectivity for ETB​ over ETA​ receptors[2].

Upon binding to ETB​ receptors, IRL-1620 initiates two distinct, tissue-specific intracellular cascades:

• Endothelial Vasodilation (Tumor Microenvironment): In endothelial cells, ETB​ activation triggers the PI3K/Akt pathway, leading to the phosphorylation and activation of endothelial nitric oxide synthase (eNOS)[3]. The subsequent release of Nitric Oxide (NO) induces smooth muscle relaxation and transient vasodilation[3][4].

• Neurogenesis & Anti-Apoptosis (Ischemic Brain): In neural progenitor cells, IRL-1620 interacts with ETB​ and natriuretic peptide receptor-C (NPR-C)[5]. This complex couples with inhibitory G-proteins ( Gi​ ), suppressing adenylyl cyclase activity and reducing intracellular cyclic AMP (cAMP)[5]. The attenuation of cAMP lowers oxidative stress and upregulates Vascular Endothelial Growth Factor (VEGF), driving angiogenesis and the differentiation of new mature neurons[1][5].

Diagram 1: Dual mechanistic pathways of IRL-1620 mediating vasodilation and neuroregeneration.

Biological Activities & Clinical Applications

Neuroprotection in Acute Cerebral Ischemic Stroke

IRL-1620 is currently being developed as a first-in-class neuronal progenitor cell therapy[6]. By promoting neurovascular remodeling and mitochondrial biogenesis, it extends the therapeutic window for stroke intervention up to 24 hours post-onset[7]. In Phase III clinical trials, intravenous administration of IRL-1620 (0.3 μg/kg) demonstrated significant improvements in the National Institutes of Health Stroke Scale (NIHSS) and the modified Rankin Scale (mRS) at 90 days compared to standard of care[8][9].

Modulation of Tumor Vasculature (Adjuvant Oncology)

Solid tumors are notoriously difficult to penetrate due to chaotic, hypoxic vascular networks. Because tumor blood vessels overexpress ETB​ receptors, IRL-1620 acts as a highly selective tumor vasodilator[3][4]. When administered prior to chemotherapy, it drastically enhances the Enhanced Permeability and Retention (EPR) effect[3]. This mechanism has been shown to nearly double the accumulation of nanocarriers (e.g., PEGylated liposomes) in murine colon cancer models[3].

Quantitative Data Summaries

To facilitate rapid reference for drug development professionals, the pharmacological constraints and clinical efficacy metrics of IRL-1620 are summarized below.

Table 1: Pharmacological Profile & Receptor Affinity

Parameter	Value / Description	Clinical Implication
Compound Name	IRL-1620 (Sovateltide)	Synthetic ET-1 analog[1]

| ETB​ Binding Affinity ( Ki​ ) | 0.016 nM | Extremely high potency at target[6] | | ETA​ Binding Affinity ( Ki​ ) | 1900 nM | Negligible off-target binding[6] | | Selectivity Ratio ( ETB​ : ETA​ ) | ~120,000-fold | Prevents ETA​ -mediated hypertension[2] | | Optimal Oncological Dose | 3 nmol/kg (Murine) | Maximizes eNOS without desensitization[3] |

Table 2: Phase III Clinical Efficacy in Acute Ischemic Stroke (90-Day Follow-up)

Endpoint	Sovateltide Group (0.3 μg/kg)	Control (Standard of Care)	Statistical Outcome
Median NIHSS at Randomization	9.00 (95% CI 9.11–10.46)	10.00 (95% CI 9.99–11.65)	Baseline established[9]
mRS Score (0–2) at 90 Days	Higher Proportion	Lower Proportion	Favorable ordinal shift[9]
NIHSS Score (0–5) at 90 Days	Higher Proportion	Lower Proportion	Significant neurological recovery[9]

| Drug-Related Adverse Events | 0 Reported | N/A | Highly safe and well-tolerated[9] |

Experimental Methodologies

As a Senior Application Scientist, ensuring the reproducibility and logical soundness of preclinical models is paramount. The following protocols are designed as self-validating systems to test the core mechanisms of IRL-1620.

Protocol 1: In Vivo Assessment of Neuroprotection (MCAO Model)

Rationale: The Middle Cerebral Artery Occlusion (MCAO) model is the gold standard for mimicking acute ischemic stroke. This protocol isolates the anti-apoptotic and neurogenic effects of IRL-1620.

• Ischemia Induction: Anesthetize adult Sprague-Dawley rats. Insert a silicone-coated nylon monofilament into the internal carotid artery to occlude the MCA. Maintain occlusion for 90 minutes, followed by filament withdrawal to allow reperfusion.

• Drug Administration: Intravenously administer IRL-1620 at a dose of 0.3 μg/kg at 2, 4, and 6 hours post-reperfusion[10]. Causality: This multi-dose regimen mimics the clinical Phase III dosing strategy designed to sustain VEGF upregulation during the critical acute injury phase[6][9].

• Neurological Scoring: Perform blinded Bederson scale evaluations at 24h and 72h post-ischemia to quantify motor deficit recovery.

• Infarct Quantification (Validation): Euthanize subjects at 72h. Section the brain into 2 mm coronal slices and stain with 2% Triphenyltetrazolium chloride (TTC). Viable tissue reduces TTC to a deep red formazan, while infarcted tissue remains white. Use ImageJ to integrate the white areas across sections, calculating total infarct volume.

Protocol 2: Evaluation of Tumor Blood Flow & EPR Enhancement

Rationale: To prove that IRL-1620 enhances nanocarrier delivery, we must exploit the transient nature of NO-mediated vasodilation. Timing is the most critical variable in this workflow.

• Tumor Inoculation: Inject 1×106 CT-26 murine colon cancer cells subcutaneously into the right flank of BALB/c mice. Monitor until tumor volume reaches ~150 mm³.

• Pre-treatment (The Vasodilatory Trigger): Administer IRL-1620 (3 nmol/kg, IV). Causality: At 3 nmol/kg, ETB​ activation optimally phosphorylates eNOS. Exceeding this threshold (e.g., >10 nmol/kg) triggers rapid receptor internalization and desensitization, paradoxically collapsing the EPR window[3].

• Nanocarrier Injection: Exactly 15 minutes post-IRL-1620 administration, inject DiR-labeled PEGylated liposomes (IV). Causality: The 15-minute window perfectly aligns with peak NO-mediated vasodilation before autoregulatory mechanisms compensate[3].

• Biodistribution Imaging: At 48 hours post-injection, sacrifice the mice. Excise the tumor and major organs (liver, spleen, kidneys, heart).

• Validation & Quantification: Image the excised organs using an IVIS® Lumina system to quantify DiR fluorescence. A successful assay will show a >1.5x increase in tumor fluorescence in the IRL-1620 cohort compared to saline controls, with no significant increase in healthy organ accumulation[3].

Diagram 2: Step-by-step in vivo workflow for evaluating IRL-1620 mediated EPR enhancement.

References

• Title: Study to Assess the Safety and Efficacy of Sovateltide in Patients With Acute Cerebral Ischemic Stroke (NCT05955326) Source: ClinicalTrials.gov URL: 6

• Title: What is the mechanism of Sovateltide? Source: Patsnap Synapse URL: 5

• Title: Sovateltide Mediated Endothelin B Receptors Agonism and Curbing Neurological Disorders Source: NIH.gov (PMC) URL: 1

• Title: IRL-1620 | ETB Receptors - Biological Activity Source: Tocris Bioscience URL:

• Title: Efficacy and Safety of Sovateltide in Patients with Acute Cerebral Ischaemic Stroke: A Randomised, Double-Blind, Placebo-Controlled, Multicentre, Phase III Clinical Trial Source: NIH.gov (PMC) URL: 9

• Title: Effect of an Endothelin B Receptor Agonist on the Tumor Accumulation of Nanocarriers Source: JST.go.jp URL: 3

• Title: Effect of Sub-Acute Intravenous Injection of Endothelin Receptor Agonist IRL-1620 in Mice Source: Science Alert URL: 4

• Title: Endothelin: 30 Years From Discovery to Therapy Source: AHA Journals (Hypertension) URL: 2

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Irl-1620: A Novel Endothelin B Receptor Agonist for Neurovascular Regeneration and Therapeutic Intervention

An In-depth Technical Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive technical overview of Irl-1620 (also known as Sovateltide and PMZ-1620), a potent and highly selective endothelin B (ETB) receptor agonist. We will delve into its discovery, mechanism of action, preclinical development in various disease models, and its progression into clinical trials, offering field-proven insights for researchers, scientists, and drug development professionals.

Introduction: The Therapeutic Promise of Selective ETB Receptor Agonism

The endothelin (ET) system, comprising three peptides (ET-1, ET-2, and ET-3) and two G-protein coupled receptor subtypes (ETA and ETB), plays a critical role in vascular homeostasis and is implicated in a range of pathologies. While ETA receptor activation is primarily associated with vasoconstriction and cell proliferation, the ETB receptor exhibits a more complex and nuanced role. Located on both endothelial and smooth muscle cells, ETB receptor stimulation can lead to vasodilation via nitric oxide and prostacyclin release, as well as vasoconstriction.[1]

Historically, the focus of therapeutic development within the endothelin system has been on receptor antagonists. However, a growing body of evidence highlights the therapeutic potential of selective ETB receptor agonism, particularly in the context of neurovascular diseases. Irl-1620 has emerged as a frontrunner in this novel therapeutic strategy. It is a synthetic analog of endothelin-1, specifically designed as a potent and highly selective agonist for the ETB receptor.[2][3] This selectivity is crucial, as it allows for the targeted activation of beneficial ETB-mediated pathways while avoiding the potentially detrimental effects of ETA receptor stimulation.

The Discovery and Chemical Profile of Irl-1620

Irl-1620, chemically known as Suc-[Glu9,Ala11,15]-endothelin-1(8-21), is a 15-amino acid peptide.[2] Its development was the result of systematic medicinal chemistry efforts to create a selective ETB receptor agonist. A series of C-terminal linear peptides of endothelin-1 and their N-alpha-succinyl analogs were synthesized and evaluated for their binding affinities to ETA and ETB receptors.[3] This work identified Irl-1620 as the most potent and specific ligand for the ETB receptor, with a Ki of 16 pM for ETB and 1.9 µM for ETA receptors, representing an approximately 120,000-fold selectivity for the ETB receptor.[3] A convenient and high-yielding gram-scale solid-phase synthesis method for Irl-1620 has been developed, facilitating its production for research and clinical development.[4]

Chemical and Physical Properties of Irl-1620:

Property	Value
Chemical Formula	C86H117N17O27
Molecular Weight	1820.00
CAS Number	142569-99-1
Structure	Suc-Asp-Glu-Glu-Ala-Val-Tyr-Phe-Ala-His-Leu-Asp-Ile-Ile-Trp-OH

Mechanism of Action: Unraveling the ETB Receptor-Mediated Signaling Cascade

The therapeutic effects of Irl-1620 are mediated through its selective activation of the endothelin B receptor. This initiates a cascade of intracellular signaling events that promote neurovascular regeneration, angiogenesis, and neurogenesis, while also exhibiting anti-apoptotic and anti-inflammatory properties.

Signaling Pathways

Upon binding of Irl-1620 to the ETB receptor, several key signaling pathways are activated:

• PI3K/Akt Pathway: Activation of this pathway is a central component of Irl-1620's neuroprotective effects. It leads to the phosphorylation and activation of Akt, which in turn inhibits pro-apoptotic proteins such as Bad and promotes cell survival.[5]

• MAPK/ERK Pathway: The mitogen-activated protein kinase (MAPK) pathway, particularly the extracellular signal-regulated kinase (ERK) cascade, is also engaged. This pathway is crucial for cell proliferation, differentiation, and survival.

• eNOS Activation: In endothelial cells, ETB receptor stimulation leads to the activation of endothelial nitric oxide synthase (eNOS), resulting in the production of nitric oxide (NO). NO is a potent vasodilator and plays a key role in regulating cerebral blood flow.[5]

Downstream Effects

The activation of these signaling pathways culminates in a range of beneficial downstream effects that contribute to the therapeutic potential of Irl-1620:

• Neurogenesis and Angiogenesis: Irl-1620 has been shown to upregulate the expression of key growth factors, including vascular endothelial growth factor (VEGF) and nerve growth factor (NGF).[6][7][8] This stimulates the formation of new blood vessels (angiogenesis) and new neurons (neurogenesis), processes critical for repairing damaged brain tissue.[6][7][8]

• Anti-Apoptosis: By activating the PI3K/Akt pathway, Irl-1620 inhibits the apoptotic cascade, protecting neurons from cell death in the face of ischemic or neurodegenerative insults.[5]

• Increased Cerebral Blood Flow: The vasodilatory effects mediated by eNOS activation lead to an increase in cerebral blood flow, which is particularly beneficial in conditions like ischemic stroke where blood supply to the brain is compromised.[5][9]

• Neurovascular Remodeling: The combined effects on neurogenesis, angiogenesis, and cell survival contribute to the overall process of neurovascular remodeling, which is the brain's innate capacity to repair and reorganize itself after injury.[7][8]

Caption: Irl-1620 signaling pathway via the Endothelin B receptor.

Preclinical Development: Evidence from In Vivo and In Vitro Models

Extensive preclinical studies have demonstrated the therapeutic potential of Irl-1620 in a variety of disease models, most notably ischemic stroke and Alzheimer's disease.

Ischemic Stroke

In rodent models of permanent middle cerebral artery occlusion (MCAO), a common model for ischemic stroke, Irl-1620 has shown significant neuroprotective and restorative effects.

Key Findings from Preclinical Stroke Studies:

• Reduced Infarct Volume: Treatment with Irl-1620 significantly reduced the volume of brain tissue damaged by the ischemic event.[9][10][11] In some studies, infarct volume was reduced by as much as 70-80%.[10]

• Improved Neurological Function: Animals treated with Irl-1620 showed significant improvements in neurological and motor function tests compared to vehicle-treated controls.[9][10][11][12]

• Increased Cerebral Blood Flow: Irl-1620 treatment led to a significant improvement in cerebral blood flow to the ischemic hemisphere.[5][9]

• Enhanced Neurovascular Remodeling: Studies have shown that Irl-1620 promotes angiogenesis and neurogenesis in the post-stroke brain, contributing to long-term functional recovery.[8][10]

• Reduced Oxidative Stress: Irl-1620 treatment reversed the increase in lipid peroxidation and the decrease in antioxidant levels observed after stroke, indicating a reduction in oxidative stress.[11]

Experimental Protocol: Middle Cerebral Artery Occlusion (MCAO) Model in Rats

• Anesthesia: Anesthetize male Sprague-Dawley rats with an appropriate anesthetic (e.g., isoflurane or ketamine/xylazine).

• Surgical Procedure:

  • Make a midline cervical incision and expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

  • Ligate the CCA and the ECA.

  • Introduce a 4-0 monofilament nylon suture with a rounded tip into the ICA through an incision in the ECA stump.

  • Advance the suture approximately 18-20 mm from the carotid bifurcation to occlude the origin of the middle cerebral artery (MCA).

• Confirmation of Occlusion: Confirm successful occlusion by observing a significant drop in cerebral blood flow using laser Doppler flowmetry.

• Post-operative Care: Suture the incision and provide post-operative care, including analgesia and hydration.

• Drug Administration: Administer Irl-1620 or vehicle intravenously at predetermined time points post-MCAO.

• Behavioral and Histological Analysis: Perform neurological and motor function tests at various time points. At the end of the study, perfuse the animals and collect brain tissue for infarct volume measurement (e.g., TTC staining) and immunohistochemical analysis of markers for neurogenesis, angiogenesis, and apoptosis.

Alzheimer's Disease

In a rat model of Alzheimer's disease induced by the administration of amyloid-beta (Aβ) peptide, Irl-1620 has demonstrated the ability to mitigate cognitive deficits and promote neuro-reparative processes.

Key Findings from Preclinical Alzheimer's Disease Studies:

• Improved Cognitive Function: Irl-1620 treatment significantly improved learning and memory in Aβ-treated rats, as assessed by the Morris water maze task.[6][7][13][14] Memory deficits were improved by 50-60%.[13][15]

• Reduced Oxidative Stress: The treatment reduced oxidative stress in the brain by 45-50%.[13][15]

• Enhanced Angiogenesis and Neurogenesis: Irl-1620 administration led to an increase in the number of blood vessels and neuronal cells in the brains of Aβ-treated rats, indicating enhanced neurovascular remodeling.[6][7][13] This was associated with increased expression of VEGF and NGF.[6][7]

• Confirmation of ETB Receptor Involvement: The beneficial effects of Irl-1620 were blocked by pretreatment with the ETB receptor antagonist BQ-788, confirming the central role of this receptor in the observed therapeutic effects.[6][7]

Experimental Protocol: Morris Water Maze for Cognitive Assessment

• Apparatus: A circular pool (approximately 1.5 m in diameter) filled with opaque water. A hidden platform is submerged just below the water surface in one quadrant.

• Acquisition Phase (Learning):

  • Place the rat into the pool facing the wall from one of four starting positions.

  • Allow the rat to swim freely for a set time (e.g., 60 seconds) to find the hidden platform.

  • If the rat fails to find the platform within the allotted time, guide it to the platform.

  • Allow the rat to remain on the platform for a short period (e.g., 15-30 seconds).

  • Conduct multiple trials per day for several consecutive days.

• Probe Trial (Memory):

  • On the day after the last acquisition trial, remove the platform from the pool.

  • Allow the rat to swim freely for a set time (e.g., 60 seconds).

  • Record the time spent in the target quadrant where the platform was previously located.

• Data Analysis: Analyze the escape latency (time to find the platform) during the acquisition phase and the time spent in the target quadrant during the probe trial to assess learning and memory.

Other Therapeutic Areas

The unique mechanism of action of Irl-1620 has also led to its investigation in other therapeutic areas, including oncology. In preclinical cancer models, Irl-1620 has been shown to selectively modify tumor blood flow.[16] In some tumor types, it can induce vasoconstriction, which could potentially be used to trap chemotherapeutic agents within the tumor.[1][16] Conversely, in other models, such as breast cancer, Irl-1620 has been shown to increase tumor perfusion, thereby enhancing the delivery and efficacy of chemotherapeutic agents like paclitaxel.[17][18]

Clinical Development: Translating Preclinical Promise to Human Trials

The promising preclinical data for Irl-1620 (as PMZ-1620 or Sovateltide) has paved the way for its evaluation in human clinical trials, primarily for the treatment of acute ischemic stroke.

Summary of Irl-1620 Clinical Trials:

Phase	Clinical Trial Identifier	Indication	Status	Key Findings/Objectives
Phase I	CTRI/2016/11/007509	Healthy Volunteers	Completed	Determined the safety, tolerability, Minimum Intolerable Dose (MID) of 0.9 µg/kg, and Maximum Tolerated Dose (MTD) of 0.6 µg/kg.[9][10]
Phase II	CTRI/2017/11/010654, NCT04046484	Acute Ischemic Stroke	Completed	Evaluated the safety, tolerability, and efficacy of sovateltide as an adjuvant to standard of care. Found to be safe and well-tolerated, with no adverse events reported in the treatment group. Showed quicker recovery and improved neurological outcomes at 90 days post-treatment.[10][19]
Phase II	NCT04047563	Acute Ischemic Stroke	Ongoing	A multicenter, randomized, double-blind, placebo-controlled study to further evaluate the efficacy of sovateltide in a larger cohort of patients with acute ischemic stroke.[20][21]

The standard dosing regimen in the Phase II trials for acute ischemic stroke involved three intravenous bolus doses of 0.3 µg/kg body weight administered over 1 minute, every 3 hours ± 1 hour on days 1, 3, and 6.[19][20]

Caption: The drug discovery and development workflow for Irl-1620.

Future Directions and Conclusion

Irl-1620 represents a paradigm shift in the therapeutic targeting of the endothelin system, moving from antagonism to selective agonism. The robust preclinical data, coupled with the promising results from early-phase clinical trials, underscore its potential as a first-in-class therapy for acute ischemic stroke. The ongoing Phase III trial will be crucial in definitively establishing its efficacy in a larger patient population.

Beyond stroke, the neuro-reparative and vasculogenic properties of Irl-1620 suggest its potential applicability to a broader range of neurological disorders characterized by neurovascular dysfunction, including Alzheimer's disease, traumatic brain injury, and spinal cord injury. Further research is warranted to explore these exciting therapeutic avenues. The nuanced and context-dependent effects of Irl-1620 on tumor vasculature also present an intriguing area for future investigation in oncology, potentially as an adjuvant to enhance the efficacy of existing cancer therapies.

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• Researchers Find Novel Drug Promising For Alzheimer's Disease. American Physiological Society. ([Link])

• The endothelin B (ETB) receptor agonist IRL 1620 is highly vasoconstrictive in two syngeneic rat tumour lines: potential for selective tumour blood flow modification. PubMed. ([Link])

• IV administration of endothelin B receptor drug reduces memory loss, oxidative stress in Alzheimer's disease. ScienceDaily. ([Link])

• New Agent Found to Suppress Cognitive Impairment of Alzheimer's Disease. LabMedica. ([Link])

• Efficacy of Sovateltide (PMZ-1620) in Patients of Acute Ischemic Stroke. ClinicalTrials.gov. ([Link])

• Sovateltide (IRL-1620) affects neuronal progenitors and prevents cerebral tissue damage after ischemic stroke. Canadian Science Publishing. ([Link])

• Stimulation of endothelin B receptors by IRL-1620 decreases the progression of Alzheimer's disease. PubMed. ([Link])

• Endothelin B receptor agonist, IRL-1620, enhances angiogenesis and neurogenesis following cerebral ischemia in rats. PubMed. ([Link])

• Neuroprotective Effect of IRL-1620, an Endothelin B Receptor Agonist, on a Pediatric Rat Model of Middle Cerebral Artery Occlusion. National Center for Biotechnology Information. ([Link])

• CONVENIENT HIGH YIELDING GRAM-SCALE SOLID PHASE SYNTHESIS OF AN ETB RECEPTOR AGONIST AND ANTAGONIST OF ENDOTHELIN-1: IRL-1620 AND IRL-1038. Bentham Science. ([Link])

• Anti-apoptotic activity of ETB receptor agonist, IRL-1620, protects neural cells in rats with cerebral ischemia. National Center for Biotechnology Information. ([Link])

• Sovateltide Mediated Endothelin B Receptors Agonism and Curbing Neurological Disorders. MDPI. ([Link])

• Efficacy of sovateltide (IRL-1620) in a multicenter randomized controlled clinical trial in patients with acute cerebral ischemic stroke. medRxiv. ([Link])

• Sovateltide (IRL-1620) activates neuronal differentiation and prevents mitochondrial dysfunction in adult mammalian brains following stroke. National Center for Biotechnology Information. ([Link])

• PMZ-1620 (Sovateltide) in Acute Ischemic Stroke Patients. ClinicalTrials.gov. ([Link])

• The endothelin B (ETB) receptor agonist IRL 1620 is highly vasoconstrictive in two syngeneic rat tumour lines: potential for selective tumour blood flow modification. National Center for Biotechnology Information. ([Link])

• Endothelin B Receptor Agonist, IRL 1620, Enhances the Anti-Tumor Efficacy of Paclitaxel in Breast Tumor Rats. PubMed. ([Link])

• (PDF) Sovateltide (IRL-1620) activates neuronal differentiation and prevents mitochondrial dysfunction in adult mammalian brains following stroke. ResearchGate. ([Link])

• Endothelin B Receptor Agonist, IRL-1620, Reduces Neurological Damage Following Permanent Middle Cerebral Artery Occlusion in Rats. PubMed. ([Link])

• Effect of the ET(B) receptor agonist, IRL-1620, on paclitaxel plasma pharmacokinetics of breast tumor rats. PubMed. ([Link])

• Structural studies on endothelin receptor subtype B specific agonist IRL 1620 [suc-[Glu9, Ala11,15]ET-1(8-21)] and its analogs with dipalmitoyl phosphatidylcholine vesicles by NMR spectroscopy. PubMed. ([Link])

• A potent and specific agonist, Suc-[Glu9,Ala11,15]-endothelin-1(8-21), IRL 1620, for the ETB receptor. PubMed. ([Link])

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Endothelin Receptor Subtypes and IRL-1620 Selectivity: A Technical Guide to Pharmacology and Experimental Validation

Executive Summary

Endothelins are potent, 21-amino-acid vasoactive peptides that maintain vascular homeostasis and regulate cellular growth[1]. Their physiological transmission is governed by two class A G-protein-coupled receptors (GPCRs): ETA and ETB[1]. While ETA primarily drives prolonged vasoconstriction and cellular proliferation, ETB acts as a clearance receptor and induces vasorelaxation via nitric oxide (NO) pathways[1]. IRL-1620 is a highly truncated, synthetic peptide analog engineered for extreme selectivity toward the ETB receptor[2]. This whitepaper deconstructs the structural pharmacology of IRL-1620, delineates its downstream signaling cascades, and establishes a self-validating experimental framework for characterizing ETB-specific interactions.

Structural Biology & Pharmacology of Endothelin Receptors

The ETA and ETB receptors exhibit ~60% sequence homology but orchestrate diametrically opposed physiological functions[1]. ETA is predominantly expressed on vascular smooth muscle cells. Conversely, ETB is localized on endothelial cells and within specific neural architectures, such as the median eminence and subfornical organ[3].

A defining feature of endothelin receptors is their promiscuous G-protein coupling. Upon activation, ETB undergoes conformational shifts that enable it to couple with multiple G-proteins, including Gq​ and Gi​ [1]. This structural plasticity allows ETB to act as a master regulator of both vascular tone and neurogenesis.

IRL-1620: Molecular Design and Selectivity

Native ET-1 possesses two disulfide bridges critical for its quasi-irreversible binding kinetics. IRL-1620, chemically designated as Suc-[Glu9,Ala11,15]-ET-1(8-21), represents a paradigm shift in ligand engineering[2].

Causality of Molecular Design : By truncating the N-terminus (amino acids 1-7), removing the disulfide bridges, and introducing N-alpha-succinylation alongside specific amino acid substitutions (Lys9 to Glu9), researchers eliminated ETA affinity while hyper-sensitizing the peptide for ETB[2]. The linear structure and the Glu9 substitution are the primary drivers of this selectivity.

Pharmacological profiling reveals a Ki​ of 16 pM for ETB and 1.9 µM for ETA, yielding an unprecedented selectivity ratio ( Ki​ ETA / Ki​ ETB) of approximately 120,000[2].

Signaling Pathways Activated by ETB & IRL-1620

IRL-1620 binding initiates divergent, tissue-specific signaling cascades:

• Endothelial Gi​ Pathway : In the vascular endothelium, IRL-1620 stimulates Gi​ proteins, activating endothelial nitric oxide synthase (eNOS). This results in NO release and subsequent vasodilation[1].

• Neural Gq​ Pathway : In brain structures like the subfornical organ, IRL-1620 strongly induces phosphoinositide (PI) hydrolysis, leading to the accumulation of inositol monophosphate (InsP1)[3].

Diagram 1: Dual G-protein signaling pathways activated by IRL-1620 binding to the ETB receptor.

Experimental Methodologies: Validating ETB Selectivity

To rigorously validate the selectivity of IRL-1620, researchers employ competitive radioligand binding assays. The following protocol is engineered as a self-validating system to ensure data integrity.

Protocol: In Vitro Competitive Radioligand Binding Assay

Objective : Quantify the binding affinity ( Ki​ ) of IRL-1620 for ETB receptors.

Causality & Design :

• Tissue Selection : Porcine lung or ischemic rat brain homogenates are utilized because they natively express high densities of both ETA and ETB receptors, providing a physiologically relevant competitive environment[2][4].

• Radioligand Choice : [125I]ET−1 is selected over a subtype-specific radioligand because it binds to both ETA and ETB with sub-nanomolar affinity. This allows unlabeled IRL-1620 to demonstrate competitive displacement strictly at the ETB sites[4].

Step-by-Step Methodology :

• Tissue Homogenization : Suspend tissue in 50 mM Tris-HCl buffer (pH 7.4)[4]. Causality: Maintaining pH 7.4 preserves the physiological protonation state of the receptor's extracellular loops, which is critical for peptide docking.

• Incubation : In a total volume of 0.50 mL, combine 0.35 mL of homogenate (40–50 µg protein), [125I]ET−1 (final concentration 0.5 nM), and varying concentrations of unlabeled IRL-1620 (0 to 1 µM)[4]. Incubate at 37°C for 60 minutes. Causality: ET-1 has an extremely low dissociation rate; a 60-minute incubation allows for steady-state equilibrium without inducing significant receptor degradation[4].

• Separation : Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.1% polyethyleneimine. Causality: Polyethyleneimine neutralizes the negative charge of the glass fibers, drastically reducing non-specific binding of the highly hydrophobic radioligand.

• Washing : Wash filters three times with 5 mL of ice-cold buffer. Causality: Low temperatures kinetically freeze the receptor-ligand complex, preventing dissociation during the wash step.

• Quantification & Analysis : Measure filter-bound radioactivity using a gamma counter and calculate IC50​ via non-linear regression.

• Self-Validation Checkpoint : Include a parallel assay using 15 µM BQ123 (a selective ETA antagonist)[4]. The sum of specific binding displaced by BQ123 and IRL-1620 must equal the total specific binding of [125I]ET−1 . If the sum deviates significantly from 100%, it indicates either cross-reactivity or the presence of an uncharacterized receptor state.

Diagram 2: Self-validating experimental workflow for competitive radioligand binding assays.

Therapeutic Implications of IRL-1620

The extreme selectivity of IRL-1620 has positioned it as a powerful pharmacological tool with significant translational potential:

• Oncology (EPR Effect Enhancement) : Solid tumors often suffer from poor drug penetrance. Co-administration of IRL-1620 (at optimal doses, e.g., 3 nmol/kg) activates endothelial ETB receptors, increasing tumor blood flow and nearly doubling the accumulation of macromolecular drugs (like PEGylated liposomes) via the Enhanced Permeability and Retention (EPR) effect[5]. However, in certain syngeneic rat tumor lines (e.g., P22 carcinosarcoma), IRL-1620 induces vasoconstriction because the ETB receptors are localized on contractile elements rather than endothelial cells, emphasizing the need for tumor-specific receptor profiling[6].

• Neurology (Stroke & Ischemia) : In pediatric rat models of middle cerebral artery occlusion (MCAO), IRL-1620 administration significantly reduces infarct volume and motor deficits[7]. By stimulating ETB receptors, IRL-1620 increases cerebral blood flow (CBF) and upregulates Vascular Endothelial Growth Factor (VEGF), driving neuroprotection and angiogenesis[7].

Quantitative Pharmacological Data

The following table synthesizes the binding affinities and selectivity ratios of key endothelin receptor ligands, highlighting the superiority of IRL-1620 as an ETB probe.

Ligand	Receptor Subtype	Ki​ Value	Selectivity Ratio ( Ki​ ETA / Ki​ ETB)	Primary Function
ET-1	ETA / ETB	~0.2 nM / ~0.2 nM	~1	Non-selective endogenous agonist
ET-3	ETB > ETA	~13 nM / ~0.3 nM	~43	Endogenous ETB-preferring agonist
IRL-1620	ETB	1.9 µM / 16 pM	~120,000	Highly selective ETB synthetic agonist
BQ123	ETA	7.3 nM / >10 µM	< 0.001	Selective ETA synthetic antagonist
BQ788	ETB	>10 µM / 1.2 nM	> 8,000	Selective ETB synthetic antagonist

Data aggregated from foundational binding assays utilizing porcine lung membranes and rat brain homogenates[2][4].

References

[7] Title: Neuroprotective Effect of IRL-1620, an Endothelin B Receptor Agonist, on a Pediatric Rat Model of Middle Cerebral Artery Occlusion Source: frontiersin.org URL: 7

[1] Title: Structural insights into endothelin receptor signalling | The Journal of Biochemistry Source: oup.com URL: 1

[2] Title: A potent and specific agonist, Suc-[Glu9,Ala11,15]-endothelin-1(8-21), IRL 1620, for the ETB receptor Source: nih.gov URL: 2

[6] Title: The endothelin B (ETB) receptor agonist IRL 1620 is highly vasoconstrictive in two syngeneic rat tumour lines: potential for selective tumour blood flow modification Source: nih.gov URL: 8

[3] Title: Endothelin ETB receptor signaling in the median eminence and subfornical organ of the rat brain Source: nih.gov URL: 3

[5] Title: Effect of an Endothelin B Receptor Agonist on the Tumor Accumulation of Nanocarriers Source: jst.go.jp URL: 5

[4] Title: Distinct Alteration in Brain Endothelin A and B Receptor Characteristics Following Focal Cerebral Ischemia in Rats Source: thieme-connect.com URL: 4

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Decoding IRL-1620 (Sovateltide) Signaling in Neurons: Mechanisms of ETB Receptor-Mediated Neuroprotection and Regeneration

Executive Summary

The therapeutic landscape for ischemic stroke and neurodegenerative diseases has historically focused on mitigating acute excitotoxicity—a strategy that has yielded limited clinical success. A paradigm shift is currently underway, pivoting toward active neurovascular remodeling and neuroregeneration [1]. At the forefront of this shift is IRL-1620 (Sovateltide) , a highly selective Endothelin B (ETB) receptor agonist.

As an application scientist, understanding the precise intracellular signaling cascades triggered by IRL-1620 is critical for designing robust preclinical assays and advancing translational drug development. This whitepaper deconstructs the receptor kinetics, intracellular signaling pathways, and self-validating experimental protocols required to quantify IRL-1620's efficacy in neuronal populations.

Receptor Kinetics: The ETB Selectivity Paradox

Endothelin-1 (ET-1) is an endogenous peptide that binds to two primary G-protein-coupled receptors (GPCRs): ETA and ETB. While ETA activation primarily drives vasoconstriction and mitogenic pathways, ETB activation in the central nervous system mediates vasorelaxation, clearance of ET-1, and profound neurogenesis [2].

IRL-1620 (Suc-[Glu9,Ala11,15]-Endothelin-1(8-21)) is a synthetic, 15-amino-acid analog of ET-1 engineered for extreme selectivity. It exhibits a Ki​ value of 0.016 nM for ETB receptors compared to 1900 nM for ETA receptors . This ~118,000-fold selectivity is the mechanistic foundation of its therapeutic index, allowing researchers to isolate neuroprotective pathways without triggering ETA-mediated ischemic exacerbation [3].

Core Intracellular Signaling Cascades

IRL-1620 orchestrates neuronal survival and differentiation through three distinct, yet intersecting, signaling axes.

Axis A: The PLC / IP3 / NO / cGMP Pathway

ETB is a Gq-protein coupled receptor. Upon IRL-1620 binding, the receptor activates Phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol triphosphate (IP3) and diacylglycerol (DAG) . IP3 triggers the release of intracellular calcium ( Ca2+ ), which binds to calmodulin to activate Nitric Oxide Synthase (nNOS in neurons, eNOS in endothelial cells). The subsequent production of Nitric Oxide (NO) stimulates soluble guanylyl cyclase, generating cGMP —a critical secondary messenger that drives vasodilation and immediate anti-apoptotic neuroprotection .

Axis B: Neurotrophic and Angiogenic Upregulation

Beyond immediate GPCR signaling, IRL-1620 induces robust transcriptional changes. In ischemic models, IRL-1620 administration significantly upregulates the expression of Vascular Endothelial Growth Factor (VEGF) and Nerve Growth Factor (NGF) [4]. This dual upregulation is essential for neurovascular remodeling, ensuring that newly generated neurons are supported by a restored microvascular network [5].

Axis C: Neural Progenitor Cell (NPC) Differentiation

IRL-1620 actively pushes resident stem cells in the subventricular zone (SVZ) toward a mature neuronal lineage. It upregulates differentiation markers such as NeuroD1 , NeuN , and HuC/HuD [6]. Mechanistically, HuD binds to the AU-rich elements of SATB1 mRNA, increasing its stability, while SATB1 enhances HuD transcription—creating a positive feedback loop that locks progenitors into a mature neuronal fate [6].

Fig 1: IRL-1620 mediated ETB receptor signaling driving neuroprotection and neurogenesis.

Quantitative Efficacy Profile

To benchmark experimental models, the following table summarizes the established quantitative impact of IRL-1620 in permanent middle cerebral artery occlusion (MCAO) rodent models.

Biomarker / Metric	Vehicle (Ischemic Control)	IRL-1620 Treated	Biological Significance
Infarct Volume (mm³)	~153.23 ± 32.18	~24.47 ± 4.37	Massive reduction in focal tissue necrosis at 24h [5].
TUNEL+ Cells (per unit area)	114.66 ± 5.38	33.33 ± 6.71	Significant reduction in DNA damage and apoptosis [7].
VEGF+ Vessels (per 30 µm slice)	4.19 ± 0.79	11.33 ± 2.13	Enhanced angiogenesis supporting tissue repair [4].
BrdU+/NeuN+ Cells	Baseline	45–50% Increase	Confirmation of mature neurogenesis in the infarcted hemisphere [6].
cGMP Formation (% over basal)	100% (Basal)	~167%	Activation of the neuroprotective NO/cGMP signaling axis .

Self-Validating Experimental Methodologies

As scientists, we must ensure our assays prove causality, not just correlation. The following protocols are designed as self-validating systems —incorporating specific antagonists and inhibitors to definitively link the observed phenotype to IRL-1620's mechanism of action.

Protocol A: In Vivo Validation of NPC Differentiation (MCAO Model)

Mechanistic Rationale: Simply counting cells post-stroke does not prove neurogenesis. We must co-label with BrdU (to mark cells that actively divided post-injury) and NeuN (to confirm these specific cells matured into neurons). Furthermore, to prove this is ETB-dependent, we must utilize BQ788 , a selective ETB receptor antagonist, as a negative control [6].

Step-by-Step Workflow:

• Surgical Induction: Induce permanent MCAO in adult male Sprague-Dawley rats.

• Antagonist Control (Crucial Step): 15 minutes prior to IRL-1620 administration, inject the negative control cohort with BQ788 (1 mg/kg, I.V.) to block ETB receptors.

• Therapeutic Dosing: Administer IRL-1620 (5 µg/kg, I.V.) at exactly 4, 6, and 8 hours post-occlusion. Note: This specific timing targets the peak window of the secondary ischemic cascade.

• Proliferation Labeling: Administer BrdU (50 mg/kg, I.P.) daily for 7 days to label dividing neural progenitor cells.

• Tissue Harvest: Euthanize at Day 7. Perfuse with 4% paraformaldehyde and cryosection the brain into 30 µm slices.

• Immunofluorescence: Perform double-staining using anti-BrdU (proliferation) and anti-NeuN (mature neuron) antibodies.

• Confocal Analysis: Quantify BrdU+/NeuN+ co-labeled cells. Validation Check: The BQ788 pre-treated group must show a complete blockade of the IRL-1620 induced proliferation, confirming ETB causality [4].

Fig 2: Self-validating in vivo workflow for quantifying IRL-1620 induced neural differentiation.

Protocol B: In Vitro Isolation of the NO/cGMP Signaling Axis

Mechanistic Rationale: To definitively prove that IRL-1620 signals through the Gq/PLC/NO pathway in neurons, we must measure intermediate metabolites (IP3 and cGMP) while systematically inhibiting the upstream enzymes. We utilize Neomycin (a PLC inhibitor) and L-NAME (an NOS inhibitor) to validate the cascade .

Step-by-Step Workflow:

• Tissue Preparation: Isolate primary hippocampal neurons or arcuate nucleus-median eminence (AN-ME) fragments.

• Radiolabeling: Pre-incubate the fragments with [3H]myoinositol to radiolabel the phosphoinositide pool.

• Inhibitor Pre-treatment (Self-Validation):

  • Cohort 1: Vehicle.

  • Cohort 2: Pre-treat with Neomycin ( 10−2 M) for 10 mins.

  • Cohort 3: Pre-treat with L-NAME ( 10−5 M) for 10 mins.

• Agonist Stimulation: Add IRL-1620 ( 10−7 M) to all cohorts.

• Metabolite Extraction & Quantification:

  • Measure Inositol monophosphate (InsP1) accumulation via ion-exchange chromatography.

  • Measure cGMP formation using a quantitative ELISA.

• Data Interpretation: IRL-1620 alone will spike InsP1 and cGMP. Neomycin will blunt both (proving PLC dependence), while L-NAME will blunt cGMP but not InsP1 (proving NO is downstream of PLC) .

Conclusion

IRL-1620 (Sovateltide) is a master regulator of neurovascular repair. By selectively agonizing the ETB receptor, it bypasses the detrimental effects of ETA activation and initiates a robust PLC/NO/cGMP signaling cascade. Furthermore, its ability to upregulate VEGF/NGF and drive the HuD-mediated differentiation of neural progenitor cells positions it as a highly promising therapeutic agent for reversing ischemic and neurodegenerative damage. Rigorous, self-validating assay designs—employing specific antagonists like BQ788—are essential for accurately mapping these complex pathways in preclinical development.

References

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The Role of Endothelin-B Receptors in Neuroprotection: A Technical Guide

Introduction

The endothelin (ET) system, comprising three peptide ligands (ET-1, ET-2, and ET-3) and two G-protein coupled receptors (GPCRs), the Endothelin-A (ETA) and Endothelin-B (ETB) receptors, plays a critical role in vascular homeostasis.[1][2] While the ETA receptor is renowned for its potent vasoconstrictive effects, the ETB receptor presents a more complex and multifaceted profile, particularly within the central nervous system (CNS).[1][2] In the brain, ETB receptors are highly expressed on astrocytes, and their activation can trigger a cascade of events with significant implications for neuronal health and disease.[3][4][5] This guide provides an in-depth technical exploration of the role of ETB receptors in neuroprotection, focusing on the underlying signaling mechanisms, experimental models for their study, and their potential as therapeutic targets for neurological disorders.

Dysregulation of ETB receptor signaling has been implicated in a variety of diseases, including cardiovascular disorders and neurodegenerative conditions like Alzheimer's disease and stroke.[1] The activation of ETB receptors in the brain can lead to the induction of reactive astrocytes, a cellular response to injury.[4][5] These reactive astrocytes, in turn, release a variety of bioactive factors that can either exacerbate injury or promote repair and neuroprotection.[4][5] This dual nature of ETB receptor function underscores the importance of a nuanced understanding of its signaling pathways to harness its therapeutic potential.

The Dichotomous Role of Astrocytic ETB Receptors

In the context of brain injury and disease, the activation of astrocytic ETB receptors can have both beneficial and detrimental effects. This duality is largely dependent on the specific downstream signaling pathways that are engaged and the temporal context of their activation.

Detrimental Effects:

• Neuroinflammation and Blood-Brain Barrier (BBB) Disruption: Activation of astrocytic ETB receptors can stimulate the production of factors like vascular endothelial growth factor (VEGF) and matrix metalloproteinases (MMPs), which can increase the permeability of the BBB, leading to brain edema and neuroinflammation.[3][4][6] In animal models of traumatic brain injury (TBI), ETB receptor antagonists have been shown to ameliorate BBB disruption and brain edema.[6][7]

Beneficial Neuroprotective Effects:

• Production of Neurotrophic Factors: A key neuroprotective function of astrocytic ETB receptor activation is the stimulated production and release of various neurotrophic factors.[3][4] These include brain-derived neurotrophic factor (BDNF), glial cell line-derived neurotrophic factor (GDNF), and nerve growth factor (NGF).[4][6] These factors support neuronal survival, promote neurogenesis, and enhance the repair of damaged nervous tissue.[4][6]

• Mitochondrial Homeostasis: Recent studies suggest that ETB receptor activation can also confer neuroprotection by modulating mitochondrial dynamics. In a rat model of cerebral ischemia, the ETB receptor agonist IRL-1620 was found to decrease mitochondrial fission (mediated by DRP-1) and increase mitochondrial fusion (mediated by MFN-2), processes that are critical for maintaining mitochondrial health and preventing apoptosis.[8]

Core Signaling Pathways in ETB Receptor-Mediated Neuroprotection

The neuroprotective effects of ETB receptor activation are orchestrated by a complex network of intracellular signaling cascades. Understanding these pathways is crucial for the development of targeted therapeutics. The ETB receptor is known to couple to multiple types of G-proteins, leading to diverse downstream effects.[2][9]

Key signaling pathways include:

• Rho/ROCK Pathway: Activation of the Rho signaling pathway in astrocytes is involved in cytoskeletal reorganization and the induction of reactive astrocytes, which can contribute to neuroprotection.[2]

• STAT3 Pathway: The transcription factor STAT3 is a critical mediator in the generation of reactive astrocytes following ETB receptor stimulation.[4][5]

• Gi Signaling: In astrocytes, ETB receptor-mediated Gi signaling has been shown to regulate intercellular communication through gap junctions.[2][9]

Visualizing the ETB Receptor Signaling Cascade

The following diagram illustrates the key signaling pathways initiated by ETB receptor activation in astrocytes, leading to both potentially detrimental and neuroprotective outcomes.

Caption: Workflow for in vivo assessment of ETB receptor modulators.

Conclusion and Future Directions

The Endothelin-B receptor is emerging as a pivotal player in the complex interplay of cellular responses to brain injury. Its strategic location on astrocytes places it in a unique position to orchestrate both detrimental and beneficial outcomes. The neuroprotective potential of ETB receptor activation, primarily through the release of neurotrophic factors and modulation of mitochondrial dynamics, offers a compelling rationale for the development of novel therapeutics. The selective agonist IRL-1620 stands out as a promising candidate, with robust preclinical data supporting its advancement into clinical trials for ischemic stroke.

Future research should focus on:

• Delineating the precise molecular switches that determine whether ETB receptor activation leads to neuroprotection or neurotoxicity.

• Exploring the therapeutic potential of ETB modulators in other neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

• Optimizing treatment paradigms, potentially involving a biphasic approach with antagonists in the acute phase and agonists in the recovery phase of brain injury.

A deeper understanding of ETB receptor biology will undoubtedly pave the way for innovative and effective neuroprotective strategies for a range of debilitating neurological conditions.

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An In-depth Technical Guide to Irl-1620 and its Pro-restorative Effects on Angiogenesis and Neurogenesis

Abstract

Irl-1620, also known as Sovateltide, is a potent and highly selective synthetic agonist of the endothelin B (ETB) receptor.[1] Emerging as a promising therapeutic agent, Irl-1620 has demonstrated significant potential in stimulating angiogenesis and neurogenesis, particularly in the context of neurological disorders such as ischemic stroke and Alzheimer's disease.[2][3] This technical guide provides a comprehensive overview of the mechanisms of action, preclinical evidence, and experimental protocols related to the pro-restorative effects of Irl-1620. By elucidating the signaling pathways and summarizing key quantitative data, this document aims to serve as a valuable resource for researchers, scientists, and drug development professionals in the field of neurovascular remodeling and repair.

Introduction: The Endothelin System and the Therapeutic Promise of Irl-1620

The endothelin system, comprising endothelin peptides and their receptors, plays a crucial role in regulating vascular tone and has been implicated in the pathophysiology of various cardiovascular and neurological diseases.[4]

The Endothelin Ligand and Receptor Family

Endothelins are a family of vasoactive peptides that exert their effects through two G-protein coupled receptors: the endothelin A (ETA) receptor and the endothelin B (ETB) receptor.[4] While the ETA receptor is primarily located on vascular smooth muscle cells and mediates vasoconstriction, the ETB receptor is predominantly found on endothelial cells and its activation leads to vasodilation through the release of nitric oxide.[4]

Irl-1620: A Selective Endothelin B Receptor Agonist

Irl-1620 is a synthetic analog of endothelin-1 and a highly selective agonist for the ETB receptor, with a significantly lower affinity for the ETA receptor.[1][5] This selectivity is a key attribute, as it allows for the targeted stimulation of ETB receptor-mediated pathways, which have been shown to be involved in developmental processes and tissue repair.[1] In the central nervous system, ETB receptors are expressed on various cell types, including neurons, astrocytes, and the cerebrovasculature, where they regulate cerebral blood flow, cellular proliferation, and apoptosis.[6]

The Angiogenic Effects of Irl-1620

Angiogenesis, the formation of new blood vessels from pre-existing ones, is a critical process in tissue repair and regeneration. Irl-1620 has been shown to be a potent stimulator of angiogenesis, primarily through the upregulation of Vascular Endothelial Growth Factor (VEGF).

Mechanistic Underpinnings: ETB Receptor-Mediated Upregulation of VEGF

The pro-angiogenic effects of Irl-1620 are primarily attributed to its ability to increase the expression of VEGF, a key regulator of angiogenesis.[7][8][9] Activation of the ETB receptor on endothelial cells by Irl-1620 initiates a signaling cascade that leads to increased VEGF production.[7][9] This, in turn, stimulates the proliferation, migration, and tube formation of endothelial cells, the fundamental steps of angiogenesis. Furthermore, studies have shown that Irl-1620 treatment can also upregulate the expression of ETB receptors themselves, potentially creating a positive feedback loop that enhances the angiogenic response.[7][8]

Preclinical Evidence for Irl-1620-Induced Angiogenesis

Numerous preclinical studies have provided compelling evidence for the pro-angiogenic effects of Irl-1620 in various disease models.

• Ischemic Stroke: In rat models of permanent middle cerebral artery occlusion (MCAO), intravenous administration of Irl-1620 has been shown to significantly enhance the number of blood vessels labeled with VEGF in the ischemic brain.[9] This increase in angiogenesis is associated with improved cerebral blood flow and a reduction in infarct volume.[6][10]

• Alzheimer's Disease: In a rat model of Alzheimer's disease induced by amyloid-beta (Aβ) injection, Irl-1620 treatment led to an enhanced number of blood vessels positive for VEGF.[8] This suggests that Irl-1620 may help to counteract the vascular deficits associated with this neurodegenerative disease.

Experimental Workflow: Assessing Angiogenesis in a Cerebral Ischemia Model

The following workflow outlines a typical experimental approach to evaluate the angiogenic effects of Irl-1620 in a rat model of MCAO.

Caption: Experimental workflow for assessing Irl-1620-induced angiogenesis.

Causality Behind Experimental Choices:

• MCAO Model: This model is widely used as it closely mimics the pathophysiology of ischemic stroke in humans.

• Vehicle Control: Essential to demonstrate that the observed effects are due to Irl-1620 and not the delivery vehicle.

• BQ-788 Control: The use of a selective ETB receptor antagonist is crucial for a self-validating system, confirming that the pro-angiogenic effects of Irl-1620 are indeed mediated through the ETB receptor.[7][8][9]

• Time Points: Assessing angiogenesis at both acute (24h) and sub-acute (7 days) time points provides insights into the temporal dynamics of the angiogenic response.

• Immunohistochemistry and Western Blotting: These are standard and reliable techniques for visualizing and quantifying the expression of specific proteins like VEGF in tissue samples.

Quantitative Data Summary: Angiogenesis

Parameter	Model	Treatment Group	Outcome	Reference
VEGF-positive vessels/30 µm brain slice	MCAO Rat	Irl-1620	11.33 ± 2.13	[9]
Vehicle	4.19 ± 0.79	[9]
VEGF protein expression	MCAO Rat	Irl-1620	Significantly increased at 1 week post-MCAO compared to sham	[9]
VEGF protein expression	Aβ-treated Rat	Irl-1620	Significantly increased compared to vehicle	[8]

The Neurogenic and Neuroprotective Effects of Irl-1620

In addition to its pro-angiogenic properties, Irl-1620 also exerts potent neurogenic and neuroprotective effects, making it a multifaceted therapeutic candidate for neurological disorders.

Mechanistic Insights: Promotion of Neurogenesis and Anti-Apoptotic Activity

The neurogenic effects of Irl-1620 are largely mediated by its ability to increase the expression of Nerve Growth Factor (NGF), a key neurotrophin involved in the growth, maintenance, and survival of neurons.[11][7][8] Irl-1620 has also been shown to promote the differentiation of neuronal progenitor cells.[5][2] Furthermore, Irl-1620 exhibits anti-apoptotic activity, protecting neural cells from death in the face of ischemic or neurotoxic insults.[12] This is achieved, in part, through the modulation of the Akt signaling pathway and the expression of pro- and anti-apoptotic proteins such as Bad and Bcl-2.[12]

Preclinical Evidence for Irl-1620-Induced Neurogenesis and Neuroprotection

• Ischemic Stroke: In MCAO rat models, Irl-1620 treatment has been shown to preserve the number of neurons in the cortex, striatum, and subventricular zone of the ischemic brain.[9] It also increases the number of proliferating cells and cells positively staining for NGF in the infarcted brain.[9] These cellular effects translate to significant improvements in neurological and motor function.[2][10]

• Alzheimer's Disease: In Aβ-treated rats, Irl-1620 administration improved learning and memory deficits by 50-60% and reduced oxidative stress by 45-50%.[11] The treatment also led to an increased number of neuronal cells and NGF-positive cells in the brain.[11][7][8]

Experimental Protocol: Evaluation of Neurogenesis in an Alzheimer's Disease Model

The following protocol details a method for assessing the neurogenic effects of Irl-1620 in a rat model of Alzheimer's disease.

Step-by-Step Methodology:

• Induction of Alzheimer's Disease Model:

  • Administer amyloid-beta (Aβ) protein into the brains of rats to induce an experimental form of Alzheimer's disease.[11]

• Treatment Administration:

  • Administer Irl-1620 intravenously at a predetermined dose and schedule. A vehicle-treated group and a group co-administered with an ETB antagonist (e.g., BQ-788) should be included as controls.

• Behavioral Testing:

  • Perform a Morris water maze test to assess spatial learning and memory.[13] Record the time taken to find a hidden platform.

• Tissue Collection and Processing:

  • At the end of the experiment, sacrifice the animals and collect brain tissue.

  • Process the tissue for immunohistochemistry and Western blot analysis.

• Neurogenesis and Neuroprotection Assessment:

  • Perform immunohistochemical staining for NGF to identify neurogenic cells.

  • Use markers like NeuN to quantify neuronal survival.

  • Conduct Western blot analysis to measure the protein expression levels of NGF and markers of apoptosis (e.g., Bcl-2, Bax).

Quantitative Data Summary: Neurogenesis and Neuroprotection

Parameter	Model	Treatment Group	Outcome	Reference
Memory Deficit Improvement	Aβ-treated Rat	Irl-1620	50-60% improvement	[11]
Oxidative Stress Reduction	Aβ-treated Rat	Irl-1620	45-50% reduction	[11]
Infarct Volume Reduction	MCAO Rat	Irl-1620	70-80% reduction	[6][10]
NGF-positive cells	Aβ-treated Rat	Irl-1620	Significantly more NGF-positive cells compared to control	[7]
NGF protein expression	Aβ-treated Rat	Irl-1620	Significantly increased compared to vehicle	[8]
Bcl-2 expression (anti-apoptotic)	MCAO Rat	Irl-1620	Increased in the occluded hemisphere compared to vehicle	[12]

Signaling Pathways of Irl-1620

The therapeutic effects of Irl-1620 are initiated by its binding to the ETB receptor, which triggers a cascade of intracellular signaling events.

The ETB Receptor Signaling Cascade

The ETB receptor is a G-protein coupled receptor.[1][14] Upon binding of Irl-1620, the receptor activates downstream signaling pathways that are crucial for cell survival, proliferation, and differentiation. While the complete signaling network is still under investigation, key pathways include:

• VEGF and NGF Upregulation: As previously discussed, ETB receptor activation leads to increased transcription and translation of VEGF and NGF.[7][8][9]

• Nitric Oxide (NO) Production: Activation of ETB receptors on endothelial cells is known to stimulate the production of nitric oxide (NO), a potent vasodilator that can improve cerebral blood flow.[10]

• PI3K/Akt Pathway: The Akt signaling pathway is a major regulator of cell survival and is implicated in the anti-apoptotic effects of Irl-1620.[12]

Diagrammatic Representation of Irl-1620's Mechanism of Action

Caption: Signaling pathway of Irl-1620's pro-restorative effects.

Translational Horizons: Clinical Development of Irl-1620 (Sovateltide)

The promising preclinical data for Irl-1620 has paved the way for its clinical development under the name Sovateltide.

Preclinical Toxicology and Safety

Extensive toxicological studies in mice, rats, and dogs have been conducted to establish the safety profile of Irl-1620.[3] These studies have determined safe dosage ranges for administration.

Clinical Trials in Ischemic Stroke

Phase I clinical trials in healthy human volunteers have demonstrated that Sovateltide is safe and well-tolerated.[2][3] Subsequently, Phase II clinical trials have been initiated to evaluate the efficacy of Sovateltide in patients with acute ischemic stroke.[3][10] Preliminary results from these trials have been encouraging, showing that Sovateltide treatment is associated with quicker recovery and improved neurological outcomes in stroke patients.[15] An ongoing multicentric, randomized, controlled efficacy clinical trial is further investigating its potential in a larger cohort of patients.[2]

Conclusion

Irl-1620 represents a novel and promising therapeutic strategy for neurological disorders characterized by vascular and neuronal damage. Its selective activation of the ETB receptor triggers a dual cascade of pro-angiogenic and pro-neurogenic events, mediated by the upregulation of key growth factors such as VEGF and NGF. The robust preclinical evidence, coupled with the encouraging results from early-phase clinical trials, underscores the significant translational potential of Irl-1620. Further research into its detailed molecular mechanisms and continued clinical investigation will be crucial in harnessing the full therapeutic benefits of this exciting compound for patients with ischemic stroke, Alzheimer's disease, and other neurovascular disorders.

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Protocols & Analytical Methods

Application Notes and Protocols for In Vivo Studies with IRL-1620 (Sovateltide)

Introduction: Harnessing the Therapeutic Potential of Selective Endothelin B Receptor Agonism

IRL-1620, also known as sovateltide, is a potent and highly selective synthetic peptide agonist for the Endothelin B (ETB) receptor.[1][2] It is a truncated linear analog of endothelin-1 (ET-1), specifically Suc-[Glu9,Ala11,15]-endothelin-1 (8-21).[3][4] Unlike the endogenous ligand ET-1, which is equipotent at both ETA and ETB receptors, IRL-1620's profound selectivity for the ETB receptor (with a Ki of 0.016 nM for ETB vs. 1900 nM for ETA) allows for the targeted investigation and therapeutic exploitation of the ETB signaling pathway.[1]

The activation of ETB receptors is implicated in a diverse range of physiological processes. In the central nervous system (CNS), ETB receptor stimulation has been shown to be crucial for both prenatal and postnatal development.[3] In mature animals, it plays a significant role in promoting neurogenesis, angiogenesis, and tissue repair following injury.[3] Preclinical research has robustly demonstrated the neuroprotective and neuroregenerative properties of IRL-1620 in various animal models, including ischemic stroke, Alzheimer's disease, and spinal cord injury.[2][3][5] Its mechanism of action involves increasing cerebral blood flow, exerting anti-apoptotic effects, reducing oxidative stress, and promoting the differentiation and maturation of neuronal progenitor cells.[1][6][7][8]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of IRL-1620 in in vivo studies. We will delve into the causality behind dosage selection, provide detailed experimental protocols, and present data to ensure scientific integrity and reproducibility.

Mechanism of Action: The ETB Receptor Signaling Cascade

IRL-1620 exerts its biological effects by binding to and activating ETB receptors, which are G-protein coupled receptors. The downstream signaling is multifaceted and tissue-dependent. In the context of neuroprotection and regeneration, a key pathway involves the activation of prosurvival signals. Upon agonist binding, the activated ETB receptor can stimulate the Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway. Phosphorylated Akt, in turn, can inhibit pro-apoptotic proteins like Bad and upregulate anti-apoptotic proteins such as Bcl-2, ultimately preventing cell death.[6] Furthermore, ETB receptor activation can lead to the release of nitric oxide (NO) from endothelial cells, contributing to vasodilation and improved blood flow.[9]

Caption: IRL-1620 signaling pathway promoting neuroprotection.

Dosage Considerations for In Vivo Studies

The selection of an appropriate IRL-1620 dosage is critical for the success and reproducibility of in vivo experiments. The optimal dose is dependent on the animal model, the disease state being investigated, and the desired therapeutic outcome. The intravenous (i.v.) route is the most commonly reported method of administration in preclinical studies.[6][10][11]

Causality in Dose Selection:

The most frequently utilized dosage in rodent models of CNS disorders, particularly ischemic stroke and Alzheimer's disease, is 5 µg/kg .[6][8][10][12] This dosage has been empirically determined through multiple studies to provide significant neuroprotective and neurorestorative effects without inducing significant adverse events.[6][13] The rationale for this dose is further supported by dose conversion from human clinical trials. The Maximum Tolerated Dose (MTD) in humans was found to be 0.6 µg/kg, which is approximately equivalent to 5 µg/kg in rats based on body surface area conversion factors.[6][7]

In studies investigating the synergistic effects of IRL-1620 with other therapeutic agents, such as in cancer models, a dose of 3 nmol/kg (approximately 5.46 µg/kg) has been shown to enhance the delivery of chemotherapeutics to tumor tissue without altering their plasma pharmacokinetics.[14]

It is imperative to note that while 5 µg/kg is a well-validated starting point, dose-ranging studies are recommended for new models or applications. For instance, in a rat model of Alzheimer's disease, doses of 5, 7, and 9 µg/kg were evaluated, with 9 µg/kg showing significant efficacy.[12][15]

Summary of Reported In Vivo Dosages:

Animal Model	Disease/Application	Dosage	Administration Route	Key Findings	Reference(s)
Rat (Sprague-Dawley, Wistar)	Ischemic Stroke (MCAO)	5 µg/kg	Intravenous (i.v.)	Reduced infarct volume, improved neurological function, enhanced neurogenesis.	[6][8][10][16]
Rat (Wistar)	Alzheimer's Disease	5, 7, 9 µg/kg	Intravenous (i.v.)	Improved memory, reduced oxidative stress, enhanced neurotrophic factors.	[5][12][15]
Rat	Spinal Cord Injury	Not specified, but based on prior stroke studies	Intravenous (i.v.)	Improved motor function and reduced hyperalgesia.	[17]
Rat (Sprague-Dawley)	Breast Cancer	3 nmol/kg (~5.46 µg/kg)	Intravenous (i.v.)	Enhanced delivery of paclitaxel to tumor tissue.	[14]
Mouse (Swiss Albino)	Sub-acute Toxicity	1 µg/kg/min for 30 days	Intravenous (i.v.)	No significant toxic effects on liver or kidney.	[11][18]

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the preparation and administration of IRL-1620 for in vivo research.

Protocol 1: Reconstitution and Storage of Lyophilized IRL-1620

Rationale: Proper reconstitution and storage are paramount to maintaining the peptide's stability and biological activity. Lyophilized peptides are stable at -20°C for extended periods. Once reconstituted, aliquoting and storing at -80°C is recommended to minimize freeze-thaw cycles.

Materials:

• Lyophilized IRL-1620 powder

• Sterile, pyrogen-free water, sterile saline (0.9% NaCl), or a suitable buffer

• Sterile, low-protein binding microcentrifuge tubes

• Vortex mixer

• Pipettes and sterile tips

Procedure:

• Equilibration: Before opening, allow the vial of lyophilized IRL-1620 to equilibrate to room temperature for at least 15-20 minutes. This prevents condensation from forming on the powder.

• Solvent Addition: Carefully unseal the vial. Using a sterile pipette, add the required volume of sterile saline to achieve the desired stock concentration (e.g., 100 µg/mL).

• Dissolution: Gently vortex the vial to ensure complete dissolution of the peptide. Visually inspect the solution to confirm that no particulates are present. The solution should be clear and colorless.

• Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the reconstituted IRL-1620 solution into single-use, low-protein binding microcentrifuge tubes.

• Storage:

  • Short-term (1-2 days): Store the reconstituted solution at 4°C.

  • Long-term: For storage longer than a few days, store the aliquots at -20°C or preferably -80°C.

Protocol 2: Intravenous Administration of IRL-1620 in a Rat Model of Ischemic Stroke

Rationale: This protocol describes the administration of IRL-1620 in the widely used middle cerebral artery occlusion (MCAO) model of ischemic stroke. The dosing regimen of multiple injections post-occlusion is designed to provide sustained therapeutic levels during the acute phase of injury.[6][10]

Caption: Experimental workflow for IRL-1620 administration in MCAO rats.

Materials:

• Male Sprague-Dawley or Wistar rats (350-375 g)

• Anesthesia (e.g., ketamine/xylazine cocktail)

• Reconstituted IRL-1620 solution (as per Protocol 1)

• Sterile saline (vehicle control)

• Insulin syringes with 28-30 gauge needles

• Heat lamp or warming pad

Procedure:

• Animal Preparation: Anesthetize the rat according to your institutionally approved protocol.

• Dose Calculation: Calculate the volume of IRL-1620 solution to be injected based on the animal's body weight and the stock solution concentration to achieve a final dose of 5 µg/kg.

• Tail Vein Administration: Place the anesthetized rat on a warming pad or under a heat lamp to dilate the tail veins, making them more accessible for injection.

• Injection Schedule:

  • At 2 hours post-MCAO, slowly administer the calculated volume of either IRL-1620 solution or vehicle (saline) into a lateral tail vein.

  • Repeat the injection at 4 hours and 6 hours post-MCAO.[6]

• Post-Injection Monitoring: Monitor the animal for recovery from anesthesia and any immediate adverse reactions.

• Endpoint Analysis: At the predetermined experimental endpoint (e.g., 24 hours or 7 days), perform neurological and motor function tests, followed by euthanasia and tissue collection for infarct volume analysis, histology, or biochemical assays.[6][13]

Trustworthiness and Self-Validation

To ensure the trustworthiness of experimental outcomes, every protocol must incorporate self-validating systems.

• Positive and Negative Controls: Always include a vehicle-treated group as a negative control. In mechanistic studies, co-administration with a selective ETB receptor antagonist, such as BQ788 (e.g., 1 mg/kg i.v.), can serve as a crucial control to validate that the observed effects of IRL-1620 are indeed mediated by the ETB receptor.[10][13]

• Blinding: The experimenter conducting behavioral tests and analyzing histological or biochemical data should be blinded to the treatment groups to prevent observer bias.[8]

• Pharmacokinetic Considerations: Be aware of the short half-life of IRL-1620 (4-8 minutes).[6][19] The dosing schedule of multiple injections is designed to compensate for this. However, for studies requiring sustained exposure, continuous infusion via an osmotic pump may be considered.

Conclusion

IRL-1620 is a powerful research tool for investigating the therapeutic potential of the ETB receptor pathway, particularly in the context of CNS disorders. The successful application of IRL-1620 in in vivo studies hinges on a thorough understanding of its mechanism of action and careful consideration of dosage and administration protocols. The guidelines and protocols presented here, grounded in peer-reviewed literature, provide a solid foundation for designing robust and reproducible experiments. By adhering to these principles of scientific integrity, researchers can confidently explore the promising neurorestorative effects of this selective ETB receptor agonist.

References

• Gulati, A., et al. (2022). Sovateltide Mediated Endothelin B Receptors Agonism and Curbing Neurological Disorders. Pharmaceuticals, 15(3), 358. Available from: [Link]

• Leonard, M. G., et al. (2019). Neuroprotective Effect of IRL-1620, an Endothelin B Receptor Agonist, on a Pediatric Rat Model of Middle Cerebral Artery Occlusion. Frontiers in Pediatrics, 7, 359. Available from: [Link]

• Briyal, S., et al. (2019). Anti-apoptotic activity of ETB receptor agonist, IRL-1620, protects neural cells in rats with cerebral ischemia. Scientific Reports, 9(1), 1-13. Available from: [Link]

• Sehgal, R., et al. (2010). Effect of Sub-Acute Intravenous Injection of Endothelin Receptor Agonist IRL-1620 in Mice. Asian Journal of Biochemistry, 5(4), 222-227. Available from: [Link]

• Gulati, A., et al. (2021). Safety and Efficacy of Sovateltide (IRL-1620) in a Multicenter Randomized Controlled Clinical Trial in Patients with Acute Cerebral Ischemic Stroke. CNS Drugs, 35(2), 195-208. Available from: [Link]

• Madaan, P., et al. (2024). To evaluate the effect of endothelin receptor agonist IRL-1620 alone and in combination with donepezil in modulating neurodegeneration elicited by amyloid-β in rats. Experimental Neurology, 374, 114720. Available from: [Link]

• Sehgal, R., et al. (2010). Effect of Sub-Acute Intravenous Injection of Endothelin Receptor Agonist IRL-1620 in Mice. SciSpace. Available from: [Link]

• Madaan, P., et al. (2024). To evaluate the effect of endothelin receptor agonist IRL-1620 alone and in combination with donepezil in modulating neurodegeneration elicited by amyloid-β in rats. Experimental Neurology, 374, 114720. Available from: [Link]

• Tsentidis, C., et al. (2023). Sovateltide (ILR-1620) improves motor function and reduces hyperalgesia in a rat model of spinal cord injury. Research Square. Available from: [Link]

• ClinicalTrials.gov. (2019). PMZ-1620 (Sovateltide) in Mild to Moderate Alzheimer's Disease. Retrieved from [Link]

• Ranjan, A. K., et al. (2020). Sovateltide (IRL-1620) activates neuronal differentiation and prevents mitochondrial dysfunction in adult mammalian brains following stroke. Scientific Reports, 10(1), 12737. Available from: [Link]

• Gulati, A., et al. (2020). Efficacy of sovateltide (IRL-1620) in a multicenter randomized controlled clinical trial in patients with acute cerebral ischemic stroke. medRxiv. Available from: [Link]

• Leonard, M. G., et al. (2011). Endothelin B Receptor Agonist, IRL-1620, Reduces Neurological Damage Following Permanent Middle Cerebral Artery Occlusion in Rats. Brain Research, 1420, 48-58. Available from: [Link]

• Leonard, M. G., & Gulati, A. (2012). Endothelin B receptor agonist, IRL-1620, provides long-term neuroprotection in cerebral ischemia in rats. ResearchGate. Available from: [Link]

• Rai, A., et al. (2006). Effect of the ET(B) receptor agonist, IRL-1620, on paclitaxel plasma pharmacokinetics of breast tumor rats. Journal of Pharmacy and Pharmacology, 57(7), 869-876. Available from: [Link]

• American Physiological Society. (2015). Researchers Find Novel Drug Promising For Alzheimer's Disease. Retrieved from [Link]

• Gulati, A., et al. (2015). Pharmacokinetics of SPI-1620 in a Phase I, open label, ascending dose study of the safety, tolerability, pharmacokinetics and pharmacodynamics of the endothelin B receptor agonist, SPI-1620, in recurrent or progressive carcinoma. ResearchGate. Available from: [Link]

• Ehrenreich, H., et al. (2002). Selective Blockade of Endothelin-B Receptors Exacerbates Ischemic Brain Damage in the Rat. Stroke, 33(12), 3019-3025. Available from: [Link]

• Maguire, J. J., & Davenport, A. P. (2015). Endothelin Receptors and Their Antagonists. Seminars in Nephrology, 35(2), 125-136. Available from: [Link]

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• 15. To evaluate the effect of endothelin receptor agonist IRL-1620 alone and in combination with donepezil in modulating neurodegeneration elicited by amyloid-β in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: Administration of the ETB Receptor Agonist IRL-1620 (Sovateltide) in Rat Models of Ischemic Stroke

Target Audience: Researchers, Principal Investigators, and Drug Development Professionals in Cerebrovascular Pharmacology. Document Type: Technical Application Note & Validated Protocol

Introduction & Mechanistic Rationale

Ischemic stroke initiates a complex cascade of excitotoxicity, oxidative stress, and apoptosis, leading to irreversible tissue damage within the ischemic core and threatening the surrounding penumbra. Traditional neuroprotective strategies have frequently failed in translation due to their narrow mechanistic focus.

IRL-1620 (Sovateltide / PMZ-1620) is a highly selective Endothelin B (ETB) receptor agonist that has demonstrated profound neuroprotective and neuroregenerative capabilities in preclinical mammalian models[1]. Unlike Endothelin A (ETA) receptors, which mediate vasoconstriction, ETB receptors are abundantly expressed on endothelial cells and neural progenitor cells (NPCs). Their targeted stimulation by IRL-1620 drives a multi-modal recovery response:

• Inhibition of Apoptosis: IRL-1620 shifts the pro/anti-apoptotic balance by upregulating Bcl-2 and downregulating Bax and Bad, significantly reducing TUNEL-positive neural cells[2].

• Mitochondrial Dynamics: It prevents ischemia-induced mitochondrial dysfunction by decreasing DRP-1 (reducing pathological mitochondrial fission) and increasing MFN-2 (promoting mitochondrial fusion and biogenesis)[3].

• Neurovascular Remodeling: ETB agonism stimulates the proliferation of NPCs (indicated by increased NeuN and NeuroD1 expression) and enhances angiogenesis via VEGF upregulation[4][5].

Causality in Experimental Design

To establish a rigorous, self-validating experimental system, any protocol evaluating IRL-1620 must include an antagonist cohort. Pre-treatment with BQ788 , a selective ETB receptor antagonist, reliably blocks the neuroprotective and proliferative effects of IRL-1620. This pharmacological blockade proves that the observed phenotypic rescue is causally linked to ETB receptor activation rather than off-target peptide interactions[1][6].

Mechanistic Pathway Visualization

Fig 1: ETB receptor-mediated signaling pathways activated by IRL-1620 during ischemic stroke.

Validated Experimental Protocol: IRL-1620 in pMCAO Rats

The following methodology details the standard operating procedure for evaluating IRL-1620 efficacy using a permanent Middle Cerebral Artery Occlusion (pMCAO) rat model.

Materials & Reagents

• Animals: Male Sprague-Dawley or Wistar rats (250–300 g).

• Surgical Anesthesia: Ketamine (100 mg/kg, i.p.) and Xylazine (10 mg/kg, i.p.)[7].

• Test Compound: IRL-1620 (N-Succinyl-[Glu9, Ala11,15] endothelin 1), dissolved in sterile isotonic saline[6].

• Validation Compound: BQ788 (ETB antagonist), dissolved in sterile isotonic saline[6].

Step-by-Step Surgical & Dosing Workflow

Step 1: Induction of Focal Cerebral Ischemia (t = 0 h)

• Anesthetize the rat and secure in a supine position.

• Expose the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA) via a midline neck incision.

• Insert a silicone-coated nylon monofilament into the ECA stump and advance it through the ICA until mild resistance is felt (occlusion of the MCA origin).

• Secure the filament permanently (for pMCAO models) or remove after 60-120 minutes (for transient MCAO models). Note: The permanent model is highly validated for IRL-1620 testing to simulate severe, un-reperfused stroke[1].

Step 2: Antagonist Validation Dosing (t = 1.75 h)

• For the Validation Cohort only: Administer BQ788 at 1 mg/kg intravenously (IV) via the tail vein 15 minutes prior to the first IRL-1620 dose. This preemptively blocks ETB receptors to prove causality[6].

Step 3: IRL-1620 Administration Regimen (t = 2, 4, and 6 h)

• Administer IRL-1620 at a dose of 5 µg/kg IV via the tail vein at 2, 4, and 6 hours post-occlusion[2].

• Expert Insight: The 5 µg/kg dose is derived from extensive dose-response mapping. The fractionated dosing schedule (3 injections spaced 2 hours apart) overcomes the short plasma half-life of the peptide, ensuring sustained ETB receptor activation during the critical window of the acute apoptotic cascade[2].

Step 4: Behavioral Assessment & Euthanasia (t = 24 h to Day 7)

• Perform neurological deficit scoring, grip strength tests, and rotarod assessments at 24 hours and 7 days post-MCAO.

• Euthanize animals at the desired endpoint (e.g., Day 7). Harvest brain tissue for 2,3,5-triphenyltetrazolium chloride (TTC) staining to quantify infarct volume, or process for Western blot/immunofluorescence (e.g., NeuN, DRP-1, Bax)[1][3].

Experimental Workflow Visualization

Fig 2: Step-by-step in vivo experimental workflow for IRL-1620 administration.

Expected Quantitative Outcomes

To assist in powering your study and setting validation benchmarks, the table below summarizes the expected phenotypic and molecular outcomes based on established literature for the pMCAO model at Day 7[2][3][6].

Experimental Group	Infarct Volume Reduction (%)	Grip Test Score (Max 5)	Mitochondrial Dynamics	Apoptotic Profile (TUNEL)
Sham Operated	N/A (Baseline)	~ 5.0	Normal DRP-1 / MFN-2	Minimal
MCAO + Vehicle (Saline)	0% (Extensive damage)	~ 1.5 ± 0.4	↑ DRP-1 (Fission)	High (↑ Bax, ↓ Bcl-2)
MCAO + IRL-1620 (5 µg/kg)	~ 70% – 80% Decrease	~ 4.4 ± 0.3	↓ DRP-1, ↑ MFN-2	Significantly Reduced
MCAO + BQ788 + IRL-1620	Reverts to Vehicle levels	~ 1.4 ± 1.4	Reverts to Vehicle levels	Reverts to Vehicle levels

Data Interpretation: The near-complete reversal of IRL-1620's benefits in the BQ788 cohort serves as the internal validation that the observed neuroprotection (infarct reduction and motor recovery) is exclusively ETB receptor-dependent.

Translational Outlook

The robust preclinical data generated from these rat models has successfully translated into human clinical development. IRL-1620 (under the INN Sovateltide or PMZ-1620) has completed Phase I safety trials, establishing a Minimum Intolerable Dose (MID) of 0.9 μg/kg and a Maximum Tolerated Dose (MTD) of 0.6 μg/kg[6]. It has subsequently demonstrated significant efficacy in Phase II and Phase III multicenter clinical trials for acute cerebral ischemic stroke, positioning ETB receptor agonism as a first-in-class therapeutic approach for neuronal progenitor cell stimulation and neurovascular repair[8][9].

References

• Neuroprotective Effect of IRL-1620, an Endothelin B Receptor Agonist, on a Pediatric Rat Model of Middle Cerebral Artery Occlusion Frontiers in Pediatrics URL:[Link]

• Sovateltide (IRL-1620) activates neuronal differentiation and prevents mitochondrial dysfunction in adult mammalian brains following stroke Scientific Reports (Nature) URL:[Link]

• Anti-apoptotic activity of ETB receptor agonist, IRL-1620, protects neural cells in rats with cerebral ischemia Scientific Reports (Nature) URL:[Link]

• Sovateltide (IRL-1620) affects neuronal progenitors and prevents cerebral tissue damage after ischemic stroke Canadian Journal of Physiology and Pharmacology URL:[Link]

• Abstract 16749: ETB Receptor Agonist, IRL-1620, Decreased Cerebral Ischemic Damage by Decreasing Fission and Increasing Fusion of Mitochondria in Rat Circulation (AHA Journals) URL:[Link]

• Endothelin B Receptor Agonist, IRL-1620 is an Effective Neurovascular Remodeling Agent in Diabetic Rats With Cerebral Ischemia Stroke (AHA Journals) URL:[Link]

• Sovateltide Mediated Endothelin B Receptors Agonism and Curbing Neurological Disorders MDPI URL:[Link]

• Efficacy of Sovateltide (PMZ-1620), a First-in-Class Neuronal Progenitor Cell Therapeutics, in Patients With Cerebral Ischemic Stroke Circulation (AHA Journals) URL:[Link]

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Application Notes and Protocols for Irl-1620 in Cell Culture Experiments

Introduction: Harnessing the Therapeutic Potential of Irl-1620 in a Cellular Context

Irl-1620, also known as Sovateltide, is a potent and highly selective synthetic peptide agonist of the Endothelin B (ETB) receptor.[1] Unlike the endogenous ligand endothelin-1 (ET-1), which binds to both ET-A and ET-B receptors, Irl-1620's specificity allows for the targeted investigation and activation of the ETB receptor signaling cascade.[2] This has positioned Irl-1620 as a valuable tool in diverse research areas, including neuroprotection, angiogenesis, and cancer therapy.[3]

In preclinical studies, Irl-1620 has demonstrated significant promise. In models of ischemic stroke, it has been shown to be neuroprotective, promoting both angiogenesis and neurogenesis and ultimately improving functional recovery.[4][5][6] Its mechanism in this context involves the stimulation of neuronal progenitor cell differentiation and anti-apoptotic effects.[2][4][7] In the realm of oncology, the role of the ETB receptor is more complex. While overexpressed in several cancers and implicated in tumor progression and angiogenesis,[8][9] Irl-1620 has also been investigated for its ability to selectively increase blood flow to tumors, potentially enhancing the delivery and efficacy of chemotherapeutic agents.[10][11]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the proper preparation and use of Irl-1620 for in vitro cell culture experiments. The protocols and recommendations outlined below are designed to ensure experimental reproducibility and to provide a solid foundation for investigating the multifaceted biological effects of this selective ETB receptor agonist.

Physicochemical Properties and Storage

A thorough understanding of the physicochemical properties of Irl-1620 is paramount for its effective use in cell culture.

Property	Value	Source
Full Name	Suc-[Glu9,Ala11,15]-endothelin-1 (8-21)	[1]
Synonyms	Sovateltide, PMZ-1620	[2]
Molecular Formula	C86H117N17O27	[12]
Molecular Weight	~1820.95 g/mol	[3]
Appearance	Lyophilized white to off-white solid	[9]
Purity	Typically ≥95% (HPLC)	[12]
Storage (Lyophilized)	Store at -20°C, protected from light.	[8][12]
Storage (In Solution)	Aliquot and store at -80°C for short-term storage. Avoid repeated freeze-thaw cycles. It is highly recommended to prepare solutions fresh for each experiment.	[9]

Reconstitution of Lyophilized Irl-1620

Proper reconstitution is a critical first step to ensure the biological activity of Irl-1620. Due to its peptide nature, care must be taken to avoid degradation. As solutions of Irl-1620 are known to be unstable, it is strongly recommended to prepare them fresh for each experiment.[3][9]

Recommended Solvents and Procedures:

• Primary Recommended Solvent: Sterile, Nuclease-Free Water.

  • Irl-1620 is soluble in water up to approximately 0.70 mg/mL.[9][12]

  • For concentrations around 1 mg/mL: If complete dissolution is not achieved in water alone, add acetonitrile dropwise to the aqueous solution while gently vortexing until the peptide fully dissolves.[8][9]

• Alternative Solvent: Dimethyl Sulfoxide (DMSO).

  • Irl-1620 is soluble in DMSO at concentrations up to 25 mg/mL (approximately 13.73 mM).[3]

  • Sonication in an ultrasonic bath may be necessary to achieve complete dissolution in DMSO.[3][9]

  • Important Consideration for Cell Culture: When using a DMSO stock, ensure the final concentration of DMSO in the cell culture medium is non-toxic to the cells (typically <0.1%).

Step-by-Step Reconstitution Protocol:

• Before opening, allow the vial of lyophilized Irl-1620 to equilibrate to room temperature to prevent condensation.

• Add the appropriate volume of sterile water or DMSO to the vial to achieve the desired stock concentration.

• Gently vortex or sonicate the vial until the peptide is completely dissolved. Visually inspect the solution to ensure there are no particulates.

• For aqueous solutions that are difficult to dissolve, the addition of a few drops of acetonitrile can aid in solubilization.[8]

• It is recommended to use the freshly prepared solution immediately.[3][9]

• If short-term storage is unavoidable, aliquot the stock solution into single-use volumes and store at -80°C. Avoid repeated freeze-thaw cycles.[9]

Workflow for Reconstituting Irl-1620

Caption: A streamlined workflow for the reconstitution of lyophilized Irl-1620.

Mechanism of Action: ETB Receptor-Mediated Signaling

Irl-1620 exerts its biological effects by selectively binding to and activating the Endothelin B (ETB) receptor, a G-protein coupled receptor (GPCR).[9] Upon activation, the ETB receptor can couple to various G-proteins, leading to the initiation of multiple downstream signaling cascades. The specific pathways activated can be cell-type dependent.

• In Endothelial Cells: ETB receptor activation is often associated with vasodilation. This is primarily mediated through the Gq/11 pathway, leading to the activation of Phospholipase C (PLC), which in turn generates inositol triphosphate (IP3) and diacylglycerol (DAG). The subsequent increase in intracellular calcium activates endothelial nitric oxide synthase (eNOS), leading to the production of nitric oxide (NO) and an increase in cyclic guanosine monophosphate (cGMP), ultimately promoting vasodilation.[12]

• In Neuronal and Cancer Cells: The signaling is more complex and can involve multiple pathways that influence cell survival, proliferation, and differentiation.

  • PI3K/Akt Pathway: Activation of this pathway is often associated with cell survival and anti-apoptotic effects. Irl-1620 has been shown to increase the phosphorylation of Akt, which can inhibit pro-apoptotic proteins like Bad and promote cell survival.[2]

  • MAPK/ERK Pathway: This pathway is crucial in regulating cell proliferation and differentiation. ETB receptor activation can lead to the phosphorylation and activation of ERK1/2, which can then translocate to the nucleus and regulate gene expression related to cell growth.[13]

Signaling Pathways Activated by Irl-1620

Caption: Downstream signaling cascades initiated by Irl-1620 binding to the ETB receptor.

Application Protocols for In Vitro Experiments

The optimal working concentration of Irl-1620 is cell-type and assay-dependent. It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup.

Recommended Working Concentrations from Literature:

Cell Type	Assay	Working Concentration	Source
Adult Rat Neuronal Progenitor Cells	Neuronal Differentiation	1 ng/mL	[4][7]
Mixed Cell Cultures	Cell Proliferation (MTT Assay)	10 nM (for growth inhibition)	[1]
Various Cell Lines	General Activity	1-100 nM	[3]
Prostate Tumor Model (in vivo)	To enhance drug uptake	3 nmol/kg	[10]

Protocol 1: Cell Proliferation Assay (MTT Assay)

This protocol is designed to assess the effect of Irl-1620 on the proliferation of adherent cells.

Materials:

• Cells of interest (e.g., cancer cell lines, endothelial cells)

• Complete cell culture medium

• Irl-1620 stock solution

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2.

• Prepare serial dilutions of Irl-1620 in complete medium.

• After 24 hours, remove the medium from the wells and replace it with 100 µL of medium containing various concentrations of Irl-1620 (e.g., 0.1 nM to 1 µM). Include a vehicle control (medium with the same concentration of solvent as the highest Irl-1620 concentration).

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Protocol 2: Endothelial Cell Migration Assay (Transwell Assay)

This assay, also known as a Boyden chamber assay, is used to evaluate the chemotactic effect of Irl-1620 on endothelial cells.

Materials:

• Endothelial cells (e.g., HUVECs)

• Endothelial cell basal medium (EBM) with 0.5% FBS

• Transwell inserts (8 µm pore size) for 24-well plates

• Irl-1620

• Fibronectin (for coating)

• Calcein AM or DAPI for staining

Procedure:

• Coat the underside of the Transwell inserts with fibronectin (10 µg/mL) for 2 hours at 37°C.

• Starve endothelial cells in EBM with 0.5% FBS for 4-6 hours.

• Resuspend the starved cells in EBM with 0.5% FBS at a concentration of 1 x 10^6 cells/mL.

• Add 600 µL of EBM with 0.5% FBS containing different concentrations of Irl-1620 to the lower chamber of the 24-well plate. Use a known chemoattractant like VEGF as a positive control.

• Add 100 µL of the cell suspension (1 x 10^5 cells) to the upper chamber of the Transwell insert.

• Incubate for 4-6 hours at 37°C, 5% CO2.

• Carefully remove the non-migrated cells from the upper surface of the membrane with a cotton swab.

• Fix the migrated cells on the lower surface of the membrane with 4% paraformaldehyde for 10 minutes.

• Stain the cells with Calcein AM or DAPI.

• Count the number of migrated cells in several fields of view under a fluorescence microscope.

Protocol 3: Neuronal Differentiation Assay

This protocol is designed to assess the potential of Irl-1620 to promote the differentiation of neuronal progenitor cells (NPCs).[4][7]

Materials:

• Neuronal progenitor cells (NPCs)

• NPC proliferation medium

• Neuronal differentiation medium (e.g., Neurobasal medium supplemented with B27 and GlutaMAX)

• Irl-1620

• Poly-L-ornithine and laminin-coated culture plates

• Antibodies for immunocytochemistry (e.g., anti-β-III-tubulin for neurons, anti-NeuN for mature neurons)

• Fluorescence microscope

Procedure:

• Plate NPCs on poly-L-ornithine and laminin-coated plates in proliferation medium.

• After 24-48 hours, switch to neuronal differentiation medium containing Irl-1620 at the desired concentration (e.g., 1 ng/mL).[4][7] Include a vehicle control.

• Culture the cells for 7-14 days, changing the medium every 2-3 days with fresh medium containing Irl-1620 or vehicle.

• After the differentiation period, fix the cells with 4% paraformaldehyde.

• Perform immunocytochemistry using antibodies against neuronal markers (e.g., β-III-tubulin, NeuN).

• Analyze the extent of neuronal differentiation by quantifying the number of marker-positive cells and observing neurite outgrowth.

Troubleshooting and Scientific Considerations

• Peptide Stability: As Irl-1620 is a peptide, it is susceptible to degradation. Always use fresh solutions and handle with care. Avoid vigorous vortexing for prolonged periods.

• Cell Line Authentication: Ensure the cell lines used are authenticated and free from mycoplasma contamination to ensure reliable and reproducible results.

• Dose-Response and Time-Course: It is imperative to perform dose-response and time-course experiments to determine the optimal conditions for your specific cell type and experimental question.

• Appropriate Controls: Always include a vehicle control to account for any effects of the solvent. For signaling studies, consider using an ETB receptor antagonist (e.g., BQ-788) to confirm that the observed effects are indeed mediated by the ETB receptor.

Conclusion

Irl-1620 is a powerful research tool for dissecting the roles of the ETB receptor in a wide array of physiological and pathological processes. By following the detailed protocols and considering the scientific principles outlined in these application notes, researchers can confidently design and execute robust in vitro experiments to further elucidate the therapeutic potential of this selective ETB receptor agonist.

References

• Bagnato, A., & Rosanò, L. (2009). Stromal endothelin B receptor–deficiency inhibits breast cancer growth and metastasis. Molecular Cancer Therapeutics, 8(8), 2452–2460.
• Briyal, S., Ranjan, A. K., Hornick, M. G., Puppala, A. K., Luu, T., & Gulati, A. (2019). Anti-apoptotic activity of ETB receptor agonist, IRL-1620, protects neural cells in rats with cerebral ischemia. Scientific Reports, 9(1), 10439.
• Yagami, T., & Nakamura, T. (1995). Endothelins stimulate mitogen-activated protein kinase cascade through either ETA or ETB.
• Ranjan, A. K., Briyal, S., & Gulati, A. (2020). Sovateltide (IRL-1620) activates neuronal differentiation and prevents mitochondrial dysfunction in adult mammalian brains following stroke. Scientific Reports, 10(1), 12737.
• Cemazar, M., et al. (2005). The endothelin B (ETB) receptor agonist IRL 1620 is highly vasoconstrictive in two syngeneic rat tumour lines: potential for selective tumour blood flow modification. British Journal of Cancer, 93(1), 98-106.

• Isca Biochemicals. (n.d.). IRL 1620 | 142569-99-1 | Sovateltide. Retrieved from [Link]

• Rajeshkumar, N. V., et al. (2007). IRL-1620, a tumor selective vasodilator, augments the uptake and efficacy of chemotherapeutic agents in prostate tumor rats.
• Leonard, M. G., & Gulati, A. (2013).
• Ranjan, A. K., Briyal, S., & Gulati, A. (2020). Sovateltide (IRL-1620) activates neuronal differentiation and prevents mitochondrial dysfunction in adult mammalian brains following stroke. Scientific Reports, 10(1), 12737.
• Lahiri, T., et al. (2006). Effect of the ET(B) receptor agonist, IRL-1620, on paclitaxel plasma pharmacokinetics of breast tumor rats. Journal of Pharmacy and Pharmacology, 58(6), 785-789.
• Rai, A., et al. (2005). IRL-1620, a selective endothelin-B receptor agonist, increases tumor vascularity and enhances the delivery of paclitaxel to the breast tumor in rats. Journal of Pharmacy and Pharmacology, 57(7), 869-876.
• Cifuentes, M., et al. (2018). Neuroprotective Effect of IRL-1620, an Endothelin B Receptor Agonist, on a Pediatric Rat Model of Middle Cerebral Artery Occlusion. Frontiers in Neurology, 9, 698.
• Briyal, S., et al. (2021). Sovateltide (IRL-1620) affects neuronal progenitors and prevents cerebral tissue damage after ischemic stroke. Canadian Journal of Physiology and Pharmacology, 99(5), 517-527.

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• 11. Effect of the ET(B) receptor agonist, IRL-1620, on paclitaxel plasma pharmacokinetics of breast tumor rats - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes and Protocols for Studying Cerebral Ischemia with Irl-1620 (Sovateltide)

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

These application notes provide a comprehensive guide for utilizing Irl-1620, a selective endothelin-B (ETB) receptor agonist, in the study of cerebral ischemia. This document outlines the mechanism of action, detailed experimental protocols, and expected outcomes based on preclinical and clinical findings.

Introduction: The Therapeutic Potential of Irl-1620 in Ischemic Stroke

Ischemic stroke, characterized by a disruption of blood flow to the brain, remains a leading cause of long-term disability and mortality worldwide. Current therapeutic options are limited, highlighting the urgent need for novel neuroprotective and neurorestorative strategies. Irl-1620, also known as sovateltide or PMZ-1620, has emerged as a promising therapeutic candidate. It is a synthetic peptide that acts as a highly selective agonist for the endothelin-B (ETB) receptor.[1] Stimulation of ETB receptors by Irl-1620 has been shown to provide neuroprotection, improve neurological and motor function, and promote neurovascular remodeling following cerebral ischemia.[2][3][4]

The therapeutic rationale for using Irl-1620 stems from its multifaceted mechanism of action, which addresses several key pathological processes in ischemic stroke. Unlike therapies that target a single pathway, Irl-1620's activation of ETB receptors initiates a cascade of beneficial effects, including increased cerebral blood flow, anti-apoptotic activity, and the promotion of angiogenesis and neurogenesis.[3][4][5] Preclinical studies have consistently demonstrated its efficacy in rodent models of stroke, and it has progressed to clinical trials in human patients.[2][3][6][7]

Mechanism of Action: A Multi-Pronged Approach to Neuro-Restoration

The neuroprotective and neurorestorative effects of Irl-1620 are mediated through the activation of ETB receptors, which are expressed on various cell types in the brain, including endothelial cells and neuronal progenitor cells.

Vasodilation and Increased Cerebral Blood Flow

Activation of ETB receptors on vascular endothelial cells by Irl-1620 stimulates the release of nitric oxide (NO).[8] NO, a potent vasodilator, helps to increase cerebral blood flow to the ischemic penumbra, the area of moderately ischemic brain tissue surrounding the core infarct that is at risk of dying but is still viable.[3][8] This reperfusion can help salvage threatened neurons and reduce the final infarct volume.

Neuroprotection and Anti-Apoptosis

Irl-1620 has demonstrated significant anti-apoptotic activity, protecting neural cells from death in the ischemic environment.[3] Studies have shown that treatment with Irl-1620 reduces oxidative stress, a key contributor to neuronal damage in stroke, by reversing the ischemia-induced increase in malondialdehyde and decrease in reduced glutathione and superoxide dismutase levels.[9][10] Furthermore, Irl-1620 has been shown to modulate mitochondrial dynamics, preventing neuronal death by decreasing mitochondrial fission and increasing fusion.[11]

Angiogenesis and Neurogenesis

A key aspect of Irl-1620's therapeutic potential lies in its ability to promote long-term recovery through neurovascular remodeling.[5] It enhances the formation of new blood vessels (angiogenesis) and new neurons (neurogenesis).[3][5] Irl-1620 treatment has been shown to increase the expression of vascular endothelial growth factor (VEGF) and nerve growth factor (NGF), both of which are crucial for these restorative processes.[5] By stimulating neuronal progenitor cells, Irl-1620 promotes their differentiation into mature neurons, contributing to the repair of damaged brain tissue.[2][12][13]

Signaling Pathway of Irl-1620 in Cerebral Ischemia

Caption: Irl-1620 activates ETB receptors leading to vascular and neuronal benefits.

In Vivo Model: Middle Cerebral Artery Occlusion (MCAO) in Rats

The most common and well-established preclinical model for studying the efficacy of Irl-1620 in focal cerebral ischemia is the permanent middle cerebral artery occlusion (MCAO) model in rats.[1]

Experimental Design and Dosing Regimen

The following table summarizes a typical experimental design for evaluating Irl-1620 in the MCAO model, based on published studies.[2][5][8][9][10]

Parameter	Description
Animal Model	Male Sprague-Dawley or Wistar rats (250-300g)
Ischemia Model	Permanent Middle Cerebral Artery Occlusion (MCAO)
Test Article	Irl-1620 (Sovateltide)
Vehicle	Sterile Saline
Irl-1620 Dose	5 µg/kg
Route of Administration	Intravenous (IV) bolus
Treatment Schedule	Multiple dosing schedules have been reported: - 2, 4, and 6 hours post-MCAO[5][8][9][10] - 4, 6, and 8 hours post-MCAO on days 0, 3, and 6[2]
Control Groups	1. Sham-operated + Vehicle 2. MCAO + Vehicle
Verification of ETB Receptor Mediation	A separate cohort can be treated with an ETB antagonist, such as BQ788 (1 mg/kg, IV), prior to Irl-1620 administration to confirm that the effects are mediated through the ETB receptor.[8][9][10]

Step-by-Step MCAO Surgical Protocol

This protocol provides a general guideline for inducing MCAO in rats. All procedures should be performed under aseptic conditions and in accordance with institutional animal care and use guidelines.

• Anesthesia and Preparation:

  • Anesthetize the rat using a suitable anesthetic (e.g., isoflurane).

  • Shave the ventral neck area and sterilize the surgical site with an antiseptic solution.

  • Place the animal on a heating pad to maintain body temperature.

• Vessel Exposure:

  • Make a midline cervical incision to expose the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• Vessel Ligation:

  • Carefully dissect and ligate the distal ECA and the proximal CCA.

• Arteriotomy and Occlusion:

  • Make a small incision in the CCA.

  • Gently insert a 4-0 nylon monofilament with a rounded tip through the ICA until a slight resistance is felt, indicating the occlusion of the middle cerebral artery (MCA).

  • Confirm a significant drop in cerebral blood flow (CBF) using a laser Doppler flowmeter.

• Closure and Recovery:

  • Suture the incision and allow the animal to recover from anesthesia.

  • Provide post-operative care, including analgesics and hydration.

Experimental Workflow for Irl-1620 Evaluation in MCAO Model

Caption: A typical workflow for assessing Irl-1620 efficacy in a rat MCAO model.

Outcome Measures and Expected Results

A comprehensive evaluation of Irl-1620's efficacy should include behavioral, histological, and biochemical assessments.

Neurological and Motor Function

• Neurological Deficit Score: Assess neurological function at various time points post-MCAO. A common scoring system ranges from 0 (no deficit) to 5 (severe deficit).

• Motor Function Tests:

  • Grip Test: Measures forelimb strength.

  • Foot-Fault Test: Assesses sensorimotor coordination.

  • Rotarod Test: Evaluates balance and motor coordination.

Expected Outcome: Rats treated with Irl-1620 are expected to show a significant improvement in neurological scores and better performance in motor function tests compared to vehicle-treated animals.[6][8][9]

Histological Analysis

• Infarct Volume Measurement: After euthanasia, brain sections are stained with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area.

Expected Outcome: Irl-1620 treatment is expected to significantly reduce the infarct volume compared to the vehicle group.[6][8][9][10][14] Reductions of 70-80% have been reported.[8]

Biochemical and Molecular Analysis

• Oxidative Stress Markers: Measure levels of malondialdehyde (MDA), superoxide dismutase (SOD), and reduced glutathione (GSH) in brain homogenates.

• Growth Factors: Quantify the expression of VEGF and NGF using techniques like ELISA or Western blotting.

• Apoptosis Markers: Assess the levels of pro- and anti-apoptotic proteins (e.g., Bcl-2, Bax, caspases).

Expected Outcome: Irl-1620 treatment is expected to reverse the increase in oxidative stress markers, upregulate the expression of VEGF and NGF, and show an anti-apoptotic profile.[5][9][10][14]

Clinical Perspective and Future Directions

The promising preclinical data for Irl-1620 has led to its investigation in human clinical trials for acute ischemic stroke.[2][3][6][7] Phase I trials have established its safety and tolerability in healthy volunteers.[6] Subsequent Phase II and III trials have evaluated its efficacy in stroke patients, with results suggesting improved outcomes.[3][7][12] The typical clinical dosing regimen involves intravenous administration of 0.3 µg/kg.[7][12]

Future research should continue to explore the full therapeutic potential of Irl-1620. This includes investigating its efficacy in other models of cerebral ischemia, such as those induced by cardiac arrest, and further elucidating the downstream signaling pathways involved in its neurorestorative effects.[4][15]

References

• Ranjan AK, Briyal S, Khandekar D, Gulati A. Sovateltide (IRL-1620) affects neuronal progenitors and prevents cerebral tissue damage after ischemic stroke. Canadian Journal of Physiology and Pharmacology. 2020;98(9):659-66.
• Pharmazz, Inc. Cerebral Ischemic Stroke | Lyfaquin®.
• Leonard MG, et al. Neuroprotective Effect of IRL-1620, an Endothelin B Receptor Agonist, on a Pediatric Rat Model of Middle Cerebral Artery Occlusion.
• Leonard MG, Gulati A.
• Leonard MG, et al. Neuroprotective Effect of IRL-1620, an Endothelin B Receptor Agonist, on a Pediatric Rat Model of Middle Cerebral Artery Occlusion. PMC.
• ClinicalTrials.gov. Efficacy of Sovateltide (PMZ-1620) in Patients of Acute Ischemic Stroke. NCT04047563.
• Hornick MG, Briyal S, Gulati A. Endothelin B receptor agonist, IRL-1620, provides long-term neuroprotection in cerebral ischemia in rats.
• Benchchem. Technical Support Center: Optimizing IRL-1620 Animal Studies.
• Ovid. 190 : Critical Care Medicine.
• Leonard MG, Briyal S, Gulati A.
• Circulation.
• Ranjan AK, Briyal S, Gulati A. Sovateltide (IRL-1620) activates neuronal differentiation and prevents mitochondrial dysfunction in adult mammalian brains following stroke. PubMed.
• The effects of IRL-1620 in post-ischemic brain injury: A systematic review of experimental studies.
• The Effects of IRL-1620 in Post-ischemic Brain Injury: A Systematic Review and Meta-analysis of Experimental Studies. ProQuest.
• The Effects of IRL-1620 in Post-ischemic Brain Injury: A Systematic Review and Meta-analysis of Experimental Studies. PubMed.
• Gulati A, et al. Safety and Efficacy of Sovateltide (IRL-1620) in a Multicenter Randomized Controlled Clinical Trial in Patients with Acute Cerebral Ischemic Stroke.

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• 15. The Effects of IRL-1620 in Post-ischemic Brain Injury: A Systematic Review and Meta-analysis of Experimental Studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Unlocking the Endothelin B Receptor: A Guide to Investigating its Function with IRL-1620

Introduction: The Endothelin System and the Significance of the ETB Receptor

The endothelin (ET) system, comprising three potent vasoactive peptides (ET-1, ET-2, and ET-3) and their two G protein-coupled receptors (GPCRs), the endothelin A (ETA) and endothelin B (ETB) receptors, plays a critical role in vascular homeostasis and a multitude of other physiological processes.[1][2] While the ETA receptor is primarily associated with vasoconstriction, the ETB receptor exhibits a more diverse and nuanced range of functions, including vasodilation through the release of nitric oxide and prostacyclin, clearance of circulating ET-1, and modulation of cell proliferation and apoptosis.[3][4] This functional duality makes the ETB receptor a compelling therapeutic target for a wide array of pathologies, including cardiovascular diseases, neurodegenerative disorders, and cancer.[5][6]

IRL-1620, also known as Sovateltide, is a synthetic peptide analog of endothelin-1 that acts as a potent and highly selective agonist for the ETB receptor.[7] Its remarkable selectivity, with a Ki of 0.016 nM for the ETB receptor compared to 1900 nM for the ETA receptor, makes it an invaluable pharmacological tool for dissecting the specific roles of the ETB receptor in complex biological systems.[8] These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on utilizing IRL-1620 to investigate ETB receptor function, offering detailed protocols for both in vitro and in vivo studies, along with insights into data interpretation and troubleshooting.

Physicochemical Properties and Handling of IRL-1620

A thorough understanding of the physicochemical properties of IRL-1620 is paramount for its effective and reproducible use in experimental settings.

Property	Value	Reference
Synonyms	Sovateltide, PMZ-1620, SPI-1620	[7]
Molecular Formula	C86H117N17O27	[8]
Molecular Weight	1820.00 g/mol	[8]
Appearance	Lyophilized white to off-white solid	[9]
Purity	≥95% (HPLC)	[8][10]
Solubility	Water: up to 0.7 mg/mL. For higher concentrations (around 1 mg/mL), the dropwise addition of acetonitrile may be necessary.[9][10] DMSO: up to 25 mg/mL (with sonication).[11]	[9][10][11]
Storage	Lyophilized powder: Store at -20°C, protected from light.[8][10] In solution: It is highly recommended to prepare solutions fresh for each experiment due to limited stability. For short-term storage, aliquot and store at -80°C.[9][11]	[8][9][10][11]

Causality Behind Handling Procedures: The peptide nature of IRL-1620 makes it susceptible to degradation, particularly in solution. Preparing fresh solutions for each experiment minimizes the risk of reduced potency due to degradation. Aliquoting for storage prevents multiple freeze-thaw cycles, which can also damage the peptide's structure and function. Protecting the lyophilized powder from light is crucial as light exposure can lead to photo-degradation.

Diagram of the ETB Receptor Signaling Pathway

The activation of the ETB receptor by IRL-1620 initiates a cascade of intracellular signaling events. The following diagram illustrates the key pathways involved.

Caption: ETB receptor signaling pathways activated by IRL-1620.

In Vitro Application Notes and Protocols

In vitro assays are fundamental for characterizing the pharmacological profile of IRL-1620 and for screening for modulators of ETB receptor activity.

ETB Receptor Binding Assay

This protocol allows for the determination of the binding affinity of IRL-1620 to the ETB receptor.

Principle: This assay measures the ability of unlabeled IRL-1620 to compete with a radiolabeled ligand for binding to the ETB receptor.

Materials:

• Cell Line: Chinese Hamster Ovary (CHO) cells stably expressing the human ETB receptor (CHO-hETB).[12] Other cell lines with high endogenous ETB expression, such as some melanoma or glioblastoma cell lines, can also be used.[13][14]

• Radioligand: [¹²⁵I]-ET-1 or a specific [¹²⁵I]-labeled ETB ligand.

• Unlabeled Ligand: IRL-1620.

• Assay Buffer: Tris-HCl buffer (pH 7.4) containing MgCl₂, and a protease inhibitor cocktail.

• Scintillation Fluid and Counter.

Protocol:

• Cell Membrane Preparation: Culture CHO-hETB cells to confluency. Harvest the cells and homogenize them in ice-cold buffer. Centrifuge the homogenate at low speed to remove nuclei and debris. Collect the supernatant and centrifuge at high speed to pellet the membranes. Resuspend the membrane pellet in assay buffer.

• Binding Reaction: In a 96-well plate, add the cell membrane preparation, the radioligand at a fixed concentration (typically at its Kd value), and varying concentrations of unlabeled IRL-1620.

• Incubation: Incubate the plate at 37°C for 1 hour to allow the binding to reach equilibrium.[15]

• Separation: Separate the bound from free radioligand by rapid filtration through a glass fiber filter.

• Quantification: Measure the radioactivity on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the IRL-1620 concentration. Calculate the IC₅₀ value (the concentration of IRL-1620 that inhibits 50% of the specific binding of the radioligand) and subsequently the Ki value.

Self-Validation: Include control wells with no unlabeled ligand (total binding) and wells with a high concentration of an unlabeled ETB ligand to determine non-specific binding. The specific binding is the difference between total and non-specific binding.

Functional Assays: Calcium Mobilization and cAMP Measurement

These assays assess the functional consequences of IRL-1620 binding to the ETB receptor.

Principle: ETB receptor activation can lead to an increase in intracellular calcium (via Gq coupling) or a decrease in cAMP levels (via Gi coupling).[16]

A. Calcium Mobilization Assay

Materials:

• Cell Line: CHO-hETB or other ETB-expressing cells.

• Calcium-sensitive fluorescent dye: Fluo-4 AM or Calcium 5 dye.[17][18]

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.

• Fluorescence Plate Reader: Equipped with an injection system (e.g., FLIPR).

Protocol:

• Cell Seeding: Seed CHO-hETB cells in a 96-well or 384-well black-walled, clear-bottom plate and culture overnight.

• Dye Loading: Wash the cells with assay buffer. Add the fluorescent calcium dye solution to the cells and incubate for 45-60 minutes at 37°C.[18]

• Assay: Place the plate in the fluorescence plate reader. Record a baseline fluorescence reading. Inject varying concentrations of IRL-1620 and immediately begin recording the fluorescence intensity over time.

• Data Analysis: The change in fluorescence intensity reflects the change in intracellular calcium concentration. Plot the peak fluorescence response against the logarithm of the IRL-1620 concentration to determine the EC₅₀ value.

B. cAMP Assay

Materials:

• Cell Line: CHO-hETB or other ETB-expressing cells.

• cAMP Assay Kit: A commercially available kit (e.g., cAMP-Glo™ Assay, AlphaScreen cAMP assay).[3][10]

• Forskolin: To stimulate adenylyl cyclase and increase basal cAMP levels for detecting Gi-mediated inhibition.

• Luminometer or appropriate plate reader.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate and culture overnight.

• Pre-treatment (for Gi-coupled response): Treat cells with forskolin to elevate intracellular cAMP levels.

• IRL-1620 Treatment: Add varying concentrations of IRL-1620 and incubate for the time recommended by the assay kit manufacturer.

• Cell Lysis and Detection: Lyse the cells and perform the cAMP detection reaction according to the kit's instructions.

• Measurement: Read the luminescence or fluorescence signal.

• Data Analysis: A decrease in signal (relative to forskolin alone) indicates a reduction in cAMP levels. Plot the percentage of inhibition of the forskolin-stimulated response against the logarithm of the IRL-1620 concentration to determine the EC₅₀ value.

Self-Validation and Troubleshooting:

• Positive Controls: Use a known ETB agonist to confirm assay performance.

• Negative Controls: Use untransfected cells or a selective ETB antagonist (e.g., BQ-788) to demonstrate specificity.

• Signal Window: Ensure a sufficient signal-to-background ratio for reliable data. Optimize cell number and reagent concentrations if needed.[19]

• Z'-factor: For high-throughput screening, calculate the Z'-factor to assess the quality and robustness of the assay.

In Vivo Application Notes and Protocols

In vivo studies are crucial for understanding the physiological and therapeutic effects of IRL-1620. The following protocols are adapted from established preclinical models.

Experimental Workflow for In Vivo Studies

Caption: General experimental workflow for in vivo studies with IRL-1620.

Middle Cerebral Artery Occlusion (MCAO) Model in Rats (Ischemic Stroke)

Principle: This model mimics ischemic stroke by occluding the middle cerebral artery, leading to brain injury. IRL-1620 is administered to assess its neuroprotective effects.

Materials:

• Animals: Male Wistar or Sprague-Dawley rats (250-300g).

• Anesthesia: Isoflurane or a ketamine/xylazine cocktail.

• Surgical Instruments: Standard microsurgical tools.

• Occluding Filament: 4-0 nylon monofilament with a rounded tip.

• IRL-1620 Solution: 5 µg/kg in sterile saline.[20][21]

Protocol:

• Anesthesia and Surgery: Anesthetize the rat and perform a midline cervical incision to expose the carotid artery.

• Occlusion: Gently insert the nylon filament into the internal carotid artery to occlude the origin of the middle cerebral artery.

• IRL-1620 Administration: Administer IRL-1620 intravenously at specified time points post-MCAO (e.g., 2, 4, and 6 hours).[20][21]

• Post-operative Care: Provide appropriate post-operative care, including hydration and temperature regulation.

• Assessment: At the desired endpoint (e.g., 24 hours or 7 days), assess neurological deficits, and then euthanize the animal for brain tissue collection.

• Infarct Volume Measurement: Slice the brain and stain with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area.

Causality Behind Experimental Choices: The timing of IRL-1620 administration is critical, as the therapeutic window for neuroprotection after stroke is limited. Multiple injections may be necessary to maintain therapeutic levels due to the short half-life of the peptide.[22]

Alzheimer's Disease Model in Rats (Amyloid-beta Infusion)

Principle: This model induces Alzheimer's-like pathology by infusing amyloid-beta (Aβ) into the brain. IRL-1620 is tested for its ability to mitigate cognitive deficits and neuropathology.

Materials:

• Animals: Male Wistar rats.

• Amyloid-beta (Aβ)₁₋₄₂ solution.

• Stereotaxic Apparatus.

• IRL-1620 Solution: 5 or 9 µg/kg in sterile saline.

• Morris Water Maze apparatus.

Protocol:

• Stereotaxic Surgery: Anesthetize the rat and use a stereotaxic frame to infuse Aβ₁₋₄₂ into the cerebral ventricles or hippocampus.[20]

• IRL-1620 Treatment: Administer IRL-1620 intravenously according to the study design (e.g., daily for a specified period).[20]

• Behavioral Testing (Morris Water Maze):

  • Acquisition Phase: Train the rats to find a hidden platform in a circular pool of water over several days. Record the escape latency and path length.[5][23][24][25]

  • Probe Trial: Remove the platform and measure the time spent in the target quadrant to assess spatial memory.[24]

• Tissue Collection and Analysis: Euthanize the animals and collect brain tissue for histological and biochemical analysis (e.g., Aβ plaque load, oxidative stress markers, neurogenesis, and angiogenesis).

Self-Validation: Include a sham-operated group (receiving vehicle infusion) and a disease-control group (Aβ infusion with vehicle treatment) to properly attribute the observed effects to IRL-1620.

Data Analysis and Interpretation of Downstream Effects

The effects of IRL-1620 can be quantified by assessing various downstream cellular and molecular changes.

Assessment of Neurogenesis and Angiogenesis

A. BrdU Staining for Neurogenesis

• Principle: 5-bromo-2'-deoxyuridine (BrdU) is a thymidine analog that incorporates into the DNA of dividing cells.

• Protocol: Administer BrdU to the animals. After a set survival period, perfuse the animals and collect the brains. Perform immunohistochemistry on brain sections using an anti-BrdU antibody to label newly proliferated cells.[8][11][26][27][28] Co-stain with neuronal markers (e.g., NeuN) to confirm the neuronal phenotype of the new cells.

• Quantification: Count the number of BrdU-positive and double-labeled cells in specific brain regions (e.g., hippocampus).

B. Immunohistochemistry for Angiogenic Markers

• Principle: Assess the expression of pro-angiogenic factors like Vascular Endothelial Growth Factor (VEGF) and Nerve Growth Factor (NGF).

• Protocol: Perform immunohistochemistry on brain sections using antibodies against VEGF and NGF.[4][29]

• Quantification: Measure the intensity of staining or the number of positive cells/blood vessels.

Measurement of Oxidative Stress

• Principle: Oxidative stress is a key pathological feature in many neurological disorders. IRL-1620 has been shown to reduce oxidative stress.

• Methods:

  • Lipid Peroxidation Assays: Measure levels of malondialdehyde (MDA) or F₂-isoprostanes in brain homogenates using commercially available kits or established protocols.[26][30][31]

  • Antioxidant Enzyme Activity: Measure the activity of enzymes like superoxide dismutase (SOD) and glutathione peroxidase (GPx) in brain tissue.

  • Immunohistochemistry: Stain for markers of oxidative damage, such as 8-hydroxy-2'-deoxyguanosine (8-OHdG) for DNA damage.[26]

TUNEL Assay for Apoptosis

• Principle: The TUNEL (TdT-mediated dUTP Nick End Labeling) assay detects DNA fragmentation, a hallmark of apoptosis.

• Protocol: Perform the TUNEL assay on brain sections according to commercially available kit instructions.[9][31][32][33][34]

• Quantification: Count the number of TUNEL-positive cells in the region of interest.

Conclusion

IRL-1620 is a powerful and selective tool for elucidating the multifaceted functions of the ETB receptor. The protocols and guidelines presented here provide a robust framework for designing and executing well-controlled experiments. By carefully considering the experimental design, adhering to detailed protocols, and employing appropriate analytical methods, researchers can leverage IRL-1620 to gain valuable insights into the role of the ETB receptor in health and disease, ultimately paving the way for novel therapeutic strategies.

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• Maei, H. R., et al. (2009). What is the most sensitive measure of water maze probe test performance?
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• Queen's University. (2019, February 28). SOP-10-19-Morris-Water-Maze(Rats).pdf. Retrieved from [Link]

• Gulati, A., et al. (2021). Safety and Efficacy of Sovateltide (IRL-1620) in a Multicenter Randomized Controlled Clinical Trial in Patients with Acute Cerebral Ischemic Stroke. CNS Drugs, 35(1), 85-104.
• Rosanò, L., et al. (2020). Differences in Endothelin B Receptor Isoforms Expression and Function in Breast Cancer Cells. International Journal of Molecular Sciences, 21(4), 1435.
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• Charles River Laboratories. (n.d.). Human ETB Endothelin Receptor Cell Line. Retrieved from [Link]

• ResearchGate. (2016, July 6). Protocol for Brdu and Neun double staining and a best technique to study neurogenesis?. Retrieved from [Link]

• ResearchGate. (n.d.). TUNEL assay for analysis of apoptotic cells in brain tissues. Retrieved from [Link]

• Shihoya, W., et al. (2023). Cryo-EM structure of the endothelin-1-ETB-Gi complex. eLife, 12, e85235.
• Spinella, F., et al. (2006). Expression of endothelins and their receptors in glioblastoma cell lines. Oncology Reports, 16(2), 335-341.
• Buckanovich, R. J., et al. (2008). Endothelin B Receptor, a New Target in Cancer Immune Therapy. Clinical Cancer Research, 14(20), 6337-6341.
• Cemazar, M., et al. (2005). The endothelin B (ETB) receptor agonist IRL 1620 is highly vasoconstrictive in two syngeneic rat tumour lines: potential for selective tumour blood flow modification. British Journal of Cancer, 93(1), 98-106.
• Boquet, D., et al. (2017). Antibodies Targeting Human Endothelin-1 Receptors Reveal Different Conformational States in Cancer Cells. In Endothelins in Health and Disease. IntechOpen.
• Briyal, S., et al. (2019). Anti-apoptotic activity of ETB receptor agonist, IRL-1620, protects neural cells in rats with cerebral ischemia. Scientific Reports, 9(1), 1-13.

• MB - About. (n.d.). Assay Troubleshooting. Retrieved from [Link]

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• Frontiers. (2023, May 10). A novel immunohistochemical protocol for paraffin embedded tissue sections using free-floating techniques. Retrieved from [Link]

• Le-Quere, V., et al. (2004). Identification of a binding domain of the endothelin-B receptor using a selective IRL-1620-derived photoprobe. Biochemistry, 43(36), 11467-11476.

• CALCIUM FLUX PROTOCOL. (n.d.). Retrieved from [Link]

• Conner, J. M., & Varon, S. (1992). An improved procedure for the immunohistochemical localization of nerve growth factor-like immunoreactivity. Journal of Histochemistry & Cytochemistry, 40(12), 1925-1931.
• Ranjan, A. K., et al. (2022). Sovateltide Mediated Endothelin B Receptors Agonism and Curbing Neurological Disorders. International Journal of Molecular Sciences, 23(6), 3109.
• Leonard, M. G., et al. (2009). Repeated Administration of ET(B) Receptor Agonist, IRL-1620, Produces Tachyphylaxis Only to Its Hypotensive Effect. Journal of Cardiovascular Pharmacology, 54(5), 441-447.
• Rai, R., & Gulati, A. (2010). Effect of Sub-Acute Intravenous Injection of Endothelin Receptor Agonist IRL-1620 in Mice. Asian Journal of Biochemistry, 5(4), 222-227.
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• Logos Biosystems. (n.d.). Fluorescence-based Calcium Mobilization Assay with the CELENA® X High Content Imaging System. Retrieved from [Link]

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Application of IRL-1620 in Alzheimer's Disease Research: A Technical Guide

This document provides a detailed guide for researchers, scientists, and drug development professionals on the application of IRL-1620, a selective endothelin B (ETB) receptor agonist, in the context of Alzheimer's disease (AD) research. This guide synthesizes findings from preclinical studies to offer a comprehensive overview of its mechanism of action, protocols for in vivo evaluation, and expected outcomes.

Introduction: The Rationale for Targeting the Endothelin System in Alzheimer's Disease

Alzheimer's disease is a progressive neurodegenerative disorder characterized by cognitive decline, memory loss, and the presence of amyloid-beta (Aβ) plaques and neurofibrillary tangles.[1][2] While current FDA-approved treatments for AD offer symptomatic relief, they do not halt or reverse the underlying disease progression.[1] A growing body of evidence suggests that vascular dysfunction and impaired cerebral blood flow contribute significantly to the pathogenesis of AD.[1][3] The endothelin (ET) system, traditionally known for its role in regulating blood flow, has emerged as a promising therapeutic target.[1][2]

IRL-1620 (also known as Sovateltide or PMZ-1620) is a potent and highly selective ETB receptor agonist.[4] Unlike the endothelin A (ETA) receptor, which primarily mediates vasoconstriction, the ETB receptor has a more complex role, including vasodilation and the promotion of cell growth and survival.[5][6] Preclinical research has demonstrated that stimulation of ETB receptors with IRL-1620 can mitigate key pathological features of AD in animal models, offering a novel therapeutic strategy.[1][7]

Mechanism of Action: How IRL-1620 Exerts its Neuroprotective Effects

The therapeutic potential of IRL-1620 in Alzheimer's disease stems from its ability to activate the ETB receptor, triggering a cascade of downstream signaling events that promote neurovascular remodeling and neuroprotection.[2][8] The primary mechanisms include:

• Promotion of Angiogenesis and Neurogenesis: IRL-1620 has been shown to upregulate the expression of key growth factors, including Vascular Endothelial Growth Factor (VEGF) and Nerve Growth Factor (NGF).[2][7] VEGF is a potent stimulator of angiogenesis (the formation of new blood vessels), which can improve cerebral blood flow and the clearance of toxic Aβ peptides.[3][7] NGF is crucial for the survival, development, and function of neurons, and its upregulation by IRL-1620 suggests a role in promoting neurogenesis and repairing damaged neuronal networks.[2][7]

• Reduction of Oxidative Stress: Oxidative stress is a major contributor to neuronal damage in AD.[1] Studies have shown that IRL-1620 treatment can significantly reduce oxidative stress in the brains of AD animal models.[1]

• Improved Cognitive Function: By promoting neurovascular repair and reducing neuronal damage, IRL-1620 has been demonstrated to improve learning and memory in animal models of AD.[1][7]

The proposed signaling pathway for IRL-1620's neuroprotective effects is illustrated below:

Caption: Proposed signaling pathway of IRL-1620 in Alzheimer's disease.

In Vivo Evaluation of IRL-1620 in an Alzheimer's Disease Rat Model

The following protocols are based on methodologies described in preclinical studies investigating the efficacy of IRL-1620 in a rat model of AD induced by amyloid-beta (Aβ) administration.[2][7]

Experimental Workflow

The overall experimental design involves inducing an AD-like pathology in rats, followed by treatment with IRL-1620 and subsequent behavioral and molecular analyses.

Caption: Experimental workflow for evaluating IRL-1620 in a rat model of AD.

Step-by-Step Protocols

3.2.1. Induction of Alzheimer's Disease Model

• Animal Model: Male Sprague-Dawley rats are commonly used.

• Stereotaxic Surgery: Anesthetize the rats and place them in a stereotaxic frame.

• Cannula Implantation: Implant a cannula into the lateral cerebral ventricles.

• Aβ Administration: Administer amyloid-beta 1-40 (Aβ1-40) intracerebroventricularly (i.c.v.) on days 1, 7, and 14 to induce AD-like pathology.[2]

3.2.2. IRL-1620 Treatment

• Dosage: A dose-ranging study may be necessary, but published studies have used doses around 5-9 μg/kg.[9]

• Administration: On day 8, administer three intravenous (i.v.) injections of IRL-1620 at 2-hour intervals.[2]

• Control Groups:

  • Vehicle Control: Administer an equivalent volume of saline.

  • Antagonist Control: To confirm the role of the ETB receptor, a group can be pre-treated with an ETB antagonist like BQ-788 before IRL-1620 administration.[2][7]

3.2.3. Behavioral Assessment: Morris Water Maze

• Timeline: Perform the Morris water maze test on day 15.[2]

• Procedure:

  • The maze consists of a circular pool filled with opaque water with a hidden escape platform.

  • Train the rats to find the hidden platform over several trials.

  • Record the escape latency (time to find the platform) and the time spent in the target quadrant.

• Expected Outcome: Aβ-treated rats are expected to show significant impairment in spatial memory (longer escape latencies).[2][7] Treatment with IRL-1620 is expected to significantly reduce this cognitive impairment.[2][7]

3.2.4. Molecular Analysis

• Tissue Collection: Following behavioral testing, sacrifice the rats and collect brain tissue.

• Immunofluorescence:

  • Prepare brain slices and perform immunofluorescent staining for ETB receptors, VEGF, and NGF.

  • Expected Outcome: IRL-1620 treatment is expected to enhance the number of blood vessels labeled with VEGF and increase the positive staining for NGF.[2][7]

• Western Blot:

  • Homogenize brain tissue to extract proteins.

  • Perform Western blot analysis to quantify the protein expression levels of ETB, VEGF, and NGF.

  • Expected Outcome: Protein expression of ETB, VEGF, and NGF is expected to be significantly increased in the brains of IRL-1620-treated rats compared to the vehicle control.[2][7]

Summary of Expected Quantitative Outcomes

The following table summarizes the expected quantitative improvements based on published preclinical data.

Parameter	Aβ-Treated (Vehicle)	Aβ-Treated + IRL-1620	Percentage Improvement	Citation(s)
Morris Water Maze Escape Latency (seconds)	~55	~27	~50%	[1]
Improvement in Learning and Memory	-	-	50-60%	[1]
Reduction in Oxidative Stress	-	-	45-50%
VEGF and NGF Protein Expression	Baseline	Significantly Increased (p<0.001)	-	[2][7]

Clinical Perspective

The promising preclinical results have led to the investigation of IRL-1620 (Sovateltide) in clinical trials for neurological conditions, including a study in patients with mild to moderate Alzheimer's disease (NCT04052737).[8] The rationale for these trials is that IRL-1620 may promote neurovascular repair by augmenting the activity of neuronal progenitor cells.[8]

Conclusion

IRL-1620 represents a novel therapeutic approach for Alzheimer's disease by targeting the endothelin B receptor to promote neurovascular remodeling and reduce neuroinflammation. The protocols outlined in this guide provide a framework for researchers to investigate the preclinical efficacy of IRL-1620 and further elucidate its mechanisms of action. The translation of these preclinical findings into clinical applications holds significant promise for the future of Alzheimer's disease therapy.

References

• Briyal, S. et al. (2015). Preclinical evidence that ET-B receptor agonism slows Alzheimer's Disease progression. Neuroscience, 301, 1-11.
• Researchers Find Novel Drug Promising For Alzheimer's Disease. (2015). American Physiological Society.
• Compound inhibits cognitive impairment in animal models of Alzheimer's disease. (2013). American Association of Pharmaceutical Scientists (AAPS).
• What are ETB agonists and how do they work?. (2024). News-Medical.net.
• Khan, A., et al. (2021). Targeting Endothelin in Alzheimer's Disease: A Promising Therapeutic Approach. PMC.
• Leonard Hornick, M. G., et al. Endothelin B receptor agonist, IRL-1620, provides long-term neuroprotection in cerebral ischemia in rats.
• Briyal, S., et al. (2015). Stimulation of endothelin B receptors by IRL-1620 decreases the progression of Alzheimer's disease. PubMed.
• To evaluate the effect of endothelin receptor agonist IRL-1620 alone and in combination with donepezil in modulating neurodegeneration elicited by amyloid-β in r
• Leonard, M. G., et al. (2019). Neuroprotective Effect of IRL-1620, an Endothelin B Receptor Agonist, on a Pediatric Rat Model of Middle Cerebral Artery Occlusion. PMC.
• PMZ-1620 (Sovateltide) in Mild to Moderate Alzheimer's Disease. (2019). ClinicalTrials.gov.
• Gulati, A., et al. (2022). Sovateltide Mediated Endothelin B Receptors Agonism and Curbing Neurological Disorders. MDPI.
• Leonard, M., et al. (2012). 190: IRL-1620, ETB RECEPTOR AGONIST, PROVIDES NEUROPROTECTION AND PROMOTES ANGIOGENESIS FOLLOWING CEREBRAL ISCHEMIA IN RATS. Critical Care Medicine, 40(12), 1-328.
• What are the therapeutic candidates targeting ETB?. (2025).
• Briyal, S., et al. Stimulation of ET B receptors by IRL-1620 can stimulate apoptotic signaling pathways which may be implicated in its neuroprotective effect..
• Structural insights into endothelin receptor signalling. (2023). The Journal of Biochemistry.
• IRL-1620. Tocris Bioscience.
• Efficacy of Sovateltide (PMZ-1620) in Patients of Acute Ischemic Stroke. (2019). ClinicalTrials.gov.

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Application Note: IRL-1620 (Sovateltide) Treatment Protocols in Middle Cerebral Artery Occlusion (MCAO) Models

Executive Summary & Mechanistic Rationale

The development of effective neuroprotective and neuroregenerative therapeutics for acute ischemic stroke remains a critical challenge in drug development. The Middle Cerebral Artery Occlusion (MCAO) rodent model serves as the gold standard for evaluating stroke interventions. Within this paradigm, IRL-1620 (Sovateltide) —a highly selective Endothelin B ( ETB​ ) receptor agonist—has emerged as a potent therapeutic agent.

Unlike traditional interventions that solely target immediate reperfusion, IRL-1620 operates through a dual mechanism: it mitigates acute secondary injury cascades (oxidative stress and apoptosis) while simultaneously triggering long-term neurovascular remodeling and neuronal progenitor cell (NPC) differentiation.

The Causality of ETB​ Receptor Agonism

The human and rodent brains express high densities of ETB​ receptors on endothelial cells, astrocytes, and neurons. During cerebral ischemia, the natural equilibrium of these receptors is disrupted. Selective stimulation of ETB​ receptors by IRL-1620 activates the PI3K/Akt signaling cascade. This intracellular pathway downregulates pro-apoptotic markers (Bax, Bad), upregulates anti-apoptotic markers (Bcl-2), and stimulates the expression of angiogenic (VEGF) and neurogenic (NeuroD1, HuC/HuD) factors,[1].

ET_B receptor signaling pathway activated by IRL-1620 leading to neuroprotection.

Experimental Design & Self-Validating Controls

To ensure absolute scientific integrity and trustworthiness, any protocol evaluating IRL-1620 must be a self-validating system . It is not enough to observe recovery; researchers must prove that the recovery is exclusively mediated by the ETB​ receptor.

The BQ788 Validation Check: To establish definitive causality, experimental designs must include a cohort pre-treated with BQ788 , a selective ETB​ receptor antagonist. If IRL-1620's neuroprotective effects are genuinely receptor-mediated, BQ788 will completely block the therapeutic outcomes, returning infarct volumes and neurogenesis markers to vehicle-treated baseline levels[2].

Quantitative Benchmarks for Assay Validation

When establishing this model in your laboratory, your data should align closely with the established benchmarks summarized below. Deviations from these ranges often indicate issues with surgical MCAO induction or compound degradation.

Experimental Group	Infarct Volume (mm³)	CBF (% Change from Baseline)	Neurogenesis (BrdU/NeuN+ Cells)	Oxidative Stress (MDA Levels)
Sham	~0.0	Baseline	Baseline	Baseline
MCAO + Vehicle	153.2 ± 32.1	-45.4%	Minimal	Significantly Elevated
MCAO + IRL-1620 (5 µg/kg)	24.4 ± 4.3	+2.3%	+45–50% Increase	Reduced to near-baseline
MCAO + BQ788 + IRL-1620	139.2 ± 15.2	-53.1%	Blocked	Elevated

Data aggregated from established adult and pediatric rat MCAO models[3],[2].

Step-by-Step Methodology: MCAO & IRL-1620 Administration

Step-by-step experimental workflow for IRL-1620 administration in MCAO rat models.

Phase 1: Permanent MCAO Surgical Induction

Causality Note: Permanent occlusion is utilized over transient occlusion to model severe, untreated ischemic strokes. This provides a rigorous, high-stringency baseline to test the true regenerative capacity of IRL-1620 without the confounding variable of spontaneous reperfusion.

• Anesthesia: Induce anesthesia in adult male Wistar or Sprague-Dawley rats using an intraperitoneal (i.p.) injection of Ketamine (100 mg/kg) and Xylazine (10 mg/kg). Maintain body temperature at 37.0 ± 0.5°C using a feedback-controlled heating pad.

• Vessel Isolation: Make a midline neck incision. Carefully isolate the right Common Carotid Artery (CCA), External Carotid Artery (ECA), and Internal Carotid Artery (ICA) from the vagus nerve.

• Occlusion: Ligate the ECA and CCA. Introduce a silicone-coated nylon monofilament (typically 4-0) into the ECA stump and advance it into the ICA until mild resistance is felt (approximately 18-20 mm from the bifurcation). This blocks the origin of the Middle Cerebral Artery (MCA).

• Closure: Secure the filament in place with a suture to ensure permanent occlusion, close the incision, and allow the animal to recover in a temperature-controlled environment.

Phase 2: IRL-1620 Preparation and Dosing

Causality Note: The 4, 6, and 8-hour post-MCAO dosing window is intentionally selected. It avoids the immediate, chaotic excitotoxicity phase of stroke and instead targets the secondary injury cascade, maximizing the activation of endogenous neuronal progenitor cells (NPCs),[1].

• Reconstitution: Dissolve IRL-1620 (Sovateltide) in sterile physiological saline to achieve a working concentration suitable for a 5 µg/kg dose volume.

• Antagonist Pre-treatment (Self-Validation Cohort Only): 15 minutes prior to the first IRL-1620 dose, administer BQ788 (1 mg/kg, i.v.) via the tail vein to the antagonist control group[2].

• IRL-1620 Administration: Administer IRL-1620 (5 µg/kg) via intravenous (i.v.) tail vein injection at 4, 6, and 8 hours post-MCAO.

• Extended Dosing (Optional): For longitudinal studies assessing long-term neurogenesis (Day 7 endpoints), repeat the 3-dose regimen on Day 3 and Day 6 [1].

Phase 3: Downstream Assays & Tissue Processing

• Neurological Evaluation: Conduct blinded neurological deficit scoring (e.g., grip test, rotarod, and foot-fault tests) at 24 hours and Day 7 post-MCAO.

• Infarct Volume (TTC Staining): Euthanize the animals at the designated endpoint. Extract the brain and slice into 2 mm coronal sections. Incubate in 2% 2,3,5-triphenyltetrazolium chloride (TTC) at 37°C for 20 minutes. Viable tissue stains red; infarcted tissue remains white. Calculate infarct volume using image analysis software, correcting for edema.

• Neurogenesis Quantification: For molecular endpoints, process the ischemic hemisphere for Western Blotting or Immunohistochemistry (IHC). Probe for stem/progenitor markers (Oct-4, Sox-2) and neuronal differentiation markers (HuC/HuD, NeuroD1, NeuN). IRL-1620 treatment should yield a 45–50% increase in NeuN/BrdU positive cells compared to vehicle.

References

• Ranjan, A. K., Briyal, S., & Gulati, A. (2020). Sovateltide (IRL-1620) activates neuronal differentiation and prevents mitochondrial dysfunction in adult mammalian brains following stroke. Scientific Reports.[Link]

• Ranjan, A. K., Briyal, S., Khandekar, D., & Gulati, A. (2020). Sovateltide (IRL-1620) affects neuronal progenitors and prevents cerebral tissue damage after ischemic stroke. Canadian Journal of Physiology and Pharmacology.[Link]

• Cifuentes, E. G., Hornick, M. G., Havalad, S., Donovan, R. L., & Gulati, A. (2018). Neuroprotective Effect of IRL-1620, an Endothelin B Receptor Agonist, on a Pediatric Rat Model of Middle Cerebral Artery Occlusion. Frontiers in Pediatrics.[Link]

• Leonard, M. G., Briyal, S., & Gulati, A. (2011). Endothelin B Receptor Agonist, IRL-1620, Reduces Neurological Damage Following Permanent Middle Cerebral Artery Occlusion in Rats. Brain Research.[Link]

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Application Notes and Protocols for In Vitro Assays Using IRL-1620

Introduction: Unveiling the Potential of IRL-1620 in Cellular Research

IRL-1620, also known as Sovateltide, is a potent and highly selective synthetic agonist for the Endothelin B (ETB) receptor, a G-protein coupled receptor.[1] With a Ki of 0.016 nM for the ETB receptor and approximately 120,000-fold greater selectivity over the ETA receptor, IRL-1620 serves as a critical tool for investigating the nuanced roles of ETB receptor signaling in various physiological and pathological processes.[2][3] In vitro studies are fundamental to elucidating the cellular and molecular mechanisms modulated by IRL-1620. This guide provides a comprehensive overview of in vitro applications of IRL-1620, complete with detailed protocols for key assays, to empower researchers in neuroscience, oncology, and vascular biology.

The activation of ETB receptors by IRL-1620 initiates a cascade of intracellular events that are highly cell-type and context-dependent. In the central nervous system, IRL-1620 has demonstrated significant neuroprotective and neurorestorative effects.[4][5] It has been shown to promote the differentiation and maturation of neural progenitor cells, both in vivo and in vitro, and exhibits anti-apoptotic activity, making it a compound of interest for studies on neurodegenerative diseases and ischemic stroke.[6][7] Conversely, in the context of cancer, the role of ETB receptor activation is more complex. While some studies suggest a role in promoting mesenchymal transition in gliomas, others have shown that IRL-1620 can increase tumor perfusion, a characteristic that has been explored to enhance the delivery of chemotherapeutic agents.[8][9][10]

These application notes will guide researchers through the principles of designing and executing in vitro experiments with IRL-1620, focusing on assays for cell proliferation, migration, and apoptosis. The provided protocols are designed to be robust and adaptable, ensuring scientific integrity and reproducibility.

Mechanism of Action: The Endothelin B Receptor Signaling Cascade

IRL-1620 exerts its biological effects by binding to and activating the ETB receptor. The downstream signaling pathways are pleiotropic and can vary significantly between different cell types. Upon agonist binding, the ETB receptor, a G-protein-coupled receptor, can couple to various G proteins, primarily Gq/11 and Gi.

Activation of Gq/11 leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to its receptor on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+).[11] The elevation in intracellular Ca2+ can activate a multitude of downstream effectors, including Ca2+/calmodulin-dependent kinases (CaMKs). DAG, in conjunction with Ca2+, activates protein kinase C (PKC), which phosphorylates a wide array of target proteins, influencing processes such as cell growth, differentiation, and apoptosis.

In endothelial cells, ETB receptor activation is notably linked to the production of nitric oxide (NO).[11] This is mediated through the Ca2+/calmodulin-dependent activation of endothelial nitric oxide synthase (eNOS). The resulting NO production leads to vasodilation.[11]

The following diagram illustrates the primary signaling pathway initiated by IRL-1620 binding to the ETB receptor.

Caption: IRL-1620 signaling pathway via the ETB receptor.

Experimental Protocols

The following protocols are provided as a starting point for researchers. It is crucial to optimize these protocols for your specific cell type and experimental conditions.

Cell Proliferation Assay (MTT Assay)

This protocol is designed to assess the effect of IRL-1620 on the metabolic activity of a cell population, which is an indicator of cell viability and proliferation.[12]

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to form a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.[12]

Materials:

• IRL-1620 (Store at -20°C)

• Cell line expressing ETB receptors (e.g., SH-SY5Y neuroblastoma cells, various glioma cell lines)[8]

• Complete cell culture medium

• Serum-free cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)

• 96-well cell culture plates

Protocol:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• IRL-1620 Treatment:

  • Prepare a stock solution of IRL-1620 in a suitable solvent (e.g., sterile water or DMSO). Further dilutions should be made in serum-free medium.

  • After 24 hours, remove the medium and replace it with 100 µL of serum-free medium containing various concentrations of IRL-1620 (e.g., 0.1 nM, 1 nM, 10 nM, 100 nM, 1 µM).

  • Include a vehicle control (medium with the same concentration of solvent used for IRL-1620).

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Following treatment, add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C, or until a purple precipitate is visible.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization solution to each well.

  • Gently pipette to dissolve the formazan crystals.

• Data Acquisition:

  • Read the absorbance at 570 nm using a microplate reader.

Data Analysis:

• Calculate the percentage of cell viability relative to the vehicle control.

• Plot a dose-response curve to determine the EC50 of IRL-1620 on cell proliferation.

Parameter	Recommendation
Cell Density	5,000 - 10,000 cells/well
IRL-1620 Concentration Range	0.1 nM - 1 µM
Incubation Time	24 - 72 hours
MTT Incubation	2 - 4 hours
Absorbance Reading	570 nm

Cell Migration Assay (Scratch/Wound Healing Assay)

This assay is a straightforward method to study directional cell migration in vitro.[13][14]

Principle: A "scratch" is created in a confluent cell monolayer, and the ability of the cells to migrate and close the scratch over time is monitored.

Materials:

• IRL-1620

• Cell line capable of forming a monolayer (e.g., human umbilical vein endothelial cells (HUVECs), glioma cell lines)

• Complete cell culture medium

• Serum-free cell culture medium

• 6-well or 12-well cell culture plates

• Sterile 200 µL pipette tip or a cell scraper

• Microscope with a camera

Protocol:

• Cell Seeding:

  • Seed cells in a 6-well or 12-well plate at a density that will form a confluent monolayer within 24 hours.

• Creating the Scratch:

  • Once the cells are confluent, gently create a straight scratch in the monolayer using a sterile 200 µL pipette tip.

  • Wash the wells with PBS to remove detached cells.

• IRL-1620 Treatment:

  • Replace the PBS with serum-free medium containing different concentrations of IRL-1620.

  • Include a vehicle control.

• Image Acquisition:

  • Capture images of the scratch at time 0.

  • Incubate the plate at 37°C and 5% CO2.

  • Capture images of the same field at regular intervals (e.g., every 6, 12, and 24 hours).

Data Analysis:

• Measure the width of the scratch at different time points using image analysis software (e.g., ImageJ).

• Calculate the percentage of wound closure relative to the initial scratch area.

Caption: Workflow for the scratch/wound healing assay.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells.[15]

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify early apoptotic cells. Propidium iodide (PI) is a fluorescent intercalating agent that cannot cross the membrane of live cells and is used to identify late apoptotic and necrotic cells with compromised membrane integrity.

Materials:

• IRL-1620

• Cell line of interest

• Complete cell culture medium

• Annexin V-FITC/APC Kit (containing Annexin V, PI, and binding buffer)

• Flow cytometer

Protocol:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat the cells with various concentrations of IRL-1620 for the desired duration (e.g., 24 hours).

  • Include positive (e.g., staurosporine-treated) and negative (vehicle-treated) controls.

• Cell Harvesting:

  • Harvest both adherent and floating cells.

  • Wash the cells with cold PBS.

• Staining:

  • Resuspend the cells in 1X binding buffer.

  • Add Annexin V-FITC (or another fluorophore) and PI to the cell suspension according to the manufacturer's instructions.

  • Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry within one hour of staining.

  • FITC/Annexin V is typically detected in the FL1 channel and PI in the FL2 or FL3 channel.

Data Analysis:

• Viable cells: Annexin V-negative and PI-negative.

• Early apoptotic cells: Annexin V-positive and PI-negative.

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

• Quantify the percentage of cells in each quadrant.

Parameter	Recommendation
Cell Density	1-2 x 10^6 cells/well in a 6-well plate
IRL-1620 Concentration Range	0.1 nM - 1 µM
Incubation Time	24 hours (or as determined by time-course experiments)
Staining Incubation	15 minutes at room temperature

Trustworthiness and Self-Validating Systems

To ensure the trustworthiness of your results, it is imperative to incorporate proper controls in every experiment.

• Vehicle Control: Always include a control group treated with the same solvent used to dissolve IRL-1620 at the highest concentration used in the experiment.

• Positive and Negative Controls: For functional assays, use known inducers (positive control) and inhibitors (negative control) of the process being studied to validate the assay's performance. For example, in an apoptosis assay, a known apoptotic inducer like staurosporine should be used as a positive control.

• Dose-Response and Time-Course Experiments: Establishing a clear dose-response relationship and understanding the kinetics of the cellular response to IRL-1620 are crucial for interpreting the data correctly.

• Receptor Specificity: To confirm that the observed effects are mediated by the ETB receptor, consider using a selective ETB receptor antagonist, such as BQ-788, in conjunction with IRL-1620.[16] The antagonist should block the effects of IRL-1620.

Conclusion

IRL-1620 is a powerful tool for dissecting the multifaceted roles of the endothelin B receptor in vitro. The protocols and guidelines presented here provide a solid foundation for researchers to explore the effects of IRL-1620 on cell proliferation, migration, and apoptosis. By adhering to principles of scientific integrity and employing robust experimental design, researchers can generate reliable and impactful data, contributing to a deeper understanding of ETB receptor signaling in health and disease.

References

• Study Details | NCT04047563 | Efficacy of Sovateltide (PMZ-1620) in Patients of Acute Ischemic Stroke | ClinicalTrials.gov.
• Endothelin B receptor inhibition rescues aging-dependent neuronal regenerative decline. eLife. 2023.
• IRL-1620 | ETB Receptors - Tocris Bioscience.
• Anti-apoptotic activity of ETB receptor agonist, IRL-1620, protects neural cells in rats with cerebral ischemia - PMC. National Center for Biotechnology Information.
• Compositions for the treatment of stroke or cerebrovascular accidents with an endothelin b receptor agonist - Google Patents.
• IRL 1620 | 142569-99-1 | Sovateltide - Isca Biochemicals.
• Sovateltide Mediated Endothelin B Receptors Agonism and Curbing Neurological Disorders. MDPI.
• IRL-1620 | Endothelin ETB Receptor Agonists: Tocris Bioscience - R&D Systems.
• Sovateltide (IRL-1620) activates neuronal differentiation and prevents mitochondrial dysfunction in adult mammalian brains following stroke - PMC. National Center for Biotechnology Information.
• The endothelin B (ETB) receptor agonist IRL 1620 is highly vasoconstrictive in two syngeneic rat tumour lines: potential for selective tumour blood flow modification - PMC. National Center for Biotechnology Information.
• Preclinical evidence that ET-B receptor agonism slows Alzheimer's Disease progression. Clarivate. 2015.
• Neuroprotective Effect of IRL-1620, an Endothelin B Receptor Agonist, on a Pediatric Rat Model of Middle Cerebral Artery Occlusion - PMC. National Center for Biotechnology Information.
• Stimulation of endothelin B receptors by IRL-1620 decreases the progression of Alzheimer's disease - PubMed. National Center for Biotechnology Information. 2015.
• Endothelin Signaling via EDNRB receptor Reduces Proliferation and Promotes Proneural-to-Mesenchymal Transition in Gliomas | bioRxiv.
• Endothelin B receptor inhibition rescues aging-dependent neuronal regenerative decline. eLife.
• MTT Cell Proliferation Assay - ATCC.
• Scratch Assay protocol.
• IRL 1620 (Endothelin B Receptor Agonist) - Echelon Biosciences.
• Endothelin B Receptor Agonist, IRL 1620, Enhances the Anti-Tumor Efficacy of Paclitaxel in Breast Tumor Rats - PubMed. National Center for Biotechnology Information. 2005.
• IRL-1620, a tumor selective vasodilator, augments the uptake and efficacy of chemotherapeutic agents in prostate tumor rats - PubMed. National Center for Biotechnology Information. 2007.
• Thereby activates and regulates endothelin-B-receptor for generating temporally- and spatially-precise nitric oxide to modulate SCF- and or KIT-expressing cell functions | PLOS One - Research journals.
• Cell Migration, Chemotaxis and Invasion Assay Using Staining.
• Manual: Cell Proliferation Assay Kit - Agilent.
• Apoptosis Protocols - USF Health - University of South Florida.
• Cell Proliferation Assay Protocols - Thermo Fisher Scientific.
• Annexin V staining assay protocol for apoptosis - Abcam.
• Citations to Endothelin receptor subtype B mediates synthesis of nitric oxide by cultured bovine endothelial cells. - JCI. The Journal of Clinical Investigation.
• Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry - R&D Systems.
• Apoptosis Protocols | Thermo Fisher Scientific - ES.
• Sovateltide (IRL-1620) affects neuronal progenitors and prevents cerebral tissue damage after ischemic stroke - Canadian Science Publishing.
• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PubMed. National Center for Biotechnology Information. 2013.
• T-Cell Migration Assays Using Millicell® Cell Culture Inserts - Sigma-Aldrich.
• Effect of the ET(B) receptor agonist, IRL-1620, on paclitaxel plasma pharmacokinetics of breast tumor rats - PubMed. National Center for Biotechnology Information. 2006.
• In vitro cell migration and invasion assays using Nunc Polycarbonate Cell Culture Inserts | Thermo Fisher Scientific.
• In vitro Cell Migration and Invasion Assays - PMC - NIH. National Center for Biotechnology Information.
• IRL-1620, an endothelin-B receptor agonist, enhanced radiation induced reduction in tumor volume in Dalton's Lymphoma Ascites tumor model - PubMed. National Center for Biotechnology Information. 2012.
• Cell Viability and Proliferation Assays - Sigma-Aldrich.
• Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf - NIH. National Center for Biotechnology Information. 2013.
• Experimental therapy uses innate immunity to fight diverse cancers | Drug Discovery News.

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• 3. IRL 1620 (Endothelin B Receptor Agonist) - Echelon Biosciences [echelon-inc.com]
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Revolutionizing Neuroregeneration: IRL-1620 for Enhanced Neural Progenitor Cell Differentiation

Introduction: A New Frontier in Neural Repair

The intricate process of neurogenesis, the birth of new neurons, holds immense promise for treating a spectrum of neurological disorders, from ischemic stroke to neurodegenerative diseases. A key player in this process is the neural progenitor cell (NPC), a multipotent stem cell with the capacity to differentiate into various neural cell types. Harnessing the therapeutic potential of NPCs hinges on our ability to guide their differentiation into functional neurons. IRL-1620, also known as sovateltide, has emerged as a potent and highly selective agonist for the Endothelin B receptor (ETBR), demonstrating significant potential in promoting the differentiation of NPCs.[1][2] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of IRL-1620 to drive neural progenitor cell differentiation, offering detailed protocols and insights into its mechanism of action.

Endothelin B receptors are G-protein coupled receptors abundantly expressed in vascular and neural cells and are known to be involved in the development of the central nervous system (CNS), as well as in neural cell survival and proliferation.[3] Stimulation of ETBR by IRL-1620 has been shown to not only be neuroprotective but also to actively promote neuroregeneration.[4][5] In preclinical models of cerebral ischemia, treatment with IRL-1620 has been observed to significantly improve neurological and motor functions, a recovery linked to enhanced neurogenesis and angiogenesis.[3][4] This document will delve into the practical application of IRL-1620 for in vitro studies, providing a robust framework for investigating its pro-differentiative effects on NPCs.

Mechanism of Action: The ETBR Signaling Pathway

IRL-1620 exerts its pro-neurogenic effects through the specific activation of the Endothelin B receptor. This interaction triggers a downstream signaling cascade that ultimately leads to the upregulation of key transcription factors and proteins involved in neuronal differentiation and maturation. While the complete pathway is still under investigation, current evidence suggests that ETBR activation by IRL-1620 leads to an increased expression of RNA-binding proteins like HuC/HuD. These proteins are known to stabilize mRNAs of crucial neurogenic factors, including the master regulator of neuronal differentiation, NeuroD1.[3][6] The subsequent increase in NeuroD1 expression drives the commitment of NPCs to a neuronal lineage and promotes their maturation into functional neurons, as evidenced by the expression of markers such as NeuN.[3]

Caption: IRL-1620 signaling pathway promoting neural differentiation.

Experimental Workflow: From NPC Culture to Differentiated Neurons

The following diagram outlines the general workflow for inducing and assessing the differentiation of neural progenitor cells using IRL-1620. This process begins with the culture and expansion of NPCs, followed by the induction of differentiation with IRL-1620, and concludes with the analysis of neuronal markers to confirm successful differentiation.

Caption: Experimental workflow for IRL-1620 mediated NPC differentiation.

Detailed Protocols

Protocol 1: In Vitro Differentiation of Neural Progenitor Cells using IRL-1620

This protocol provides a step-by-step guide for inducing the differentiation of cultured neural progenitor cells into neurons using IRL-1620.

Materials:

• Neural Progenitor Cells (NPCs)

• NPC expansion medium (e.g., DMEM/F12 supplemented with N2, B27, EGF, and bFGF)

• Neural differentiation medium (e.g., Neurobasal medium supplemented with B27 and GlutaMAX)

• IRL-1620 (Sovateltide)

• Poly-L-ornithine

• Laminin

• Cell culture plates or coverslips

• Phosphate-buffered saline (PBS)

• Trypsin or other cell detachment solution

• Standard cell culture incubator (37°C, 5% CO2)

Procedure:

• Plate Coating:

  • Coat cell culture plates or coverslips with 15 µg/mL poly-L-ornithine in PBS and incubate for at least 1 hour at 37°C.

  • Aspirate the poly-L-ornithine solution and wash the plates twice with sterile water.

  • Coat the plates with 10 µg/mL laminin in PBS and incubate for at least 2 hours at 37°C.

  • Aspirate the laminin solution before seeding the cells.

• NPC Seeding:

  • Culture and expand NPCs according to standard protocols in NPC expansion medium.

  • Harvest NPCs and seed them onto the coated plates at a density of 2.5 - 5 x 10^4 cells/cm².

  • Allow the cells to adhere and grow in NPC expansion medium for 24-48 hours.

• Induction of Differentiation:

  • Prepare the neural differentiation medium.

  • Prepare a stock solution of IRL-1620 in a suitable solvent (e.g., sterile water or PBS).

  • Aspirate the NPC expansion medium and wash the cells once with PBS.

  • Add the neural differentiation medium to the cells.

  • Add IRL-1620 to the differentiation medium at a final concentration of 1 ng/mL .[3] A concentration range of 0.1 - 10 ng/mL can be tested to determine the optimal concentration for your specific cell line.

  • For the control group, add the vehicle (the solvent used for the IRL-1620 stock solution) to the differentiation medium.

• Cell Culture and Maintenance:

  • Incubate the cells at 37°C in a 5% CO2 incubator.

  • Change half of the medium every 2-3 days with fresh differentiation medium containing IRL-1620 or vehicle.

  • Monitor the cells daily for morphological changes indicative of neuronal differentiation (e.g., neurite outgrowth).

• Time-Course Analysis:

  • Assess neuronal differentiation at various time points. Based on existing data, a significant increase in neuronal markers can be observed as early as 24 hours post-treatment.[3] We recommend analyzing cells at 24h, 48h, and 72h to capture the dynamics of differentiation.

Protocol 2: Assessment of Neuronal Differentiation

This protocol describes methods to evaluate the efficiency of IRL-1620-induced neuronal differentiation.

A. Immunocytochemistry (ICC) for Neuronal Markers:

• Cell Fixation:

  • At the desired time point, aspirate the culture medium and wash the cells twice with PBS.

  • Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15-20 minutes at room temperature.

  • Wash the cells three times with PBS.

• Permeabilization and Blocking:

  • Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

  • Wash the cells three times with PBS.

  • Block non-specific antibody binding with a blocking solution (e.g., 5% normal goat serum and 0.1% Triton X-100 in PBS) for 1 hour at room temperature.

• Primary Antibody Incubation:

  • Dilute primary antibodies against neuronal markers (e.g., anti-NeuN, anti-NeuroD1, anti-β-III Tubulin) in the blocking solution.

  • Incubate the cells with the primary antibody solution overnight at 4°C.

• Secondary Antibody Incubation and Visualization:

  • Wash the cells three times with PBS.

  • Incubate the cells with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488 or 594) diluted in the blocking solution for 1-2 hours at room temperature in the dark.

  • Wash the cells three times with PBS.

  • Mount the coverslips with a mounting medium containing DAPI for nuclear counterstaining.

  • Visualize the cells using a fluorescence microscope.

B. Western Blot for Neuronal Proteins:

• Protein Extraction:

  • At the desired time point, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Collect the cell lysates and determine the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein on an SDS-PAGE gel and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against neuronal markers (e.g., anti-NeuroD1, anti-HuC/HuD) overnight at 4°C.

  • Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

  • Use a loading control, such as anti-β-actin or anti-GAPDH, to normalize the protein levels.

Expected Outcomes and Data Interpretation

Treatment of NPCs with IRL-1620 is expected to lead to a significant increase in the expression of markers associated with neuronal differentiation.

Marker	Method of Detection	Expected Result with IRL-1620
NeuroD1	Western Blot, ICC	Upregulation of protein expression.[3]
NeuN	ICC	Increased number of NeuN-positive cells.[3]
HuC/HuD	Western Blot	Upregulation of protein expression.[5]
β-III Tubulin (Tuj1)	ICC	Enhanced expression and more extensive neurite networks.
Doublecortin (DCX)	Western Blot	Increased expression, indicating neuronal commitment.[5]

The quantitative analysis of immunocytochemistry images should reveal a higher percentage of NeuN or β-III Tubulin positive cells in the IRL-1620 treated group compared to the vehicle control. Western blot analysis should show darker bands corresponding to NeuroD1 and HuC/HuD in the IRL-1620 treated samples, which can be quantified by densitometry.

Troubleshooting

Problem	Possible Cause	Solution
Low cell viability after seeding	Suboptimal coating	Ensure proper coating with poly-L-ornithine and laminin. Test different concentrations if necessary.
Poor differentiation efficiency	Suboptimal IRL-1620 concentration	Perform a dose-response experiment to determine the optimal concentration (e.g., 0.1-100 ng/mL).
Cell density too high or too low	Optimize seeding density. High density can inhibit differentiation, while low density can lead to poor survival.
High background in ICC	Inadequate blocking or washing	Increase blocking time and perform more thorough washes between antibody incubations.
Weak signal in Western Blot	Insufficient protein loading	Increase the amount of protein loaded per lane.
Low antibody concentration	Optimize the primary antibody concentration.

Conclusion

IRL-1620 represents a promising pharmacological tool for promoting the differentiation of neural progenitor cells. Its high selectivity for the Endothelin B receptor provides a targeted approach to stimulate neurogenesis. The protocols and guidelines presented in this application note offer a solid foundation for researchers to investigate the pro-differentiative effects of IRL-1620 in vitro. By understanding its mechanism of action and applying robust experimental methodologies, the scientific community can further unlock the therapeutic potential of this exciting compound in the field of neural regeneration and repair.

References

• Ranjan, A. K., Briyal, S., & Gulati, A. (2020). Sovateltide (IRL-1620) activates neuronal differentiation and prevents mitochondrial dysfunction in adult mammalian brains following stroke. Scientific Reports, 10(1), 12737. [Link]

• Ranjan, A. K., Briyal, S., Khandekar, D., & Gulati, A. (2020). Sovateltide (IRL-1620) affects neuronal progenitors and prevents cerebral tissue damage after ischemic stroke. Canadian Journal of Physiology and Pharmacology, 98(9), 659-666. [Link]

• Mule, N. K., Singh, J. N., Shah, K. U., & Sharma, S. S. (2018). Concentration-dependent effect of selective ETBR agonist, IRL-1620 on.... ResearchGate. [Link]

• Ranjan, A. K., Briyal, S., & Gulati, A. (2020). (PDF) Sovateltide (IRL-1620) activates neuronal differentiation and prevents mitochondrial dysfunction in adult mammalian brains following stroke. ResearchGate. [Link]

• Ranjan, A. K., Briyal, S., Khandekar, D., & Gulati, A. (2020). Sovateltide (IRL-1620) affects neuronal progenitors and prevents cerebral tissue damage after ischemic stroke. PubMed. [Link]

• Ranjan, A. K., Briyal, S., Khandekar, D., & Gulati, A. (2020). Sovateltide (IRL-1620) affects neuronal progenitors and prevents cerebral tissue damage after ischemic stroke. Canadian Science Publishing. [Link]

• Ranjan, A. K., Briyal, S., & Gulati, A. (2020). Sovateltide (IRL-1620) activates neuronal differentiation and prevents mitochondrial dysfunction in adult mammalian brains following stroke. PubMed. [Link]

• Gulati, A., Ranjan, A. K., & Briyal, S. (2022). Sovateltide Mediated Endothelin B Receptors Agonism and Curbing Neurological Disorders. Pharmaceuticals, 15(3), 356. [Link]

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• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Investigating the Long-Term Neuroprotective Effects of IRL-1620

Executive Summary

IRL-1620, also known as Sovateltide, is a highly selective synthetic peptide agonist for the endothelin B (ETB) receptor.[1][2] It has emerged as a promising therapeutic candidate for neurological disorders characterized by neuronal damage and cognitive decline, such as ischemic stroke and Alzheimer's disease.[1][3] Preclinical studies have robustly demonstrated that intravenous administration of IRL-1620 confers significant, long-term neuroprotection. This is achieved not merely by mitigating initial damage, but by actively promoting endogenous repair and remodeling processes within the central nervous system.[4][5] The core mechanisms involve enhancing neurogenesis and angiogenesis, increasing cerebral blood flow, and reducing oxidative stress.[6][7][8]

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals. It provides an in-depth overview of the mechanism of action of IRL-1620, summarizes key preclinical findings, and offers detailed, field-proven protocols for its administration and the evaluation of its long-term neuroprotective efficacy in established rodent models.

Core Mechanism of Action: The Endothelin B Receptor Pathway

The neuroprotective and neurorestorative effects of IRL-1620 are mediated specifically through the activation of the ETB receptor, a G-protein coupled receptor.[2] Unlike the endothelin A (ETA) receptor which is primarily associated with vasoconstriction, ETB receptor activation in the brain initiates a cascade of pro-survival and regenerative signaling pathways. The specificity of IRL-1620's action is a cornerstone of its therapeutic potential and can be experimentally verified by co-administration with a selective ETB antagonist, such as BQ788, which has been shown to block its beneficial effects.[4][6][9]

The key downstream effects of IRL-1620-mediated ETB receptor activation include:

• Neurovascular Remodeling: IRL-1620 administration leads to a significant upregulation of key growth factors, including Vascular Endothelial Growth Factor (VEGF) and Nerve Growth Factor (NGF).[7][9][10] VEGF stimulates angiogenesis, the formation of new blood vessels, which improves blood supply to damaged tissue, while NGF promotes neuronal survival, growth, and differentiation.[7][8]

• Enhanced Cerebral Blood Flow: Activation of ETB receptors on endothelial cells stimulates the release of nitric oxide (NO), a potent vasodilator.[6] This action increases local cerebral blood flow, counteracting the ischemia and hypoxia that characterize conditions like stroke.[6]

• Reduction of Oxidative Stress: In models of both cerebral ischemia and Alzheimer's disease, IRL-1620 treatment has been shown to reverse the pathological increase in oxidative stress markers (e.g., malondialdehyde) and restore levels of endogenous antioxidants like superoxide dismutase and glutathione.[3][4][11]

• Promotion of Neurogenesis: IRL-1620 stimulates the proliferation and differentiation of neuronal progenitor cells, contributing to the replacement of damaged neurons.[12][13][14] Studies have shown an increase in markers for neuronal differentiation, such as HuC/HuD and NeuroD1, following treatment.[13][14]

Caption: Signaling pathway of IRL-1620 mediated neuroprotection.

Preclinical Efficacy: Summary of Quantitative Data

The neuroprotective effects of IRL-1620 have been quantified across multiple preclinical studies. The data consistently show significant improvements in both pathological and functional outcomes.

Preclinical Model	Key Outcome Measure	Treatment Effect of IRL-1620	Reference(s)
Cerebral Ischemia (Rat MCAO)	Infarct Volume Reduction	54 - 80% decrease compared to vehicle	[4][5][6]
Improvement in Neurological/Motor Deficit	Significant improvement in grip tests, foot-fault tests, and rotarod performance	[4][6]
Cerebral Blood Flow (CBF)	Reversed deficit, with CBF improving by ~47% compared to vehicle group at 7 days	[6]
Alzheimer's Disease (Rat Aβ-infusion)	Memory Deficit Improvement (Water Maze)	50 - 60% improvement in learning and memory	[7][15][16]
Oxidative Stress Reduction	45 - 50% reduction in brain oxidative stress markers	[3][7]
Growth Factor Upregulation	Significant increase in VEGF and NGF protein expression	[9][10]

Application Notes & Experimental Design

For robust and reproducible results, careful experimental design is paramount.

• Choice of Animal Model:

  • Ischemic Stroke: The permanent Middle Cerebral Artery Occlusion (MCAO) model in rats is the most common and well-validated model for studying the effects of IRL-1620.[4][6][12] It produces a reliable and localized infarct, allowing for clear assessment of tissue damage and functional deficits.

  • Alzheimer's Disease: The intracerebroventricular (ICV) infusion of amyloid-beta (Aβ) peptides (e.g., Aβ1-40) in rats effectively mimics the cognitive deficits and oxidative stress associated with AD.[7][10][11]

• Dosing and Administration:

  • Efficacious Dose: In rodent models of stroke, a dose of 5 µg/kg administered intravenously (i.v.) has been repeatedly shown to be effective.[6][12][13] For Alzheimer's models, doses up to 9 µg/kg i.v. have demonstrated significant benefits.[17]

  • Route of Administration: Intravenous injection via the tail vein is the standard and clinically relevant route of administration.

  • Treatment Window: In acute injury models like stroke, IRL-1620 is typically administered in multiple doses within the first few hours post-injury (e.g., 2, 4, and 6 hours post-MCAO).[4][5][6] This mimics a clinically feasible treatment window. For chronic models, treatment may be initiated after the establishment of pathology.[10]

• Essential Control Groups:

  • Sham Control: Animals undergo surgery without the induction of pathology (e.g., no MCAO occlusion or Aβ infusion). This group controls for the effects of surgery and anesthesia.

  • Vehicle Control: Pathological animals (e.g., MCAO) that receive i.v. injections of the vehicle (e.g., isotonic saline) on the same schedule as the treatment group. This is the primary comparison group to determine the effect of IRL-1620.

  • Antagonist Control (Self-Validation): A critical group that receives a selective ETB receptor antagonist (BQ788, 1 mg/kg, i.v. ) approximately 15 minutes before each IRL-1620 injection.[6] The expected outcome is the attenuation or complete blockade of IRL-1620's protective effects. This group validates that the observed results are specifically mediated by the ETB receptor.

Detailed Experimental Protocols

The following protocols provide a step-by-step methodology for a long-term study evaluating IRL-1620 in a rat model of ischemic stroke.

Caption: Experimental workflow for assessing IRL-1620 efficacy.

Protocol 1: In Vivo Administration in a Rat MCAO Model

This protocol details the preparation and administration of IRL-1620 and control substances.

Materials:

• IRL-1620 (N-Succinyl-[Glu9, Ala11,15] endothelin 1), lyophilized powder[6]

• BQ788, lyophilized powder[6]

• Sterile isotonic saline (0.9% NaCl)

• Anesthetized MCAO rats (and sham/control rats)

• Sterile syringes and needles

Reagent Preparation (Perform Freshly Before Each Use):

• Rationale: IRL-1620 can be unstable in solution; fresh preparation is critical for consistent activity.[2]

• IRL-1620 Stock Solution: Carefully reconstitute lyophilized IRL-1620 in sterile isotonic saline to a known stock concentration (e.g., 20 µg/mL). Vortex gently to dissolve.

• BQ788 Stock Solution: Reconstitute lyophilized BQ788 in sterile isotonic saline to a known stock concentration (e.g., 4 mg/mL).

• Dosing Solutions: Based on individual animal body weights, dilute the stock solutions with sterile saline to the final volume for injection, targeting:

  • IRL-1620: 5 µg/kg

  • BQ788: 1 mg/kg

Administration Procedure:

• Confirm the surgical induction of MCAO and the recovery of the animal from anesthesia.

• Randomly assign animals to the four experimental groups outlined in section 4.0.

• For the Antagonist Control Group , administer BQ788 (1 mg/kg, i.v.) via the tail vein 15 minutes prior to the first IRL-1620 injection.

• At 2 hours post-MCAO, administer the first dose of either Vehicle (saline) or IRL-1620 (5 µg/kg, i.v.) to the appropriate groups.

• Repeat the Vehicle or IRL-1620 injections at 4 hours and 6 hours post-MCAO.[4][5]

• Monitor animals closely for recovery and provide appropriate postoperative care.

Protocol 2: Assessment of Neurological and Motor Function

These assessments are non-invasive and can be performed serially to track functional recovery over time (e.g., Day 1, 3, and 7 post-MCAO).

A. Neurological Deficit Score (NDS):

• Rationale: A simple, integrative measure of gross neurological deficit.[18]

• Handle the rat gently and observe for spontaneous behavior.

• Score the animal on a scale (e.g., 0-5), where 0 is no deficit, and higher scores indicate increasing severity (e.g., forelimb flexion, circling behavior, inability to bear weight).

B. Rotarod Test:

• Rationale: Assesses motor coordination and balance.[19]

• Place the rat on a rotating rod (rotarod apparatus).

• Gradually increase the speed of rotation.

• Record the latency (time) until the rat falls off the rod. Longer latencies indicate better motor function.

C. Foot-Fault Test:

• Rationale: Evaluates sensorimotor coordination and limb placement deficits.

• Allow the rat to traverse a horizontal grid or ladder with openings.

• Count the total number of steps taken with the forelimbs.

• Count the number of times the contralateral (impaired) forelimb slips or "faults" through an opening.

• Express the result as a percentage of foot faults to total steps. A lower percentage indicates better function.

Protocol 3: Terminal Histological and Biochemical Analysis

This protocol is performed at the study endpoint (e.g., Day 7) to quantify the underlying pathology and molecular changes.

A. Infarct Volume Measurement (TTC Staining):

• Rationale: 2,3,5-triphenyltetrazolium chloride (TTC) is a salt that is reduced by metabolically active mitochondria in viable tissue to a red formazan product. Infarcted (dead) tissue lacks this metabolic activity and remains white/pale.[12]

• At the study endpoint, deeply anesthetize and euthanize the rat.

• Rapidly extract the brain and chill it in cold saline.

• Slice the brain into 2 mm thick coronal sections using a brain matrix.

• Incubate the slices in a 2% TTC solution at 37°C for 15-30 minutes.

• Image the stained sections with a high-resolution scanner or camera.

• Using image analysis software, quantify the area of the pale (infarcted) region and the total area of the hemisphere for each slice.

• Calculate the total infarct volume, often corrected for edema. A smaller volume in the IRL-1620 group compared to the vehicle group indicates neuroprotection.

B. Biochemical Analysis (Oxidative Stress & Growth Factors):

• From a parallel set of animals or the non-infarcted hemisphere, collect and snap-freeze brain tissue.

• Homogenize the tissue to prepare lysates.

• Oxidative Stress: Use commercially available assay kits to measure levels of malondialdehyde (MDA) as a marker of lipid peroxidation and the activity of antioxidant enzymes like superoxide dismutase (SOD) and glutathione (GSH).[4][11]

• Growth Factors: Use Western Blot or ELISA techniques to quantify the protein expression levels of VEGF and NGF.[9][10] An upregulation of these factors in the IRL-1620 group is the expected outcome.

Conclusion

IRL-1620 represents a novel therapeutic strategy that leverages the body's own repair mechanisms to achieve long-term neuroprotection. Its targeted activation of the ETB receptor promotes a multi-faceted regenerative response, including enhanced angiogenesis, neurogenesis, and reduction of oxidative stress. The protocols and application notes provided herein offer a robust framework for researchers to further investigate and validate the therapeutic potential of IRL-1620 in various models of neurodegenerative disease and injury. The consistent and significant preclinical data strongly support its continued development as a first-in-class neurorestorative agent.

References

• Neuroprotective Effect of IRL-1620, an Endothelin B Receptor Agonist, on a Pediatric Rat Model of Middle Cerebral Artery Occlusion. National Center for Biotechnology Information. Available at: [Link]

• Researchers Find Novel Drug Promising For Alzheimer's Disease. Alzheimer's News Today. (2015). Available at: [Link]

• Preclinical evidence that ET-B receptor agonism slows Alzheimer's Disease progression. Clarivate. (2015). Available at: [Link]

• Compound inhibits cognitive impairment in animal models of Alzheimer's disease. ScienceDaily. (2013). Available at: [Link]

• New Agent Found to Suppress Cognitive Impairment of Alzheimer's Disease. LabMedica. (2013). Available at: [Link]

• Sovateltide Mediated Endothelin B Receptors Agonism and Curbing Neurological Disorders. National Center for Biotechnology Information. (2022). Available at: [Link]

• Endothelin B receptor agonist, IRL-1620, provides long-term neuroprotection in cerebral ischemia in rats. PubMed. (2012). Available at: [Link]

• Safety and Efficacy of Sovateltide (IRL-1620) in a Multicenter Randomized Controlled Clinical Trial in Patients with Acute Cerebral Ischemic Stroke. National Center for Biotechnology Information. Available at: [Link]

• To evaluate the effect of endothelin receptor agonist IRL-1620 alone and in combination with donepezil in modulating neurodegeneration elicited by amyloid-β in rats. PubMed. (2024). Available at: [Link]

• Methodological Approaches to Experimental Evaluation of Neuroprotective Action of Potential Drugs. National Center for Biotechnology Information. Available at: [Link]

• Endothelin B receptor agonist, IRL-1620, provides long-term neuroprotection in cerebral ischemia in rats. ResearchGate. Available at: [Link]

• Endothelin Receptor Type B Agonist, IRL-1620, Prevents Beta Amyloid (Aβ) Induced Oxidative Stress and Cognitive Impairment in Normal and Diabetic Rats. PubMed. (2014). Available at: [Link]

• To evaluate the effect of endothelin receptor agonist IRL-1620 alone and in combination with donepezil in modulating neurodegeneration elicited by amyloid-β in rats. ResearchGate. (2024). Available at: [Link]

• IV administration of endothelin B receptor drug reduces memory loss, oxidative stress in Alzheimer's disease. ScienceDaily. (2015). Available at: [Link]

• Animal Model Assessment of Neuroprotection Therapies. Johns Hopkins Medicine. Available at: [Link]

• Sovateltide (IRL-1620) affects neuronal progenitors and prevents cerebral tissue damage after ischemic stroke. Canadian Science Publishing. Available at: [Link]

• Stimulation of endothelin B receptors by IRL-1620 decreases the progression of Alzheimer's disease. PubMed. (2015). Available at: [Link]

• Sovateltide (IRL-1620) affects neuronal progenitors and prevents cerebral tissue damage after ischemic stroke. PubMed. (2020). Available at: [Link]

• Endothelin B Receptor Agonist, IRL-1620, Reduces Neurological Damage Following Permanent Middle Cerebral Artery Occlusion in Rats. PubMed. (2011). Available at: [Link]

• Endothelin B receptor agonist, IRL-1620, enhances angiogenesis and neurogenesis following cerebral ischemia in rats. PubMed. (2013). Available at: [Link]

• Methodological quality of animal studies on neuroprotection in focal cerebral ischaemia. PubMed. (2005). Available at: [Link]

• Endothelin B receptor inhibition rescues aging-dependent neuronal regenerative decline. eLife. (2025). Available at: [Link]

• Sovateltide (IRL-1620) activates neuronal differentiation and prevents mitochondrial dysfunction in adult mammalian brains following stroke. National Center for Biotechnology Information. Available at: [Link]

• Exploring Neuroprotective Mechanisms: From Molecular Pathways to Translational Strategies. Frontiers. Available at: [Link]

• Behavioral tests for evaluating the characteristics of brain diseases in rodent models: Optimal choices for improved outcomes (Review). Spandidos Publications. (2022). Available at: [Link]

• Targeting Endothelin in Alzheimer's Disease: A Promising Therapeutic Approach. National Center for Biotechnology Information. (2021). Available at: [Link]

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• 19. spandidos-publications.com [spandidos-publications.com]

Technical Notes & Optimization

Technical Support Center: Optimizing IRL-1620 Concentration for Neuroprotection

Welcome to the comprehensive technical guide for researchers, scientists, and drug development professionals working with IRL-1620 (Sovateltide). This resource is designed to provide you with field-proven insights and troubleshooting strategies to optimize the neuroprotective concentration of IRL-1620 in your experimental models. Our goal is to empower you to achieve robust, reproducible, and meaningful results by understanding the critical parameters of your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the use of IRL-1620 in neuroprotection research.

Q1: What is IRL-1620 and what is its primary mechanism of action for neuroprotection? A1: IRL-1620, also known by its International Nonproprietary Name (INN) Sovateltide, is a potent and highly selective synthetic peptide agonist for the Endothelin B (ETB) receptor.[1][2][3] Unlike the endogenous ligand endothelin-1 (ET-1), which binds to both ETA and ETB receptors, IRL-1620's specificity allows for targeted investigation of the ETB pathway.[1][2] Its neuroprotective effects are primarily attributed to the activation of ETB receptors on various cells within the central nervous system (CNS), including endothelial cells and neuronal progenitors.[2][4] This activation triggers downstream signaling cascades that promote neurogenesis (formation of new neurons) and angiogenesis (formation of new blood vessels), enhance cerebral blood flow, and exhibit anti-apoptotic (anti-cell death) activity, which collectively contribute to repairing damage and improving functional recovery after neural injury, such as ischemic stroke.[5][6][7]

Q2: In which research models has IRL-1620 demonstrated neuroprotective efficacy? A2: IRL-1620 has shown significant neuroprotective and neuroregenerative properties in a variety of preclinical models. Key research areas include:

• Ischemic Stroke: In rodent models of middle cerebral artery occlusion (MCAO), IRL-1620 has been shown to reduce infarct volume, decrease cerebral edema, improve neurological and motor function, and restore cerebral blood flow.[6][8][9][10]

• Alzheimer's Disease: Studies in rat models of Alzheimer's disease suggest that IRL-1620 can improve learning and memory, reduce oxidative stress, and enhance the expression of beneficial molecules like nerve growth factor (NGF) and vascular endothelial growth factor (VEGF).[5]

• Spinal Cord Injury: Research indicates that IRL-1620 may promote functional recovery after spinal cord injury.[1]

Furthermore, Sovateltide has progressed to Phase I and II clinical trials for treating acute ischemic stroke in humans, where it has been found to be safe and well-tolerated.[6][11][12]

Q3: How should I reconstitute and store lyophilized IRL-1620 to ensure its stability and activity? A3: Proper handling of IRL-1620 is critical for experimental success. As a lyophilized peptide, it requires careful reconstitution and storage.

• Reconstitution: IRL-1620 is soluble in water up to approximately 0.7 mg/mL.[13][14] For higher concentrations (e.g., 1 mg/mL), it may be necessary to add acetonitrile dropwise to the aqueous solution while mixing until the peptide fully dissolves.[13] Always allow the lyophilized powder to equilibrate to room temperature before opening the vial to prevent condensation.

• Storage: The lyophilized powder should be stored at -20°C, protected from light and moisture.[13]

• Solution Stability: The peptide has limited stability in solution. It is highly recommended to prepare solutions fresh for each experiment to avoid degradation and ensure consistent activity.[13] If short-term storage of a stock solution is unavoidable, it should be aliquoted into single-use volumes to prevent repeated freeze-thaw cycles and stored at -80°C.[13]

Section 2: In Vitro Experimental Guide & Troubleshooting

Optimizing IRL-1620 concentration in vitro is a crucial first step before moving to more complex in vivo models. This section provides a detailed protocol for a dose-response study and addresses common issues.

Protocol: Determining Optimal Neuroprotective Concentration of IRL-1620 In Vitro

This protocol describes a general workflow to determine the effective concentration range of IRL-1620 for protecting neuronal cells from an excitotoxic or oxidative insult. This method can be adapted for various neuronal cell lines (e.g., SH-SY5Y, PC12) or primary neuronal cultures.

Objective: To identify the concentration of IRL-1620 that provides maximal protection against a neurotoxic stimulus (e.g., glutamate, H₂O₂) as measured by cell viability.

Materials:

• Neuronal cell line (e.g., SH-SY5Y)

• Complete culture medium

• Serum-free culture medium

• IRL-1620 (lyophilized)

• Sterile, nuclease-free water and/or acetonitrile for reconstitution

• Neurotoxic agent (e.g., Glutamate, Hydrogen Peroxide)

• Phosphate-Buffered Saline (PBS)

• Cell viability assay kit (e.g., MTT or LDH assay)[15][16]

• 96-well cell culture plates

Experimental Workflow Diagram:

Caption: IRL-1620 signaling pathway via the ETB receptor.

References

• Benchchem. (n.d.). Technical Support Center: Optimizing IRL-1620 Animal Studies.
• Sigma-Aldrich. (n.d.). Endothelin β Receptor Agonist IRL 1620.
• American Physiological Society. (2015, September 10). Researchers Find Novel Drug Promising For Alzheimer's Disease.
• Clarivate. (2015, August 10). Preclinical evidence that ET-B receptor agonism slows Alzheimer's Disease progression.
• Leonard, M. G., & Gulati, A. (2012).
• Ranjan, A. K., Briyal, S., & Gulati, A. (2020). Sovateltide (IRL-1620) affects neuronal progenitors and prevents cerebral tissue damage after ischemic stroke. Canadian Journal of Physiology and Pharmacology, 98(9), 659-666.
• Gulati, A., et al. (2022). Sovateltide Mediated Endothelin B Receptors Agonism and Curbing Neurological Disorders. Pharmaceuticals, 15(3), 358.
• Warren, M. C., et al. (2024).
• Cifuentes, M., et al. (2018). Neuroprotective Effect of IRL-1620, an Endothelin B Receptor Agonist, on a Pediatric Rat Model of Middle Cerebral Artery Occlusion.
• Leonard, M. G., et al. (2012).
• Gulati, A., et al. (2020). Efficacy of sovateltide (IRL-1620) in a multicenter randomized controlled clinical trial in patients with acute cerebral ischemic stroke. medRxiv.
• R&D Systems. (n.d.). IRL-1620 | Endothelin ETB Receptor Agonists.
• Echelon Biosciences. (n.d.). IRL 1620 (Endothelin B Receptor Agonist).
• Benchchem. (n.d.). Reconstitution and storage of lyophilized IRL-1620.
• ClinicalTrials.gov. (n.d.). Efficacy of Sovateltide (PMZ-1620) in Patients of Acute Ischemic Stroke.
• Briyal, S., et al. (2015). Stimulation of endothelin B receptors by IRL-1620 decreases the progression of Alzheimer's disease. Neuroscience, 301, 1-11.
• Gulati, A., et al. (2021). Safety and Efficacy of Sovateltide (IRL-1620) in a Multicenter Randomized Controlled Clinical Trial in Patients with Acute Cerebral Ischemic Stroke. CNS Drugs, 35(1), 85-104.
• Ranjan, A. K., et al. (2020). Sovateltide (IRL-1620) affects neuronal progenitors and prevents cerebral tissue damage after ischemic stroke. Canadian Journal of Physiology and Pharmacology, 98(9), 659-666.
• Pharmazz, Inc. (n.d.). Cerebral Ischemic Stroke | Lyfaquin®.
• Benchchem. (n.d.). Evaluating the Neuroprotective Potential of Macluraparishin C: In Vitro Application Notes and Protocols.
• Wikipedia. (n.d.). Endothelin receptor type B.
• Koyama, Y. (2021). Endothelin ETB Receptor-Mediated Astrocytic Activation: Pathological Roles in Brain Disorders. International Journal of Molecular Sciences, 22(8), 4235.
• García-Rodríguez, S., et al. (2018). Neuroprotective Effects of neuroEPO Using an In Vitro Model of Stroke. International Journal of Molecular Sciences, 19(2), 577.
• Tsoi, H., et al. (2018). Rational cell culture optimization enhances experimental reproducibility in cancer cells. Scientific Reports, 8(1), 1-12.
• Isca Biochemicals. (n.d.). IRL 1620 | 142569-99-1 | Sovateltide.

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Technical Support Center: Investigating Potential Off-Target and Unintended On-Target Effects of Irl-1620

Welcome to the technical support center for Irl-1620 (Sovateltide). This guide is designed for researchers, scientists, and drug development professionals utilizing this potent and highly selective Endothelin B (ETB) receptor agonist. Our goal is to provide you with the insights and tools necessary to navigate unexpected experimental outcomes, differentiate between true off-target effects and context-dependent on-target phenomena, and ensure the integrity of your results.

Given the high selectivity of Irl-1620, most anomalous results stem not from classical receptor promiscuity, but from the complex, tissue-specific nature of ETB receptor signaling or from experimental variables. This guide provides a logical framework for troubleshooting these observations.

Part 1: Frequently Asked Questions (FAQs) about Irl-1620

This section addresses the fundamental characteristics of Irl-1620.

Q1: What is the primary mechanism of action for Irl-1620?

Irl-1620 is a synthetic peptide analogue of Endothelin-1. Its primary and well-documented mechanism of action is to bind to and activate the Endothelin B (ETB) receptor, a G-protein coupled receptor (GPCR).[1][2] This activation triggers a cascade of intracellular signaling pathways that are highly dependent on the cell type and tissue environment.[3][4] In neurovascular contexts, this often leads to beneficial effects such as increased cerebral blood flow, promotion of neurogenesis and angiogenesis, and anti-apoptotic activity.[5][6]

Q2: Just how selective is Irl-1620 for the ETB receptor?

Irl-1620 exhibits exceptionally high selectivity for the ETB receptor over the ETA receptor. This selectivity is a cornerstone of its utility as a research tool and therapeutic candidate. The binding affinity (Ki) demonstrates a difference of over 100,000-fold, minimizing the likelihood of direct ETA receptor activation at typical experimental concentrations.

Table 1: Receptor Binding Affinity of Irl-1620

Receptor	Binding Affinity (Ki) in nM	Source(s)
Endothelin B (ETB)	0.016	[1]
Endothelin A (ETA)	1900	[1]

Q3: What are the known downstream signaling pathways activated by ETB receptors?

ETB receptors are promiscuous in their G-protein coupling, leading to diverse physiological responses.[4] Activation by Irl-1620 can initiate several key pathways, which can sometimes have opposing functional outcomes depending on the cellular machinery present. For example, ETB activation in endothelial cells typically causes vasodilation via nitric oxide synthase (NOS) activation, while in some tumor vasculatures, it has been observed to cause vasoconstriction.[3][7]

Caption: Workflow for diagnosing unexpected experimental results.

Experimental Protocol: BQ788 Challenge Assay

Objective: To determine if the biological effect of Irl-1620 is mediated by the ETB receptor. BQ788 is a highly selective ETB receptor antagonist. [8][9] Methodology:

• Experimental Groups: Prepare a minimum of four experimental groups:

  • Group A: Vehicle Control (e.g., saline or DMSO in media)

  • Group B: Irl-1620 at effective concentration (EC₅₀ or desired dose)

  • Group C: BQ788 alone (at a concentration known to be effective, typically 1-10 µM)

  • Group D: BQ788 (pre-incubation) followed by Irl-1620

• Pre-incubation Step: Add BQ788 (Group D) to your experimental system (e.g., cell culture, isolated tissue) and incubate for 30-60 minutes. This allows the antagonist to occupy the ETB receptors before the agonist is introduced. Add vehicle to Groups A and B and BQ788 to Group C for the same duration.

• Treatment Step: Add Irl-1620 (Group D) to the BQ788-pre-incubated samples. Add Irl-1620 to Group B and vehicle to Groups A and C.

• Incubation and Measurement: Incubate for the experimentally determined time required to observe the effect. Measure your endpoint (e.g., vessel diameter, protein phosphorylation, gene expression, cell viability).

• Interpreting the Results:

  • Confirmation of On-Target Effect: If the effect observed in Group B is significantly reduced or completely abolished in Group D (bringing the measurement close to Group A or C), you can confidently conclude the effect is mediated by the ETB receptor.

  • Indication of Potential Off-Target Effect: If the effect in Group D is identical or very similar to Group B, it suggests the effect is not mediated by the ETB receptor and requires further investigation as outlined below.

Q2: How can I definitively prove that an observed effect is ETB-dependent and not a true off-target phenomenon?

Answer: If the BQ788 challenge assay suggests a non-ETB-mediated effect, a multi-pronged validation strategy is required before claiming a novel off-target interaction.

Experimental Protocol: Genetic Knockdown of the ETB Receptor (EDNRB)

Objective: To confirm target dependency using a genetic approach, eliminating the possibility of pharmacological artifacts.

Methodology:

• Reagent Selection: Select a validated method for reducing the expression of the ETB receptor gene (EDNRB). This can be siRNA (for transient knockdown) or a CRISPR/Cas9 system (for stable knockout). Include a non-targeting or scrambled control.

• Transfection/Transduction: Introduce the siRNA or CRISPR machinery into your cells according to the manufacturer's protocol.

• Validation of Knockdown/Knockout: After an appropriate time (e.g., 48-72 hours for siRNA), validate the reduction of ETB receptor expression.

  • qPCR: Measure EDNRB mRNA levels. Expect a >70% reduction.

  • Western Blot: Measure ETB receptor protein levels.

  • Flow Cytometry: If a suitable antibody is available, quantify cell surface receptor expression.

• Functional Assay: Once knockdown/knockout is confirmed, repeat the experiment with Irl-1620.

  • Control Cells (scrambled/non-targeting): These cells should still show the biological response to Irl-1620.

  • EDNRB Knockdown/Knockout Cells: These cells should show a significantly blunted or completely absent response to Irl-1620.

References

• Cifuentes, E. G., Hornick, M. G., Havalad, S., Donovan, R. L., & Gulati, A. (2018). Neuroprotective Effect of IRL-1620, an Endothelin B Receptor Agonist, on a Pediatric Rat Model of Middle Cerebral Artery Occlusion. Frontiers in Pediatrics, 6, 310. [Link]

• ClinicalTrials.gov. (2021). Efficacy of Sovateltide (PMZ-1620) in Patients of Acute Ischemic Stroke. Identifier: NCT04047563. [Link]

• Leonard, M. G., & Gulati, A. (2012). Endothelin B receptor agonist, IRL-1620, provides long-term neuroprotection in cerebral ischemia in rats. Brain Research, 1464, 14-23. [Link]

• Briyal, S., Ranjan, A. K., Hornick, M. G., Puppala, A. K., Luu, T., & Gulati, A. (2019). Anti-apoptotic activity of ETB receptor agonist, IRL-1620, protects neural cells in rats with cerebral ischemia. Scientific Reports, 9(1), 10439. [Link]

• Gulati, A., Agrawal, N., et al. (2020). Efficacy of sovateltide (IRL-1620) in a multicenter randomized controlled clinical trial in patients with acute cerebral ischemic stroke. medRxiv. [Link]

• Ranjan, A. K., Briyal, S., Khandekar, D., & Gulati, A. (2020). Sovateltide (IRL-1620) affects neuronal progenitors and prevents cerebral tissue damage after ischemic stroke. Canadian Journal of Physiology and Pharmacology, 98(9), 659-666. [Link]

• Briyal, S., & Gulati, A. (2015). Stimulation of endothelin B receptors by IRL-1620 decreases the progression of Alzheimer's disease. Neuroscience, 301, 1-11. [Link]

• Gulati, A., Agrawal, N., Vibha, D., et al. (2021). Safety and Efficacy of Sovateltide (IRL-1620) in a Multicenter Randomized Controlled Clinical Trial in Patients with Acute Cerebral Ischemic Stroke. CNS Drugs, 35(1), 85-104. [Link]

• Gulati, A., et al. (2022). Sovateltide Mediated Endothelin B Receptors Agonism and Curbing Neurological Disorders. International Journal of Molecular Sciences, 23(6), 3097. [Link]

• Rajesh, V., & Gulati, A. (2005). Endothelin B receptor agonist, IRL 1620, enhances the anti-tumor efficacy of paclitaxel in breast tumor rats. Breast Cancer Research and Treatment, 94(3), 237-247. [Link]

• Cifuentes, E. G., & Gulati, A. (2022). Neuroprotective Effect of Sovateltide (IRL 1620, PMZ 1620) in a Neonatal Rat Model of Hypoxic-Ischemic Encephalopathy. Developmental Neuroscience, 44(1), 1-12. [Link]

• Rai, R., & Gulati, A. (2007). IRL-1620 increases the efficacy of radiation treatment in mice bearing lymphoma cell induced tumors. Cancer Research, 67(9 Supplement), 5673. [Link]

• Patsnap. (2025). What are the therapeutic candidates targeting ETB? Patsnap Synapse. [Link]

• Rajesh, V., & Gulati, A. (2007). IRL-1620, a tumor selective vasodilator, augments the uptake and efficacy of chemotherapeutic agents in prostate tumor rats. The Prostate, 67(7), 701-713. [Link]

• Isca Biochemicals. (n.d.). IRL 1620. Retrieved from [Link]

• Maxwell, R. J., et al. (2005). The endothelin B (ETB) receptor agonist IRL 1620 is highly vasoconstrictive in two syngeneic rat tumour lines: potential for selective tumour blood flow modification. British Journal of Cancer, 93(1), 98-106. [Link]

• Gulati, A., et al. (2021). Safety and Efficacy of Sovateltide (IRL-1620) in a Multicenter Randomized Controlled Clinical Trial in Patients with Acute Cerebral Ischemic Stroke. CNS Drugs, 35(1), 85-104. [Link]

• Mazzocchi, G., et al. (2001). Signaling pathways involved in the A and B receptor-mediated cortisol secretagogue effect of endothelins in the human adrenal cortex. The Journal of Clinical Endocrinology & Metabolism, 86(3), 1248-1253. [Link]

• Kuc, R. E., et al. (2015). 12 Pharmacology of Human ETA and ETB Receptor Signalling VIA G-Protein and Beta-Arrestin Pathways. Heart, 101(Suppl 4), A7. [Link]

• Shihoya, W., et al. (2023). Structural insights into endothelin receptor signalling. Biochemical Society Transactions, 51(2), 857-867. [Link]

• Canteros, G., et al. (2007). Multiple signaling pathways involved in the effect of endothelin type B receptor in rat median eminence. Neuroendocrinology, 85(4), 261-272. [Link]

• Pharmazz, Inc. (n.d.). Cerebral Ischemic Stroke. Retrieved from [Link]

• Leonard, M. G., & Gulati, A. (2012). Endothelin B receptor agonist, IRL-1620, provides long-term neuroprotection in cerebral ischemia in rats. ResearchGate. [Link]

• Ranjan, A. K., Briyal, S., & Gulati, A. (2020). Sovateltide (IRL-1620) activates neuronal differentiation and prevents mitochondrial dysfunction in adult mammalian brains following stroke. Scientific Reports, 10(1), 12737. [Link]

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Irl-1620 Technical Support Center: In Vivo Half-Life and Duration of Action

Welcome to the technical support center for Irl-1620 (Sovateltide), a selective endothelin-B (ETB) receptor agonist. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for in vivo experiments focused on determining the half-life and duration of action of Irl-1620. Our goal is to equip you with the necessary knowledge to conduct robust and reproducible experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected in vivo half-life of Irl-1620 and why is it so short?

A1: The intravenous half-life of Irl-1620 in humans has been reported to range from approximately 4.4 to 8.3 minutes.[1][2][3] As a peptide-based therapeutic, Irl-1620 is susceptible to rapid degradation by proteases and peptidases that are abundant in the body.[4][5] This enzymatic breakdown is a primary reason for its short circulating half-life. Additionally, like many small peptides, it is likely subject to rapid renal clearance.[4][6]

Q2: If the half-life of Irl-1620 is so short, how does it achieve a prolonged therapeutic effect?

A2: This is a critical question that highlights a key aspect of Irl-1620's pharmacology. The prolonged duration of action, despite a short half-life, is attributed to the mechanism of ETB receptor activation and downstream signaling. It is suggested that upon binding to the ETB receptor, the Irl-1620/receptor complex is internalized.[1][2] This internalization does not terminate the signal but rather initiates a sustained signaling cascade from intracellular compartments that can last for hours or even days.[1][2] Preclinical studies in rodent models of stroke have demonstrated neuroprotective effects, such as reduced infarct volume and improved neurological function, for at least 7 days following administration.[7][8][9][10]

Q3: What is the proposed mechanism of action for Irl-1620's neuroprotective effects?

A3: Irl-1620 is a selective agonist for the endothelin-B (ETB) receptor.[4][11][12] Activation of ETB receptors on endothelial cells is thought to stimulate the release of nitric oxide (NO) and prostacyclin, leading to vasodilation and increased cerebral blood flow.[13][14][15][16] Beyond its hemodynamic effects, Irl-1620 triggers intracellular signaling pathways that promote cell survival and repair. This includes the activation of pro-survival pathways involving Akt and the anti-apoptotic protein Bcl-2, while inhibiting pro-apoptotic proteins like Bad and Bax.[8] These actions collectively contribute to neurovascular remodeling, angiogenesis, and neurogenesis, supporting long-term recovery after ischemic injury.[4][6][11][12]

In Vivo Experimental Guides

Determining the Pharmacokinetic Profile (Half-Life) of Irl-1620

This protocol outlines a standard approach for determining the half-life of Irl-1620 in a rodent model.

Experimental Workflow for Half-Life Determination

Caption: Workflow for determining the in vivo half-life of Irl-1620.

Step-by-Step Protocol:

• Animal Model: Use adult male Sprague-Dawley rats (250-300g). Ensure animals are properly acclimatized.

• Surgical Preparation: Anesthetize the animal and perform a cut-down to expose the jugular vein for catheterization to allow for intravenous (IV) administration and blood sampling.

• Dosing: Administer a single IV bolus of Irl-1620 at a relevant dose (e.g., 5 µg/kg).[7][17]

• Blood Sampling: Collect serial blood samples at predetermined time points (e.g., 2, 5, 10, 15, 30, and 60 minutes post-dose) into tubes containing an anticoagulant and a protease inhibitor.

• Sample Processing: Centrifuge the blood samples to separate plasma. Store plasma at -80°C until analysis.

• Quantification: Use a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to accurately measure the concentration of Irl-1620 in the plasma samples.

• Pharmacokinetic Analysis: Plot the plasma concentration of Irl-1620 versus time. Use pharmacokinetic software (e.g., WinNonlin) to perform a non-compartmental analysis and calculate key parameters, including the elimination half-life (t½).[13]

Assessing the Pharmacodynamic Profile (Duration of Action) of Irl-1620

This protocol provides a framework for evaluating the long-term neuroprotective effects of Irl-1620 in a rodent model of ischemic stroke.

Experimental Workflow for Duration of Action Assessment

Caption: Workflow for assessing the duration of action of Irl-1620.

Step-by-Step Protocol:

• Animal Model: Utilize a model of focal cerebral ischemia, such as the permanent middle cerebral artery occlusion (MCAO) model in rats.[7][14][18]

• Treatment Groups: Include a sham-operated group, a vehicle-treated MCAO group, and an Irl-1620-treated MCAO group.

• Dosing Regimen: Administer Irl-1620 (e.g., 5 µg/kg, IV) at multiple time points post-MCAO, for instance, at 2, 4, and 6 hours, to mimic a clinically relevant scenario.[6][9]

• Functional Outcomes: Assess neurological deficits and motor function at baseline (pre-MCAO) and at various time points post-treatment (e.g., 24 hours, 3 days, 7 days).[7][19]

• Cerebral Blood Flow: Monitor changes in cerebral blood flow in the ischemic hemisphere to confirm the vasoactive effects of Irl-1620.[7][8]

• Terminal Analysis: At the end of the study period (e.g., 7 days), euthanize the animals and harvest the brains.

• Infarct Volume: Stain brain slices with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize and quantify the infarct volume.[13]

• Molecular and Cellular Analysis: Perform immunohistochemistry or Western blotting to assess markers of apoptosis (e.g., TUNEL, Caspase-3), neurogenesis (e.g., BrdU, DCX), and angiogenesis (e.g., VEGF).[6]

Troubleshooting Guide

Q4: My pharmacokinetic study shows a much shorter or more variable half-life for Irl-1620 than reported. What could be the issue?

A4: Several factors can contribute to this:

• Peptide Stability: Ensure that Irl-1620 is properly handled and stored to prevent degradation. Reconstituted peptide should be aliquoted and stored at -80°C. Avoid repeated freeze-thaw cycles.

• Blood Sample Handling: Blood samples must be collected into tubes containing both an anticoagulant (like EDTA) and a protease inhibitor cocktail to prevent ex vivo degradation of the peptide before analysis. Process samples on ice and centrifuge at 4°C.

• Analytical Method Sensitivity: Your LC-MS/MS or other quantification method might not be sensitive enough to detect the low concentrations of Irl-1620 at later time points, leading to an underestimation of the half-life. Validate your assay for its lower limit of quantification (LLOQ).

Q5: I am not observing a significant neuroprotective effect (e.g., reduction in infarct volume) with Irl-1620 in my MCAO model. What should I check?

A5: This could be due to several experimental variables:

• Timing of Administration: The therapeutic window for neuroprotective agents is often narrow. Ensure you are administering Irl-1620 within the effective time frame post-ischemic insult as established in the literature (e.g., starting 2-4 hours post-MCAO).[6][9][19]

• Animal Physiology: Monitor and maintain the animal's core body temperature, blood pressure, and blood glucose levels during and after surgery, as these factors can significantly impact ischemic damage and confound results.[18]

• Model Variability: The MCAO model can have high variability. Ensure the occlusion is consistent and results in a reproducible infarct size in your vehicle group. Consider using an internal control for the extent of ischemia, such as laser Doppler flowmetry, to confirm a significant reduction in cerebral blood flow.

• Dose Selection: Verify that you are using an appropriate dose. A full dose-response study may be necessary to determine the optimal effective dose in your specific model.[19]

Q6: Repeated administration of Irl-1620 in my study led to a diminished hypotensive effect over time. Is this expected?

A6: Yes, tachyphylaxis (a rapid decrease in response to a drug after repeated doses) to the hypotensive effects of Irl-1620 has been reported, particularly at higher doses.[20] However, this tachyphylaxis appears to be specific to the effect on blood pressure. Importantly, the beneficial effects on cerebral and renal blood flow do not seem to show the same desensitization.[20] If consistent cardiovascular effects are critical for your study, consider adjusting the dosing interval or using a lower dose.

Irl-1620 Signaling Pathway

Activation of the ETB receptor by Irl-1620 initiates a cascade of intracellular events that promote cell survival and neurovascular remodeling.

Sources

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• 7. Sovateltide (IRL-1620) affects neuronal progenitors and prevents cerebral tissue damage after ischemic stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. IRL-1620 | ETB Receptors | Tocris Bioscience [tocris.com]
• 13. Frontiers | Neuroprotective Effect of IRL-1620, an Endothelin B Receptor Agonist, on a Pediatric Rat Model of Middle Cerebral Artery Occlusion [frontiersin.org]
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• 15. What are ETB agonists and how do they work? [synapse.patsnap.com]
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• 17. To evaluate the effect of endothelin receptor agonist IRL-1620 alone and in combination with donepezil in modulating neurodegeneration elicited by amyloid-β in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 19. researchgate.net [researchgate.net]
• 20. Repeated administration of ET(B) receptor agonist, IRL-1620, produces tachyphylaxis only to its hypotensive effect - PubMed [pubmed.ncbi.nlm.nih.gov]

Irl-1620 Technical Support Center: Enhancing Central Nervous System Permeability and Neuroregeneration

Welcome to the technical support resource for Irl-1620 (Sovateltide), a selective Endothelin-B (ETB) receptor agonist. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights for leveraging Irl-1620 in your experiments. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring your work is built on a foundation of scientific integrity.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions about Irl-1620 to quickly orient new and experienced users.

Q1: What is Irl-1620 and what is its primary mechanism of action?

A1: Irl-1620, also known by its International Nonproprietary Name (INN) sovateltide, is a synthetic peptide analog of endothelin-1.[1] It is a potent and highly selective agonist for the Endothelin-B (ETB) receptor, with a selectivity for ETB over the ETA receptor reported to be as high as 120,000-fold.[2][3] Activation of ETB receptors on vascular endothelial cells stimulates the release of nitric oxide (NO), which leads to vasodilation and an increase in cerebral blood flow (CBF).[4] This mechanism is central to its therapeutic potential in conditions involving compromised blood flow to the central nervous system (CNS).

Q2: How does Irl-1620 facilitate "overcoming" the blood-brain barrier (BBB)?

A2: This is a critical point of clarification. Irl-1620's primary role is not to forcibly open a healthy, intact blood-brain barrier. Instead, its major therapeutic benefits are observed in pathological conditions where the BBB is already compromised, such as ischemic stroke.[5] In these scenarios, Irl-1620's mechanism contributes to neurovascular remodeling and repair.[6][7][8] It enhances local cerebral blood flow, promotes angiogenesis (the formation of new blood vessels), and supports neurogenesis (the formation of new neurons).[8][9] This improved neurovascular environment can facilitate the delivery of endogenous repair factors and potentially co-administered therapeutics to the site of injury. In oncology research, a similar mechanism has been shown to increase blood perfusion in breast tumors, thereby enhancing the delivery and efficacy of chemotherapeutic agents like paclitaxel.[10]

Q3: What are the primary research applications for Irl-1620?

A3: The predominant application is in preclinical models of ischemic stroke, specifically the middle cerebral artery occlusion (MCAO) model in rats.[5][11][12] In this context, studies have consistently shown that Irl-1620 treatment reduces infarct volume, decreases cerebral edema, reduces oxidative stress, and significantly improves neurological and motor function outcomes.[4][5] Other documented research areas include animal models of Alzheimer's disease, where it has been shown to improve cognitive function, and spinal cord injury.

Q4: How should Irl-1620 be reconstituted and stored for experimental use?

A4: Proper handling is critical as the peptide has limited stability in solution.[13] It is strongly recommended to prepare solutions fresh for each experiment.[13]

• Reconstitution: Equilibrate the lyophilized powder to room temperature before opening the vial. It can be dissolved in sterile, isotonic saline or water at a concentration up to 0.70 mg/mL.[4][13] For higher concentrations, adding acetonitrile dropwise may be necessary to achieve full dissolution.[13]

• Storage: Store the lyophilized powder as recommended by the manufacturer, typically protected from light and moisture. If short-term storage of a stock solution is unavoidable, it should be aliquoted into single-use volumes and stored at -80°C to prevent freeze-thaw cycles.[13]

Q5: What is a typical effective dose and administration route in rodent models?

A5: In numerous published studies using rat models of MCAO, a common intravenous (i.v.) dose is 5 µg/kg.[4][11] This is often administered via the tail vein in multiple injections following the ischemic event (e.g., at 2, 4, and 6 hours post-MCAO).[4][5][8] The rationale for multiple doses is to sustain the therapeutic effect during the critical window of secondary injury. A Phase I clinical trial in healthy human volunteers established a maximum tolerated dose of 0.6 µg/kg.[4]

Section 2: Experimental Protocols and Data

This section provides detailed methodologies for key experiments and summarizes expected quantitative outcomes based on published literature.

Protocol 1: In Vivo Efficacy Study in a Rat MCAO Model

This protocol outlines the key steps for evaluating the neuroprotective effects of Irl-1620 following surgically induced ischemic stroke.

Workflow for In Vivo Irl-1620 Efficacy Study

Caption: Workflow for MCAO study with Irl-1620.

Step-by-Step Methodology:

• Animal Model: Use male Sprague-Dawley or Wistar rats (250-350g). All procedures must be approved by your institution's Animal Care and Use Committee.[4][11]

• Anesthesia: Anesthetize rats using an appropriate method, such as intraperitoneal (i.p.) injection of ketamine (100 mg/kg) and xylazine (10 mg/kg).[11]

• MCAO Surgery: Induce focal cerebral ischemia via permanent middle cerebral artery occlusion using the intraluminal suture method, a well-established technique.

• Group Allocation: Randomly divide animals into at least two groups: a vehicle control group (receiving isotonic saline) and an Irl-1620 treatment group.

• Drug Administration: At specified time points post-MCAO (e.g., 2, 4, and 6 hours), administer Irl-1620 (5 µg/kg in saline) or an equivalent volume of vehicle intravenously via the tail vein.[4][8]

• Neurological Assessment: At predetermined endpoints (e.g., 24 hours, 7 days), evaluate neurological deficits and motor function using a battery of standardized tests (e.g., grip test, foot-fault test, rotarod).[4][11] This provides a functional measure of recovery.

Expected Quantitative Outcomes (Summary from Literature):

Parameter	Vehicle Control (MCAO)	Irl-1620 Treatment (MCAO)	Citation
Infarct Volume (mm³)	115.4 ± 40.9 to 187.02 ± 20.5	41.4 ± 35.4 to 54.06 ± 14.12	[4][5][11]
Cerebral Blood Flow (% Change)	-45.4 ± 10.2	+2.3 ± 23.3	[4]
Neurological Deficit Score	Significantly Higher Deficit	Significantly Lower Deficit	[4][11]
Motor Function (Grip Test)	Lower Score (e.g., 1.7 ± 0.15)	Improved Score (e.g., 2.9 ± 0.27)	[11]

Protocol 2: Assessing Blood-Brain Barrier Permeability with Evans Blue

This protocol uses Evans Blue (EB) dye, which binds to serum albumin. Its extravasation into the brain parenchyma is a common indicator of BBB disruption.[14]

• Preparation: Prepare a 2% solution of Evans Blue dye in sterile physiological saline.

• Injection: Under anesthesia, inject the EB solution (e.g., 2 ml/kg) intravenously.[14] The dye will circulate for a specified period (e.g., 1-2 hours).

• Perfusion: To remove dye from within the cerebral vasculature, it is critical to perform a transcardial perfusion with saline until the fluid running from the right atrium is clear. This ensures that any measured dye is from extravasation into the tissue, not from dye remaining in the blood vessels.[15]

• Brain Extraction & Imaging: Carefully extract the brain. The presence of blue staining in the parenchyma indicates BBB leakage. This can be qualitatively documented with photography.

• Quantification (Optional): For quantitative analysis, the brain tissue can be homogenized in a solvent (e.g., formamide) to extract the dye. The amount of extravasated EB is then measured using a spectrophotometer or fluorometer and compared against a standard curve.

Section 3: Troubleshooting Guide

Even with robust protocols, challenges can arise. This guide addresses common issues in a question-and-answer format.

Issue	Potential Cause(s)	Recommended Solution(s)
High Variability in Infarct Volume or Neurological Scores	1. Inconsistent MCAO Surgery: Incomplete occlusion, premature reperfusion, or variability in cerebrovascular anatomy can significantly alter outcomes.[12]2. Inconsistent Drug Administration: Errors in dosing, timing, or i.v. injection technique.3. Irl-1620 Degradation: Use of improperly stored or non-freshly prepared solutions.[13]	1. Refine Surgical Technique: Ensure consistent filament placement and occlusion duration. Use laser Doppler flowmetry to confirm a significant drop in CBF (>70%) post-occlusion.2. Standardize Administration: Use a consistent, well-practiced technique for i.v. injections. Ensure accurate dose calculations.3. Ensure Compound Integrity: Always prepare Irl-1620 solutions fresh for each experiment from properly stored lyophilized powder.[13]
Unexpected Cardiovascular Effects (e.g., Transient Hypotension)	1. Dose is Too High: While effective, higher doses can cause transient hypotensive effects.[12]2. Rapid Bolus Injection: A very rapid i.v. push can exacerbate cardiovascular responses.	1. Perform a Dose-Response Study: If hypotension is a concern for your model, conduct a pilot study to find the minimum effective dose that achieves the desired neuroprotective effect without significant side effects.[12]2. Control Injection Rate: Administer the i.v. injection over a controlled period (e.g., 1 minute).[7]
High Animal Mortality Post-Surgery	1. Surgical Complications: Excessive bleeding, infection, or anesthesia-related issues.2. Model Severity: The chosen MCAO duration may be too severe for the animal strain.	1. Optimize Surgical and Post-Operative Care: Ensure meticulous surgical technique to minimize trauma. Provide excellent post-operative care, including maintaining body temperature and monitoring for distress.[12]2. Adjust Ischemia Duration: If mortality is high across all groups, consider reducing the duration of the arterial occlusion.
Incomplete Dissolution or Precipitation of Irl-1620	1. Concentration Too High: The desired concentration may exceed the aqueous solubility of the peptide.2. Incorrect Solvent: Using a solvent other than saline or water.	1. Aid Solubilization: For concentrations near 1 mg/mL, after dissolving in water, add acetonitrile dropwise while mixing until the peptide fully dissolves.[13]2. Use Recommended Solvents: Stick to sterile saline or water for initial reconstitution.[13]

Section 4: Signaling Pathway

Irl-1620 exerts its effects by activating a specific G-protein coupled receptor pathway in endothelial cells.

Irl-1620 Signaling Cascade in Endothelial Cells

Caption: Irl-1620 activates ETB receptors leading to NO production and upregulation of growth factors.

This activation cascade ultimately leads to vasodilation, increased cerebral blood flow, and the promotion of neurovascular remodeling through factors like Vascular Endothelial Growth Factor (VEGF) and Nerve Growth Factor (NGF).[4][8][9] These effects collectively contribute to the neuroprotective and regenerative outcomes seen in preclinical studies.

References

• Neuroprotective Effect of IRL-1620, an Endothelin B Receptor Agonist, on a Pediatric Rat Model of Middle Cerebral Artery Occlusion. Frontiers in Pediatrics. [Link]

• Sovateltide (IRL-1620) affects neuronal progenitors and prevents cerebral tissue damage after ischemic stroke. Canadian Journal of Physiology and Pharmacology. [Link]

• Preclinical evidence that ET-B receptor agonism slows Alzheimer's Disease progression. Clarivate. [Link]

• A novel neuroregenerative approach using ET(B) receptor agonist, IRL-1620, to treat CNS disorders. PubMed. [Link]

• Endothelin B receptor agonist, IRL-1620, provides long-term neuroprotection in cerebral ischemia in rats. ResearchGate. [Link]

• Sovateltide Mediated Endothelin B Receptors Agonism and Curbing Neurological Disorders. MDPI. [Link]

• Endothelin B receptor agonist, IRL-1620, provides long-term neuroprotection in cerebral ischemia in rats. PubMed. [Link]

• Safety and Efficacy of Sovateltide (IRL-1620) in a Multicenter Randomized Controlled Clinical Trial in Patients with Acute Cerebral Ischemic Stroke. Springer. [Link]

• Endothelin B Receptor Agonist, IRL 1620, Enhances the Anti-Tumor Efficacy of Paclitaxel in Breast Tumor Rats. PubMed. [Link]

• Efficacy of sovateltide (IRL-1620) in a multicenter randomized controlled clinical trial in patients with acute cerebral ischemic stroke. medRxiv. [Link]

• Assessment of Blood-Brain Barrier Permeability in a Cerebral Ischemia-Reperfusion Model in Rats; A Pilot Study. PubMed. [Link]

• Safety and Efficacy of Sovateltide (IRL-1620) in a Multicenter Randomized Controlled Clinical Trial in Patients with Acute Cerebral Ischemic Stroke. PubMed. [Link]

• Endothelin B receptor agonist, IRL-1620, enhances angiogenesis and neurogenesis following cerebral ischemia in rats. PubMed. [Link]

• Compositions for the treatment of stroke or cerebrovascular accidents with an endothelin b receptor agonist.

• A Novel Algorithm for the Assessment of Blood-Brain Barrier Permeability Suggests That Brain Topical Application of Endothelin-1 Does Not Cause Early Opening of the Barrier in Rats. PubMed. [Link]

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Technical Support Center: ETB Receptor Modulation (IRL-1620 &amp; BQ788)

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the most complex troubleshooting scenarios encountered when modulating Endothelin B (ETB) receptors. This document synthesizes pharmacological causality with field-proven methodologies to ensure your experimental workflows are robust, reproducible, and self-validating.

Quantitative Pharmacological Profile

Before designing blockade experiments, it is critical to understand the binding kinetics of your compounds. IRL-1620 is a highly selective ETB agonist, while BQ788 is a potent, competitive ETB antagonist.

Compound	Primary Role	Target	Affinity (ETB)	Cross-Reactivity (ETA)	Selectivity Ratio
IRL-1620	Selective Agonist	ETB	Ki​ = 16 pM[1]	Ki​ = 1.9 µM[1]	~120,000-fold[1]
BQ788	Selective Antagonist	ETB	IC50​ = 1.2 nM[2]	IC50​ = 1300 nM[2]	>1,000-fold[2]

Mechanistic Pathway Visualization

Competitive inhibition of ETB receptor signaling by BQ788 against the agonist IRL-1620.

Troubleshooting Guides & FAQs

Q1: What is the optimal concentration and timing for BQ788 to completely block IRL-1620 in vitro?

The Causality: BQ788 is a competitive antagonist with an IC50​ of 1.2 nM[2]. However, IRL-1620 possesses an extraordinarily high binding affinity ( Ki​ = 16 pM)[1]. Because IRL-1620 binds so tightly, introducing both compounds simultaneously will result in incomplete blockade. BQ788 must be given a temporal advantage to reach equilibrium binding at the receptor site before the high-affinity agonist is introduced[3].

Protocol 1: In Vitro Blockade (Self-Validating System)

• Vehicle Preparation: Dissolve BQ788 in 100% DMSO to create a 10 mM stock, avoiding repeated freeze-thaw cycles[4]. Dilute in aqueous assay buffer to a final working concentration of 100 nM (maintaining final DMSO <0.1% to prevent cytotoxicity)[4].

• Antagonist Pre-incubation: Apply 100 nM BQ788 to the tissue bath or cell culture. Incubate for a minimum of 60 minutes to ensure complete receptor saturation[3].

• Agonist Introduction: Introduce IRL-1620 (e.g., 10 nM) to the system and record the physiological or biochemical response[3].

• System Validation Check: To validate that the lack of response is due to specific ETB blockade (and not cell death or assay failure), run a parallel control well pre-incubated with 100 nM Sarafotoxin 6c (a potent ETB desensitizing agent)[3]. If your BQ788 blockade is functionally complete, the BQ788-treated well and the Sarafotoxin 6c-desensitized well will yield identical baseline curves upon IRL-1620 addition[3].

Q2: How do I formulate BQ788 for in vivo administration without causing precipitation or vehicle toxicity?

The Causality: BQ788 is highly lipophilic. Attempting to dissolve it directly in saline will cause micro-precipitation. This drastically reduces the bioavailable dose, leading researchers to falsely conclude that BQ788 failed to block IRL-1620 effects in vivo.

Protocol 2: In Vivo Formulation & Delivery (Self-Validating System)

• Stock Formulation: Dissolve BQ788 in 100% Dimethyl Sulfoxide (DMSO) to create a highly concentrated stock[5].

• Aqueous Dilution: Dilute the stock using a co-solvent system (e.g., PEG300 or Tween-80) before adding normal saline. Ensure the final DMSO concentration is ≤2% to prevent systemic toxicity or localized tissue necrosis in adult mice/rats[4].

• Administration: Administer BQ788 (e.g., 3 mg/kg I.V.) 30 minutes prior to the administration of IRL-1620[2].

• System Validation Check: Draw a blood sample 15 minutes post-BQ788 administration. ETB receptors naturally act as clearance receptors that remove endogenous Endothelin-1 (ET-1) from circulation. A successful, systemic BQ788 blockade will markedly increase plasma ET-1 concentrations. Measuring this ET-1 spike via ELISA serves as a direct, internal index of successful in vivo ETB receptor blockade[2].

Q3: Why am I seeing incomplete blockade of IRL-1620 by BQ788 in my rat tissue models compared to human cell lines?

The Causality: There are distinct species differences in ETB receptor binding kinetics. In human and dog tissues, the binding of IRL-1620 is rapid and reversible[6]. However, in rat tissues (such as the cerebellum and lung), IRL-1620 binding is rapid but irreversible[6]. If you apply IRL-1620 to rat tissues before BQ788, or if your BQ788 pre-incubation is too short, the antagonist will be physically unable to displace the irreversibly bound IRL-1620[6]. Always strictly adhere to the 60-minute pre-incubation rule for murine models[3].

Q4: My functional assay shows that IRL-1620 only achieves ~85% of the maximal response compared to ET-1. Is my compound degraded?

The Causality: No, your compound is likely intact. While IRL-1620 is highly selective for the ETB receptor, structural and functional analyses (such as β -arrestin recruitment and TGF α shedding assays) demonstrate that IRL-1620 functions as a partial agonist[7]. It typically achieves a maximum efficacy ( Emax​ ) of approximately 87% to 88% of that produced by the endogenous full agonist, ET-1[7].

Experimental Workflow Visualization

Self-validating in vivo experimental workflow for ETB receptor blockade.

References

• BQ-788 | ETB Receptor Antagonist, MedChemExpress.
• A potent and specific agonist, Suc-[Glu9,Ala11,15]-endothelin-1(8-21), IRL 1620, for the ETB receptor, PubMed (NIH).
• X-ray structures of human ETB receptor provide mechanistic insight into receptor activation and partial activation, bioRxiv.
• Species differences in the binding characteristics of [125I]IRL-1620, a potent agonist specific for endothelin-B receptors, PubMed (NIH).
• Pharmacological endothelin receptor interaction does not occur in veins from ETB receptor deficient rats, PMC (NIH).
• Stimulation of endothelin B receptors by IRL-1620 decreases the progression of Alzheimer's disease, PubMed (NIH).
• What are the vehicles used to dissolve drugs for in vivo treatment?, ResearchGate.
• Protocol for Dissolving Compounds in DMSO for Biological Assays, Benchchem.

Sources

• 1. A potent and specific agonist, Suc-[Glu9,Ala11,15]-endothelin-1(8-21), IRL 1620, for the ETB receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Species differences in the binding characteristics of [125I]IRL-1620, a potent agonist specific for endothelin-B receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. X-ray structures of human ETB receptor provide mechanistic insight into receptor activation and partial activation | bioRxiv [biorxiv.org]

IRL-1620 Technical Support Center: Navigating the Therapeutic Window

Welcome to the comprehensive technical support center for IRL-1620 (sovateltide). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting for your in vivo and in vitro experiments. Our goal is to empower you to optimize your experimental design, navigate potential challenges, and ultimately improve the therapeutic window of this promising endothelin-B (ETB) receptor agonist.

Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the fundamental properties and handling of IRL-1620.

Q1: What is IRL-1620 and its primary mechanism of action?

A1: IRL-1620, also known as sovateltide, is a synthetic peptide and a highly selective agonist for the endothelin-B (ETB) receptor.[1] Its mechanism of action involves the activation of ETB receptors, which are expressed on various cell types, including endothelial cells and neuronal progenitors.[2][3] This activation triggers a cascade of downstream signaling pathways that promote neurogenesis, angiogenesis (the formation of new blood vessels), and exert anti-apoptotic effects, collectively contributing to tissue repair and regeneration, particularly in the context of ischemic injury.[4][5][6]

Q2: What are the primary research applications for IRL-1620?

A2: The primary application of IRL-1620 in preclinical and clinical research is the treatment of acute cerebral ischemic stroke.[1][5] Studies in animal models have demonstrated its efficacy in reducing infarct volume and improving neurological function.[6][7] Additionally, its neuroregenerative properties are being investigated in other neurological conditions, such as Alzheimer's disease and spinal cord injury.[1][8]

Q3: How should lyophilized IRL-1620 be reconstituted and stored?

A3: IRL-1620 is typically supplied as a lyophilized powder to ensure stability.[9][10] For reconstitution, it is recommended to use sterile water or a buffer solution as specified in the product's certificate of analysis.[9] Due to the potential for degradation in solution, it is best to prepare solutions fresh for each experiment.[9] If short-term storage of a reconstituted solution is necessary, it should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C.[9]

Q4: What are the known side effects of IRL-1620 from clinical studies?

A4: In clinical trials, sovateltide has been generally well-tolerated.[11] Reported side effects are often mild to moderate and transient.[2][12] These include headache, dizziness, nausea, and fatigue.[2][12][13] In a Phase I study, non-serious adverse events such as uneasiness, sweating, abdominal discomfort, and vomiting were reported at the highest dose (0.9 µg/kg) and resolved within approximately 10 minutes without intervention.[14]

Troubleshooting Guide: Navigating Experimental Challenges

This section provides a question-and-answer formatted guide to address specific issues that may arise during your experiments with IRL-1620.

Cardiovascular Effects

Q: I've observed a transient drop in blood pressure in my animal models after administering IRL-1620. Is this expected, and how can I manage it?

A: Yes, a transient hypotensive effect is a known pharmacological effect of IRL-1620, particularly at mid-to-high doses.[15] This is due to the activation of ETB receptors on endothelial cells, which leads to the release of vasodilators like nitric oxide.

• Causality: The activation of endothelial ETB receptors stimulates the production of nitric oxide (NO) and prostaglandins, leading to vasodilation and a temporary decrease in blood pressure.[16]

• Troubleshooting and Mitigation:

  • Dose Optimization: Conduct a dose-response study to identify the lowest effective dose that provides the desired therapeutic effect with minimal impact on blood pressure. A study in rats showed a dose-dependent fall in mean arterial pressure, with a more pronounced effect at 5.0 µg/kg compared to 1.6 µg/kg.[15]

  • Rate of Infusion: Administering IRL-1620 as a slower intravenous infusion rather than a rapid bolus can help to mitigate the peak hypotensive effect.

  • Monitoring: Continuously monitor blood pressure and heart rate during and after administration, especially when using higher doses.

  • Tachyphylaxis: Be aware that with repeated administration, tachyphylaxis (a rapid decrease in response) to the hypotensive effect has been observed.[15] This means that subsequent doses may produce a less pronounced drop in blood pressure. Interestingly, the beneficial effects on cerebral blood flow do not seem to exhibit the same tachyphylaxis.[15][17]

Data Variability and Inconsistent Efficacy

Q: My experimental results show high variability in the therapeutic effect of IRL-1620. What are the potential causes and solutions?

A: Variability in experimental outcomes can stem from several factors related to the compound itself, the experimental model, and procedural inconsistencies.

• Potential Causes & Solutions:

  • Compound Stability: As a peptide, IRL-1620 can be susceptible to degradation.[18]

    • Mitigation: Always reconstitute the lyophilized powder immediately before use.[9] Avoid repeated freeze-thaw cycles of stock solutions.[9] Ensure proper storage of the lyophilized product according to the manufacturer's instructions.

  • Dosing and Administration: Inaccurate dosing or inconsistent administration can lead to variable exposure.

    • Mitigation: Ensure accurate calculation of doses based on the animal's body weight. Use precise techniques for intravenous administration to ensure the full dose is delivered.

  • Animal Model and Surgical Procedure: In models of ischemic stroke, the severity of the initial injury can vary significantly between animals.

    • Mitigation: Standardize your surgical procedures to minimize variability in infarct size. Use physiological monitoring (e.g., cerebral blood flow) to confirm successful ischemia induction. Increase your sample size to account for biological variability.

  • Blinding and Randomization: Investigator bias can unconsciously influence results.

    • Mitigation: Implement randomized allocation of animals to treatment groups and ensure that outcome assessments are performed by an investigator who is blinded to the treatment.[3]

General Side Effects and Animal Welfare

Q: I've noticed some of my animals appear lethargic or exhibit signs of discomfort after IRL-1620 administration. How should I address this?

A: While clinical trials in humans have reported side effects like fatigue, dizziness, and nausea, it is important to closely monitor your animal subjects for any signs of distress.[2][12][13]

• Observation and Monitoring:

  • Closely observe animals for changes in behavior, posture, and activity levels following administration.

  • Monitor food and water intake, as well as body weight.

• Potential Causes and Mitigation:

  • Dose-Related Effects: Higher doses may be associated with a greater incidence of side effects. Consider reducing the dose if adverse effects are observed without compromising efficacy.

  • Supportive Care: Ensure animals have easy access to food and water. Provide a comfortable and stress-free environment.

  • Consult a Veterinarian: If you observe significant or prolonged signs of distress, consult with your institution's veterinary staff.

Data Summary and Protocols

Quantitative Data Summary

Parameter	Species	Dose	Observation	Reference
Cardiovascular Effects	Rat	1.6 µg/kg (i.v.)	~35% transient decrease in Mean Arterial Pressure (MAP)	[15]
Rat	5.0 µg/kg (i.v.)	~39% transient decrease in MAP; tachyphylaxis with repeated doses	[15]
Rat	15.0 µg/kg (i.v.)	~28% transient decrease in MAP	[15]
Renal Effects	Dog	50 ng/kg/min (intrarenal)	Increased renal blood flow, increased urine flow rate	[16]
Preclinical Efficacy	Rat (MCAO model)	5 µg/kg (i.v.)	Significant reduction in neurological deficit and infarct volume	[6]
Clinical Dosing	Human	0.3 µg/kg (i.v.)	Administered in three doses on days 1, 3, and 6 in stroke patients	[5][11]

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized IRL-1620

• Equilibration: Allow the vial of lyophilized IRL-1620 to come to room temperature before opening.[19]

• Solvent Addition: Using a sterile syringe, add the recommended volume of sterile water or appropriate buffer to the vial. A patent for a lyophilized formulation suggests reconstitution in water or 0.9% aqueous sodium chloride solution.[10]

• Dissolution: Gently swirl or vortex the vial to ensure complete dissolution of the peptide. Avoid vigorous shaking which can cause peptide degradation.[20]

• Inspection: Visually inspect the solution to ensure it is clear and free of particulates.

• Immediate Use: It is highly recommended to use the freshly prepared solution immediately for your experiment.[9]

Protocol 2: In Vivo Administration in a Rodent Model of Ischemic Stroke (MCAO)

• Animal Model: Induce permanent middle cerebral artery occlusion (MCAO) in rats according to your established and approved protocol.

• Dose Preparation: Prepare the IRL-1620 solution at the desired concentration immediately before administration. A commonly used efficacious dose in rats is 5 µg/kg.[6]

• Administration: Administer the prepared IRL-1620 solution intravenously (i.v.) via the tail vein. In some preclinical studies, multiple doses (e.g., at 2, 4, and 6 hours post-occlusion) have been used.[4]

• Monitoring: Monitor the animal's vital signs, including blood pressure if possible, during and immediately after administration.

• Behavioral and Histological Analysis: At predetermined time points post-MCAO, assess neurological function using appropriate behavioral tests. Subsequently, collect brain tissue for histological analysis to determine infarct volume and other relevant markers.

Visualizing the Mechanism and Workflow

References

• Patsnap Synapse. (2024, June 14). What is Sovateltide used for? Retrieved from [Link]

• Gulati, A., et al. (2009). Repeated Administration of ET(B) Receptor Agonist, IRL-1620, Produces Tachyphylaxis Only to Its Hypotensive Effect. PubMed. Retrieved from [Link]

• Hayasaki, M., et al. (1995). Renal vasodilating and diuretic actions of a selective endothelin ETB receptor agonist, IRL1620. PubMed. Retrieved from [Link]

• Gulati, A., et al. (1995). Cardiovascular effects of centrally administered endothelin-1 in rats. PubMed. Retrieved from [Link]

• Patsnap Synapse. (2024, July 12). What are the side effects of Sovateltide? Retrieved from [Link]

• Dřímal, J. (n.d.). Cardiac Effects of Endothelin-1 (ET-1) and Related C-Terminal Peptide Fragment. Physiological Research. Retrieved from [Link]

• Kauvery Hospital. (2024, June 15). Utilization of Inj. Sovateltide: A Breakthrough in Cerebral Ischemic Stroke Treatment. Retrieved from [Link]

• ResearchGate. (2024, November 2). (PDF) Efficacy and Safety of Sovateltide in Patients with Acute Cerebral Ischaemic Stroke: A Randomised, Double-Blind, Placebo-Controlled, Multicentre, Phase III Clinical Trial. Retrieved from [Link]

• Google Patents. (n.d.). WO2024057296A3 - Lyophilized sovateltide-based injectable formulation and a process for preparation.

• National Center for Biotechnology Information. (2017, September 30). Endothelin Receptor Antagonists - LiverTox - NCBI Bookshelf. Retrieved from [Link]

• MDPI. (2020, March 18). Endothelin Receptor Antagonists: Status Quo and Future Perspectives for Targeted Therapy. Retrieved from [Link]

• Clinical Guidelines. (n.d.). Peptide Safety Protocols. Retrieved from [Link]

• Gulati, A., et al. (2024, November 15). Efficacy and Safety of Sovateltide in Patients with Acute Cerebral Ischaemic Stroke: A Randomised, Double-Blind, Placebo-Controlled, Multicentre, Phase III Clinical Trial. PMC. Retrieved from [Link]

• Gulati, A., et al. (2022, March 15). Sovateltide Mediated Endothelin B Receptors Agonism and Curbing Neurological Disorders. MDPI. Retrieved from [Link]

• ResearchGate. (n.d.). Endothelin B receptor agonist, IRL-1620, provides long-term neuroprotection in cerebral ischemia in rats | Request PDF. Retrieved from [Link]

• Gulati, A., et al. (2022, March 15). Sovateltide Mediated Endothelin B Receptors Agonism and Curbing Neurological Disorders. PMC. Retrieved from [Link]

• DTIC. (2000, April 15). Control of Hemorraghic Hypotension With Gly-Gin, a Non-Opiod Beta-Endorphin Peptide. Retrieved from [Link]

• RCH. (n.d.). RECONSTITUTION GUIDE. Retrieved from [Link]

• Cusabio. (n.d.). How to Properly Reconstitute Lyophilized Proteins? Retrieved from [Link]

• Concept Life Sciences. (2025, March 25). Overcoming the Challenges of Peptide Drug Development. Retrieved from [Link]

• Patsnap Synapse. (2025, March 17). What clinical trials have been conducted for Sovateltide? Retrieved from [Link]

• Ranjan, A. K., et al. (2020). Sovateltide (IRL-1620) activates neuronal differentiation and prevents mitochondrial dysfunction in adult mammalian brains following stroke. PMC. Retrieved from [Link]

• TIJER.org. (n.d.). SOVATELTIDE THE LATEST DRUG FOR THE TREATMENT OF CEREBRAL ISCHEMIC STROKE. Retrieved from [Link]

• Wu, C., et al. (2016). Clinical Adverse Effects of Endothelin Receptor Antagonists: Insights From the Meta-Analysis of 4894 Patients From 24 Randomized Double-Blind Placebo-Controlled Clinical Trials. PubMed. Retrieved from [Link]

• ACS Publications. (2026, February 7). Overcoming Challenges in the Metabolism of Peptide Therapeutics: Strategies and Case Studies for Clinical Success | Journal of Medicinal Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Sovateltide (IRL-1620) affects neuronal progenitors and prevents cerebral tissue damage after ischemic stroke | Request PDF. Retrieved from [Link]

• Leonard, M. G., et al. (2013). Endothelin B receptor agonist, IRL-1620, enhances angiogenesis and neurogenesis following cerebral ischemia in rats. PubMed. Retrieved from [Link]

• Dr.Oracle. (2025, July 15). How is medication-induced hypotension treated? Retrieved from [Link]

• Dr.Oracle. (2026, January 18). How to manage hypotension caused by medication intervention in a patient? Retrieved from [Link]

• Gulati, A., et al. (2022, March 15). Sovateltide Mediated Endothelin B Receptors Agonism and Curbing Neurological Disorders. PubMed. Retrieved from [Link]

• Gulati, A., et al. (2020, August 21). Efficacy of sovateltide (IRL-1620) in a multicenter randomized controlled clinical trial in patients with acute cerebral ischemic stroke. medRxiv. Retrieved from [Link]

• Gulati, A., et al. (2021). Safety and Efficacy of Sovateltide (IRL-1620) in a Multicenter Randomized Controlled Clinical Trial in Patients with Acute Cerebral Ischemic Stroke. PMC. Retrieved from [Link]

• Ranjan, A. K., et al. (2020). Sovateltide (IRL-1620) affects neuronal progenitors and prevents cerebral tissue damage after ischemic stroke. Canadian Science Publishing. Retrieved from [Link]

• Al-Ghananeem, A. M., & Malkawi, A. H. (2012). Strategies for Improving Peptide Stability and Delivery. PMC. Retrieved from [Link]

• Medhi, B., et al. (2024). To evaluate the effect of endothelin receptor agonist IRL-1620 alone and in combination with donepezil in modulating neurodegeneration elicited by amyloid-β in rats. PubMed. Retrieved from [Link]

• MDPI. (2022, December 6). Ameliorative Effects of a Rhenium (V) Compound with Uracil-Derived Ligand Markers Associated with Hyperglycaemia-Induced Renal Dysfunction in Diet-Induced Prediabetic Rats. Retrieved from [Link]

• YouTube. (2017, October 30). Peptide Sample Prep Optimization and Troubleshooting. Retrieved from [Link]

• ResearchGate. (2016, June 6). EdU in vivo (mouse) troubleshooting? Retrieved from [Link]

• ResearchGate. (2024, February 20). To evaluate the effect of endothelin receptor agonist IRL-1620 alone and in combination with donepezil in modulating neurodegeneration elicited by amyloid-β in rats. Retrieved from [Link]

• ClinicalTrials.gov. (n.d.). Renal Effects of Erythropoietin in Humans. Retrieved from [Link]

Sources

• 1. Sovateltide Mediated Endothelin B Receptors Agonism and Curbing Neurological Disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What is Sovateltide used for? [synapse.patsnap.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. ijrpas.com [ijrpas.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. WO2024057296A3 - Lyophilized sovateltide-based injectable formulation and a process for preparation - Google Patents [patents.google.com]
• 11. medrxiv.org [medrxiv.org]
• 12. What are the side effects of Sovateltide? [synapse.patsnap.com]
• 13. kauveryhospital.com [kauveryhospital.com]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 15. Repeated administration of ET(B) receptor agonist, IRL-1620, produces tachyphylaxis only to its hypotensive effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Renal vasodilating and diuretic actions of a selective endothelin ETB receptor agonist, IRL1620 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Concept Life Sciences | Overcoming the Challenges of Peptide Drug Development [conceptlifesciences.com]
• 19. rch.org.au [rch.org.au]
• 20. cusabio.com [cusabio.com]

Reference Data & Comparative Studies

A Comparative Guide to Neuroprotective Agents in Ischemic Stroke: Evaluating Irl-1620 Against the Field

Introduction: The Unmet Need in Ischemic Stroke Therapy

Ischemic stroke, a condition triggered by the blockage of a cerebral artery, remains a leading cause of mortality and long-term disability worldwide.[1][2] While reperfusion therapies like intravenous thrombolysis and endovascular thrombectomy are the cornerstones of acute care, their application is constrained by a narrow therapeutic window and they are not suitable for all patients.[1][3] This leaves a significant portion of patients with poor prognoses. The concept of neuroprotection—strategies aimed at salvaging brain tissue from the cascade of ischemic injury—has therefore been a major focus of stroke research for decades.[1]

The ischemic cascade is a complex series of biochemical events initiated by blood flow cessation, including excitotoxicity, oxidative stress, inflammation, and apoptosis, which collectively lead to irreversible neuronal death.[1][4] Neuroprotective agents aim to interrupt these pathways. However, the journey from promising preclinical data to clinical success has been fraught with challenges, with numerous agents failing in late-stage trials.[1][5] This history of setbacks underscores the need for a critical evaluation of novel agents that demonstrate potential.

This guide provides an in-depth comparison of Irl-1620 (Sovateltide), a novel endothelin-B receptor agonist, with other major classes of neuroprotective agents. We will delve into their mechanisms of action, synthesize preclinical and clinical data, and provide context through established experimental protocols, offering a comprehensive resource for researchers and drug development professionals.

Irl-1620 (Sovateltide): A Multi-Modal Approach to Neuro-Regeneration

Irl-1620, also known as Sovateltide, represents a distinct strategy in neuroprotection. It is a highly selective endothelin-B (ETB) receptor agonist.[6][7] Unlike agents that target a single pathway in the ischemic cascade, Irl-1620's mechanism appears to be multi-modal, focusing on promoting the brain's endogenous repair and regenerative capabilities.

Mechanism of Action

Activation of ETB receptors by Irl-1620 initiates several downstream effects conducive to neuroprotection and recovery:

• Increased Cerebral Blood Flow: ETB receptor stimulation on endothelial cells promotes the release of nitric oxide (NO), leading to vasodilation and increased blood flow to ischemic and surrounding tissues.[8][9]

• Neurogenesis and Neurovascular Remodeling: Irl-1620 has been shown to activate and augment the activity of neuronal progenitor cells, promoting their differentiation into mature neurons and the formation of new blood vessels (angiogenesis).[6][10][11]

• Anti-Apoptotic Effects: The agent has demonstrated the ability to prevent programmed cell death (apoptosis) in neural cells, a key component of delayed neuronal injury after stroke.[6][9]

• Mitochondrial Protection: Preclinical studies indicate that Irl-1620 can prevent mitochondrial dysfunction in brain tissue affected by stroke, preserving cellular energy production.[11]

Caption: Irl-1620 activates ETB receptors, leading to multiple neuroprotective effects.

Preclinical and Clinical Evidence

Preclinical studies, primarily using the middle cerebral artery occlusion (MCAO) rat model, have consistently shown promising results for Irl-1620.

Preclinical Outcome (Rat MCAO Model)	Result with Irl-1620 Treatment	Source(s)
Infarct Volume	Significant reduction (up to 70-80%) compared to vehicle	[10][12]
Neurological Deficit	Significant improvement in neurological scores	[10][12][13]
Motor Function	Improved performance in grip, foot-fault, and rotarod tests	[10][12][13]
Oxidative Stress	Significant decrease in markers of oxidative stress	[10]

This strong preclinical foundation led to clinical trials in humans. A Phase I trial confirmed its safety and tolerability.[8][12][14] Subsequent Phase II and III trials have evaluated its efficacy in patients with acute ischemic stroke. A notable multicenter Phase II study found that Irl-1620, when added to standard of care, resulted in improved neurological outcomes at 90 days post-treatment, as measured by the modified Rankin Scale (mRS) and Barthel Index (BI), without reported drug-related adverse events.[14][15] A recent Phase III trial in India also reported a significantly higher proportion of patients achieving favorable outcomes (mRS 0-2) at 90 days compared to the control group.[16]

Alternative Neuroprotective Strategies: A History of Mixed Results

The quest for neuroprotection has explored numerous mechanisms. Here, we compare Irl-1620 to three major classes of agents that have been extensively studied.

NMDA Receptor Antagonists

Mechanism: The excitotoxicity theory posits that excessive release of the neurotransmitter glutamate during ischemia over-activates N-methyl-D-aspartate (NMDA) receptors, leading to a lethal influx of calcium and subsequent neuronal death.[17] NMDA antagonists aim to block this process.

Caption: NMDA antagonists block the excitotoxic cascade initiated by ischemia.

Performance & Challenges: Despite robust preclinical data, early-generation NMDA antagonists (e.g., Selfotel, Aptiganel) failed in large clinical trials.[18][19] This has been attributed to a narrow therapeutic window and significant adverse effects, as NMDA receptors are crucial for normal physiological brain function.[18]

A more recent agent, Nerinetide (NA-1) , offered a refined approach by targeting the interaction between the NMDA receptor and the postsynaptic density protein 95 (PSD-95), aiming to selectively block the neurotoxic downstream signaling without affecting normal receptor function.[15][20][21] The Phase III ESCAPE-NA1 trial, however, yielded mixed results. While it failed to show an overall benefit, a pre-specified subgroup analysis of patients who did not receive the thrombolytic drug alteplase showed a significant improvement in functional outcomes.[3][20] It was discovered that alteplase degrades the peptide structure of nerinetide, reducing its efficacy.[20][22]

Free Radical Scavengers

Mechanism: Ischemia and subsequent reperfusion generate a surge of reactive oxygen species (ROS), or free radicals, which cause widespread damage to lipids, proteins, and DNA through oxidative stress.[23][24][25] Free radical scavengers are antioxidants that neutralize these harmful molecules.[4][23][26]

Performance & Challenges: This class has seen both a notable success and a high-profile failure. Edaravone , a potent free radical scavenger, is approved for use in acute ischemic stroke in Japan and has shown efficacy in improving functional outcomes in several clinical trials.[24][27][28] A network meta-analysis suggested Edaravone was particularly effective for improving neurological scores in the early stages of recovery (7-day NIHSS).[2][29][30]

In contrast, NXY-059 , another free radical scavenger, showed initial promise in the Phase III SAINT I trial but ultimately failed to demonstrate efficacy in a subsequent, larger confirmatory trial (SAINT II), leading to the discontinuation of its development.[24][25][31] The inconsistent translation from preclinical to clinical success for antioxidants highlights challenges in dosing, timing, and the multifactorial nature of stroke injury.

GABA Receptor Agonists

Mechanism: Gamma-aminobutyric acid (GABA) is the brain's primary inhibitory neurotransmitter. Agonists like diazepam and chlormethiazole enhance GABAergic inhibition, which can counteract the excessive excitation seen in stroke. Preclinical animal models showed this approach could reduce infarct size.[32][33][34]

Performance & Challenges: Despite the sound rationale, clinical evidence does not support the use of GABA receptor agonists for acute stroke.[32][35] Multiple randomized controlled trials and subsequent Cochrane systematic reviews concluded that neither chlormethiazole nor diazepam improved outcomes (death or dependency) compared to placebo.[33][34][35] The primary side effect of sedation was also a significant concern, as it could mask neurological changes in an acute setting.[32][34]

Comparative Synthesis and Data Summary

Agent/Class	Primary Mechanism	Key Preclinical Efficacy	Clinical Status & Key Outcomes	Major Limitations
Irl-1620 (Sovateltide)	Endothelin-B Receptor Agonist	↓ Infarct volume, ↑ neurogenesis, ↑ cerebral blood flow[8][10][12]	Phase III completed; trials show improved mRS & BI scores vs. placebo[14][16]	Requires further validation in larger, diverse populations.
Nerinetide (NA-1)	NMDA Receptor/PSD-95 Inhibitor	↓ Infarct volume, improved functional outcome in animal models[15][22]	Phase III completed; overall negative, but positive signal in non-alteplase subgroup[3][20]	Efficacy negated by co-administration with alteplase.[20][22]
Edaravone	Free Radical Scavenger	↓ Oxidative stress, ↓ neuronal injury[23][27]	Approved in some countries; improves functional outcomes (mRS)[24][27][36]	Limited published preclinical data; efficacy may be modest.[31]
GABA Agonists	Enhance GABAergic Inhibition	↓ Infarct size in animal models[32][33]	Failed in Phase III; no benefit in death or dependency[32][34][35]	Lack of efficacy, sedative side effects.[34]

Key Experimental Methodologies: A Foundation for Trustworthy Data

The evaluation of any neuroprotective agent relies on robust and reproducible experimental models and assays. The following protocols are foundational in the preclinical assessment of stroke therapies.

Protocol 1: Transient Middle Cerebral Artery Occlusion (tMCAO) Model in Rats

This model is the most widely used for mimicking focal ischemic stroke in humans.

Causality: The choice of the MCAO model is based on its ability to replicate the vascular territory most commonly affected in human stroke. The "transient" nature (allowing reperfusion) mimics the clinical scenario where a clot is removed, making it ideal for studying both ischemic and reperfusion injury.

• Anesthesia & Monitoring: Anesthetize the rat (e.g., with isoflurane) and monitor core body temperature, maintaining it at 37°C to prevent hypothermia-induced neuroprotection.

• Surgical Exposure: Make a midline neck incision and carefully expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• Artery Ligation: Ligate the CCA proximally and the ECA distally. Place a temporary ligature around the origin of the ECA.

• Filament Insertion: Introduce a silicon-coated nylon monofilament (e.g., 4-0) into the ECA and advance it into the ICA until a slight resistance is felt, indicating occlusion of the middle cerebral artery (MCA) origin.

• Occlusion Period: Maintain the filament in place for the desired occlusion period (e.g., 90 or 120 minutes).

• Reperfusion: Withdraw the filament to allow blood flow to resume (reperfusion).

• Closure & Recovery: Close the incision and allow the animal to recover with appropriate post-operative care.

Protocol 2: Infarct Volume Quantification using TTC Staining

This is a self-validating system where the biochemical activity of living tissue provides the readout.

Causality: 2,3,5-triphenyltetrazolium chloride (TTC) is a salt that is reduced by mitochondrial dehydrogenase enzymes present in viable cells to form formazan, a red precipitate. Ischemic (infarcted) tissue, lacking this enzymatic activity, remains unstained (white).

• Brain Extraction: At a predetermined time point post-MCAO (e.g., 24 hours or 7 days), euthanize the animal and perfuse transcardially with saline.

• Sectioning: Carefully extract the brain and slice it into uniform coronal sections (e.g., 2 mm thick).

• Staining: Immerse the sections in a 2% TTC solution in phosphate-buffered saline and incubate at 37°C for 20-30 minutes in the dark.

• Fixation: Transfer the stained sections into a 4% paraformaldehyde solution for fixation.

• Imaging & Analysis: Scan or photograph both sides of each section. Use image analysis software (e.g., ImageJ) to measure the area of the unstained (infarcted) region and the total area of the hemisphere.

• Calculation: Calculate the infarct volume, often corrected for edema, by integrating the infarct area across all sections.

Caption: Standard workflow for preclinical evaluation of a neuroprotective agent.

Conclusion and Authoritative Grounding

The landscape of neuroprotective drug development for stroke is one of cautious optimism. While past failures have tempered expectations, they have also provided invaluable lessons regarding trial design, patient selection, and the complexity of ischemic injury.[5]

Irl-1620 (Sovateltide) emerges as a promising candidate precisely because its mechanism diverges from many that have failed. Instead of targeting a single, acute injury pathway, it appears to leverage the brain's own regenerative potential, promoting neurogenesis, angiogenesis, and increased blood flow.[6][8][10] The positive safety and efficacy signals from its clinical trials are encouraging and warrant further large-scale investigation.[14][15][16]

In comparison, NMDA antagonists like Nerinetide represent a more refined but still highly targeted approach, with clinical utility that may be limited by drug-drug interactions.[20][22] Free radical scavengers like Edaravone have achieved clinical use, demonstrating that targeting oxidative stress is a valid strategy, though its overall impact may be modest and the failure of other agents in this class (NXY-059) highlights remaining uncertainties.[24][31] Finally, the failure of GABA agonists serves as a cautionary tale that a sound preclinical rationale does not always translate to clinical benefit.[32][34]

The future of neuroprotection will likely involve multi-target agents like Irl-1620 or combination therapies that can address the multifaceted nature of stroke pathophysiology. Continued progress will depend on rigorous preclinical validation using standardized protocols and the design of intelligent clinical trials that account for the lessons of the past.

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A Comparative Guide to the Effects of IRL-1620 and Endothelin-1

This guide provides an in-depth comparison of IRL-1620 (Sovateltide) and its parent peptide, Endothelin-1 (ET-1). While structurally related, their divergent receptor selectivity profiles result in markedly different, often opposing, physiological effects. This document is intended for researchers, scientists, and drug development professionals seeking to understand the nuanced roles of the endothelin system and the therapeutic potential of selective receptor modulation. We will explore their distinct signaling mechanisms, compare their effects using experimental data, and provide protocols for key assays.

Introduction: A Tale of Two Ligands

Endothelin-1 (ET-1) is a 21-amino acid peptide produced primarily by the vascular endothelium. Since its discovery in 1988, it has been characterized as the most potent endogenous vasoconstrictor known, playing a critical role in vascular homeostasis and the pathophysiology of numerous cardiovascular diseases.[1][2][3][4] ET-1 exerts its wide-ranging effects by binding to two G-protein coupled receptor subtypes: Endothelin-A (ET-A) and Endothelin-B (ET-B).[5][6]

IRL-1620, also known as Sovateltide, is a synthetic analog of ET-1.[7] It is specifically designed as a potent and highly selective agonist for the Endothelin-B (ET-B) receptor.[7] This selectivity is the critical differentiator that transforms the physiological response from one dominated by vasoconstriction and pathological remodeling (ET-1) to one characterized by vasodilation, neuroprotection, and tissue repair (IRL-1620). This guide will dissect these differences to illuminate the therapeutic promise of targeting the ET-B receptor in diseases such as ischemic stroke.

Molecular Profile and Receptor Selectivity

The fundamental difference between ET-1 and IRL-1620 lies in their interaction with the endothelin receptors. ET-1 is a non-selective agonist, binding with high affinity to both ET-A and ET-B receptors. In contrast, IRL-1620 is engineered for specificity, demonstrating a binding affinity for the ET-B receptor that is thousands of times greater than for the ET-A receptor.[7][8]

Compound	Molecular Description	Target Receptor(s)	Receptor Selectivity (Ki)	Primary Physiological Consequence
Endothelin-1 (ET-1)	21-amino acid peptide[1][6]	ET-A and ET-B[5][7]	High affinity for both	Potent, sustained vasoconstriction; Pro-inflammatory; Mitogenic[2][3][6]
IRL-1620 (Sovateltide)	Synthetic 15-amino acid peptide analog[7]	ET-B[7]	ET-B: ~0.016 nMET-A: ~1900 nM(~120,000-fold selectivity for ET-B)[7]	Vasodilation; Neuroprotection; Angiogenesis; Neurogenesis[9][10]

This dramatic difference in selectivity dictates their downstream signaling and ultimate physiological impact.

Comparative Signaling Pathways

The activation of ET-A versus ET-B receptors initiates distinct intracellular cascades.

Endothelin-1 (Non-selective Agonist): When ET-1 binds to ET-A receptors on vascular smooth muscle cells (VSMCs), it primarily couples to Gq proteins. This activates Phospholipase C (PLC), leading to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers a rapid release of Ca2+ from the sarcoplasmic reticulum, causing intense and prolonged vasoconstriction.[1][11] Concurrently, ET-1 binding to ET-B receptors on endothelial cells stimulates Gαi/Gαq, leading to nitric oxide (NO) production and transient vasodilation.[1][5] However, this effect is typically overwhelmed by the potent and sustained ET-A-mediated vasoconstriction.

IRL-1620 (Selective ET-B Agonist): IRL-1620 selectively targets ET-B receptors on endothelial cells. This activation stimulates endothelial Nitric Oxide Synthase (eNOS) to produce NO.[9][12] NO then diffuses to adjacent VSMCs, where it activates guanylate cyclase, increases cGMP levels, and ultimately causes vasodilation and increased blood flow.[12] In the central nervous system, ET-B receptor activation by IRL-1620 also triggers pro-survival pathways, such as the PI3K/Akt pathway, leading to anti-apoptotic and neuro-regenerative effects.[13]

Fig. 1: Comparative Signaling Pathways of ET-1 and IRL-1620.

Juxtaposition of Physiological Effects

The opposing pathways initiated by ET-1 and IRL-1620 translate into starkly different physiological and pathophysiological outcomes, particularly in the context of cerebrovascular disease.

Feature	Endothelin-1 (ET-1)	IRL-1620 (Sovateltide)
Primary Vascular Effect	Potent, long-lasting vasoconstriction.[1][2][3]	Vasodilation via NO release.[9][12]
Cerebral Blood Flow (CBF)	Decreases CBF; contributes to vasospasm after ischemia.[1][14]	Increases CBF, especially in ischemic regions.[9][10][13]
Effect in Ischemic Stroke	Exacerbates injury; levels are elevated post-stroke.[6][14]	Neuroprotective; reduces infarct volume and neurological deficits.[9][15][16][17]
Neuronal Viability	Pro-inflammatory and pro-apoptotic.[3][6]	Anti-apoptotic, promotes neuronal survival.[7][10][13]
Tissue Remodeling	Promotes pathological fibrosis and smooth muscle proliferation.[6]	Promotes beneficial neurovascular remodeling, angiogenesis, and neurogenesis.[10][18]
Cardiac Function	Can increase contractility, but vasoconstriction often leads to ischemia.[1][19]	Produces a positive inotropic effect without significant ischemic penalty.[19]
Therapeutic Approach	A target for antagonists in diseases like pulmonary hypertension.[20][21][22]	Investigated as a therapeutic agonist for ischemic stroke and Alzheimer's.[7][10]

Experimental Data & Protocols

The neuroprotective effects of IRL-1620 compared to the detrimental nature of the ET-1 system in stroke are well-documented in preclinical models. The standard model for evaluating these effects is the Middle Cerebral Artery Occlusion (MCAO) model in rats.

Summary of Comparative Experimental Data (Rat MCAO Model)

Parameter	Vehicle (Control)	IRL-1620 Treatment	Outcome & Significance
Infarct Volume (mm³)	~115 - 177[9][17]	~41 - 54[9][17]	Significant reduction (~70%) in brain tissue damage.[9][17]
Cerebral Blood Flow (% change)	Remains ~45% below baseline[9][13]	Recovers to or above baseline[9][13]	Demonstrates restoration of blood flow to the ischemic area.
Neurological Deficit Score	High deficit scores persist.[9][16]	Scores significantly improved.[9][16]	Correlates with better functional motor and neurological recovery.
Oxidative Stress (Malondialdehyde)	High levels observed.[17][23]	Levels are significantly reduced.[17][23]	Indicates a reduction in ischemia-induced cellular damage.

Experimental Protocol: Middle Cerebral Artery Occlusion (MCAO) in Rats

This protocol describes a standard method to induce focal cerebral ischemia to test the neuroprotective effects of compounds like IRL-1620.

Causality: The MCAO model is chosen because it effectively mimics the arterial occlusion that causes the majority of human ischemic strokes. The permanent occlusion variant creates a consistent and reproducible infarct core and penumbra, which are essential for testing neuroprotective agents.

Self-Validation: This protocol is a self-validating system. The inclusion of a vehicle group establishes the baseline damage from the ischemic event. A separate group pre-treated with an ET-B antagonist (like BQ788) before IRL-1620 administration serves as a crucial control to validate that the observed protective effects are indeed mediated through the ET-B receptor.[9][16]

Methodology:

• Animal Preparation:

  • Anesthetize male Sprague-Dawley or Wistar rats (250-300g) using isoflurane or ketamine/xylazine.[15]

  • Maintain body temperature at 37°C using a heating pad to prevent hypothermia-induced artifacts.

  • Make a midline cervical incision and carefully expose the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• Occlusion Procedure:

  • Ligate the CCA proximally and the ECA distally.

  • Introduce a 4-0 monofilament nylon suture with a silicon-coated tip into the ICA via an incision in the ECA stump.

  • Advance the filament approximately 18-20 mm past the carotid bifurcation until a slight resistance is felt, indicating the occlusion of the origin of the Middle Cerebral Artery (MCA).

  • Confirm occlusion by monitoring cerebral blood flow with a laser Doppler flowmeter; a drop of >70% confirms successful MCAO.

• Drug Administration:

  • Divide animals into groups: (1) Sham (surgery without occlusion), (2) Vehicle (MCAO + saline), (3) IRL-1620 (MCAO + IRL-1620).

  • Based on established protocols, administer IRL-1620 (e.g., 5 µg/kg) or vehicle intravenously at specific time points post-MCAO, such as 2, 4, and 6 hours.[15][17]

• Post-Operative Care & Functional Assessment:

  • Allow animals to recover. Provide soft food and water.

  • At 24 hours and 7 days post-MCAO, perform a battery of neurological and motor function tests (e.g., grip test, foot-fault test, rotarod).[9][15]

• Histological and Biochemical Analysis:

  • At the study endpoint (e.g., 7 days), euthanize the animals and perfuse the brains.

  • Section the brains and stain with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize and quantify the infarct volume.

  • Alternatively, process brain tissue for analysis of oxidative stress markers, protein expression (ET receptors), or apoptosis (TUNEL staining).[13][17]

Fig. 2: Workflow for assessing neuroprotection in a rat MCAO model.

Conclusion

While IRL-1620 is a derivative of Endothelin-1, its highly selective agonism of the ET-B receptor fundamentally alters its physiological profile. ET-1, as a non-selective agonist, produces powerful vasoconstriction and contributes to pathology in cardiovascular and cerebrovascular diseases. Its signaling is a target for therapeutic blockade. In stark contrast, IRL-1620 leverages the beneficial signaling pathways of the ET-B receptor to promote vasodilation, increase blood flow, and initiate powerful neuroprotective and regenerative cascades. This makes IRL-1620 a promising therapeutic agent for conditions like ischemic stroke, where the goal is to salvage threatened neural tissue and promote recovery. Understanding this dichotomy is crucial for researchers developing novel therapies targeting the complex endothelin system.

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A Comparative Guide to Validating the Neuroprotective Effects of Irl-1620 in Preclinical Stroke Models

This guide provides a comprehensive comparison of methodologies for validating the neuroprotective efficacy of Irl-1620, a selective endothelin ETB receptor agonist, across various preclinical stroke models. We will delve into the mechanistic rationale for its use, present detailed experimental protocols, and offer a comparative analysis of its performance, supported by experimental data. This document is intended for researchers, scientists, and drug development professionals in the field of stroke and neuroprotection.

Introduction: The Challenge of Ischemic Stroke and the Promise of Neuroprotection

Ischemic stroke, caused by an occlusion in the cerebral arteries, is a leading cause of long-term disability.[1] While treatments that restore blood flow are available, their use is limited by a narrow therapeutic window and potential complications.[2] This highlights the urgent need for new drugs that can protect brain cells from damage and promote repair.[1][2]

Irl-1620 (also known as sovateltide) has emerged as a promising neuroprotective candidate.[1][3] It is a synthetic analog of endothelin-1 and acts as a selective agonist for the endothelin B (ETB) receptor.[2] Activation of ETB receptors is believed to mediate its neuroprotective effects through various mechanisms, including increasing cerebral blood flow, promoting the formation of new blood vessels (angiogenesis), and stimulating the generation of new neurons (neurogenesis).[1]

Irl-1620: Mechanism of Action

The neuroprotective effects of Irl-1620 are primarily attributed to its selective activation of the endothelin B receptor. This interaction triggers a cascade of downstream events that collectively contribute to neuronal survival and functional recovery after an ischemic event.

Figure 1: Proposed mechanism of Irl-1620-mediated neuroprotection.

Comparative Efficacy of Irl-1620 in Different Stroke Models

The selection of an appropriate preclinical stroke model is crucial for evaluating the therapeutic potential of a neuroprotective agent. Different models replicate various aspects of human ischemic stroke. Here, we compare the validation of Irl-1620's effects in two widely used models: transient middle cerebral artery occlusion (tMCAO) and photothrombotic stroke.

Transient Middle Cerebral Artery Occlusion (tMCAO) Model

The tMCAO model is a well-established and frequently used animal model for ischemic stroke research.[4][5] It mimics the clinical scenario of an ischemic infarct followed by early reperfusion.[4][5] This model involves the temporary blockage of the middle cerebral artery, which leads to a core of irreversibly damaged tissue and a surrounding area of salvageable tissue known as the penumbra.

Experimental Protocol: tMCAO in Rodents

• Animal Preparation: Anesthetize the rodent (rat or mouse) with isoflurane.[6] Maintain body temperature at 37°C using a heating pad.[6]

• Surgical Procedure:

  • Make a midline neck incision to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).[6]

  • Introduce a silicone rubber-coated monofilament into the ECA and advance it to occlude the middle cerebral artery (MCA).[6]

  • Confirm successful occlusion by monitoring cerebral blood flow using a Laser Doppler flowmetry system.[4]

• Occlusion and Reperfusion: Maintain the occlusion for a specific duration (e.g., 30, 45, 60, or 90 minutes) before withdrawing the filament to allow for reperfusion.[6]

• Irl-1620 Administration: Administer Irl-1620 or a vehicle control intravenously at predetermined time points post-occlusion.[3][7]

• Neurological and Functional Assessment: Evaluate neurological deficits and motor function using a battery of tests at various time points post-tMCAO.[8]

• Infarct Volume Measurement: At the end of the study, euthanize the animal and stain brain sections with 2,3,5-triphenyltetrazolium chloride (TTC) to quantify the infarct volume.[9]

Data Summary: Irl-1620 in the tMCAO Model

Outcome Measure	Vehicle Control	Irl-1620 Treatment	Percentage Improvement	Reference
Infarct Volume (mm³)	115.4 ± 40.9	41.4 ± 35.4	~64%	[10]
Infarct Volume (mm³)	177.06 ± 13.21	54.06 ± 14.12	~69%	[7][11]
Neurological Deficit Score	Significantly higher	Significantly lower	-	[10][12]
Motor Performance	Significantly impaired	Significantly improved	-	[10][12]

Data are presented as mean ± SEM based on published studies.

Photothrombotic Stroke Model

The photothrombotic stroke model is a minimally invasive and reproducible method for inducing focal cortical ischemic lesions.[9][13] This technique offers precise control over the location and size of the infarct.[9] It involves the intravenous injection of a photosensitive dye, which is then activated by laser irradiation targeted at a specific cortical area, leading to the formation of a thrombus and subsequent focal ischemia.[9][13]

Experimental Protocol: Photothrombotic Stroke in Mice

• Animal Preparation: Anesthetize the mouse with isoflurane and place it in a stereotaxic frame.[9][14] Maintain body temperature at 37°C.[14]

• Photosensitizer Injection: Inject the photosensitive dye Rose Bengal intraperitoneally.[13][14]

• Cranial Exposure and Illumination: Make a midline scalp incision to expose the skull.[9][14] Illuminate the target cortical area with a cold light source or laser to activate the dye.[9][13]

• Irl-1620 Administration: Administer Irl-1620 or a vehicle control at the appropriate time relative to the induction of ischemia.

• Behavioral Assessment: Assess sensorimotor and cognitive functions using relevant behavioral tests.[8]

• Histological Analysis: At a predetermined time point, euthanize the mouse and process the brain tissue for histological staining (e.g., TTC or Nissl staining) to determine the lesion volume.[9]

Comparative Analysis and Discussion

Feature	tMCAO Model	Photothrombotic Model	Relevance for Irl-1620 Validation
Pathophysiology	Mimics large vessel occlusion with a core and penumbra	Induces a focal cortical infarct	The tMCAO model is highly relevant for testing neuroprotective agents aimed at salvaging the penumbral tissue.
Reperfusion	Yes	No	The tMCAO model allows for the investigation of reperfusion injury and the effects of drugs administered during the reperfusion phase.
Variability	Can be higher	Lower and more reproducible lesion size	The photothrombotic model's reproducibility is advantageous for initial drug screening and dose-response studies.
Technical Difficulty	High	Moderate	The tMCAO procedure requires significant surgical expertise.

The consistent neuroprotective effects of Irl-1620 observed in both the tMCAO and photothrombotic stroke models provide strong preclinical evidence for its therapeutic potential. The tMCAO model, with its clinical relevance to human stroke involving reperfusion, demonstrates the robust efficacy of Irl-1620 in a complex ischemic environment. The photothrombotic model complements these findings by confirming its activity in a highly controlled and reproducible setting.

Experimental Workflow and Decision Making

Figure 2: A decision-making workflow for validating Irl-1620's neuroprotective effects.

Conclusion

The validation of Irl-1620's neuroprotective effects across multiple, distinct stroke models provides a robust preclinical foundation for its development as a novel stroke therapy.[12][15] The tMCAO model confirms its efficacy in a clinically relevant setting of ischemia and reperfusion, while the photothrombotic model demonstrates its activity in a highly reproducible manner. Promising results from preclinical studies have led to clinical trials to evaluate the safety and efficacy of sovateltide in patients with acute cerebral ischemic stroke.[1][16] Future research will continue to elucidate the molecular mechanisms underlying Irl-1620's neuroprotective actions and its potential for long-term functional recovery.

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Irl-1620 (Sovateltide): A Comparative Guide for Neurorestorative Therapies in Ischemic Stroke and Alzheimer's Disease

This guide provides an in-depth technical comparison of Irl-1620 (sovateltide), a selective endothelin-B receptor agonist, with current and emerging therapies for acute ischemic stroke and Alzheimer's disease. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive analysis of clinical trial data, mechanisms of action, and experimental protocols to inform future research and development.

Executive Summary

Irl-1620 is a first-in-class therapeutic candidate with a unique neurorestorative mechanism of action. By selectively agonizing the endothelin-B (ETB) receptor, it stimulates the proliferation and differentiation of endogenous neural progenitor cells, promoting neurogenesis and angiogenesis. This approach represents a paradigm shift from conventional neuroprotective strategies, which primarily focus on mitigating acute neuronal damage. This guide will dissect the clinical evidence for Irl-1620 in acute ischemic stroke, where it has demonstrated promising results in a Phase 2 trial and is currently in late-stage clinical development. Furthermore, we will explore its preclinical rationale and development status for Alzheimer's disease, comparing its mechanism to the current standard-of-care and other emerging therapies.

The Irl-1620 Mechanism of Action: A Departure from Conventional Neuroprotection

Unlike traditional neuroprotective agents that aim to block excitotoxicity or oxidative stress in the acute phase of neuronal injury, Irl-1620's primary mechanism is centered on harnessing the brain's innate capacity for repair. Activation of the ETB receptor by Irl-1620 triggers a cascade of signaling events that lead to:

• Neurogenesis: Stimulation of neural progenitor cell proliferation and differentiation into mature neurons.[1][2]

• Angiogenesis: Promotion of new blood vessel formation, which enhances cerebral blood flow and nutrient supply to the ischemic penumbra.[2][3]

• Anti-apoptotic effects: Protection of neurons from programmed cell death.[4]

This multi-pronged approach to neurorestoration offers the potential for a wider therapeutic window and more profound functional recovery compared to agents with a singular, acute-phase target.

Caption: Signaling pathway of Irl-1620 (sovateltide).

Irl-1620 in Acute Ischemic Stroke: A Comparative Analysis

Current Standard of Care

The current standard of care for acute ischemic stroke is centered on rapid reperfusion to restore blood flow to the ischemic brain tissue. This is primarily achieved through:

• Intravenous Thrombolysis: Administration of tissue plasminogen activators (tPAs) like alteplase or tenecteplase within a 4.5-hour window from symptom onset.

• Endovascular Thrombectomy (EVT): Mechanical removal of a large vessel occlusion, which has demonstrated significant benefit up to 24 hours from symptom onset in select patients.

While effective in a subset of patients, these therapies are limited by a narrow therapeutic window and the risk of hemorrhagic complications.

Irl-1620 Clinical Trial Results

A prospective, multicenter, randomized, double-blind, placebo-controlled Phase 2 clinical trial (NCT04046484) evaluated the safety and efficacy of Irl-1620 as an adjunct to standard of care in patients with acute cerebral ischemic stroke.[4][5]

Key Efficacy Endpoints at 90 Days:

Outcome Measure	Irl-1620 + Standard of Care (n=18)	Placebo + Standard of Care (n=18)	p-value
mRS score of 0-2 (%)	61.4	59.2	0.35
NIHSS score improvement ≥6 points (%)	56	43	0.2714
Barthel Index score ≥95 (%)	62.1	60.3	-
Complete Recovery (NIHSS 0 & BI 100) (%)	Significantly greater in the Irl-1620 group	<0.05

Data sourced from the NCT04046484 trial publication.[5]

While the trial did not meet statistical significance for its primary endpoint of a modified Rankin Scale (mRS) score of 0-2 at 90 days, it demonstrated a strong trend towards improved neurological outcomes and a statistically significant increase in the number of patients achieving complete recovery.[5] Importantly, Irl-1620 was found to be safe and well-tolerated with no drug-related adverse events reported.[4]

Pharmazz Inc. has since completed a Phase 3 trial in India which reportedly showed a significant improvement in mRS and NIHSS scores at 90 days, leading to marketing authorization in India.[6] A global Phase 3 trial (RESPECT-ETB, NCT05691244) is currently enrolling patients in the USA, UK, Germany, and Spain.[7]

Comparison with Other Neuroprotective Agents in Development

Agent	Mechanism of Action	Latest Clinical Trial Phase	Key Findings
Irl-1620 (Sovateltide)	ETB Receptor Agonist (Neurogenesis & Angiogenesis)	Phase 3 (Global) / Marketed (India)	Safe and well-tolerated; showed a trend towards improved neurological outcomes and a significant increase in complete recovery in a Phase 2 trial. Positive Phase 3 results reported in India.[5][6]
Nerinetide (NA-1)	PSD-95 Inhibitor (Reduces excitotoxicity)	Phase 3 (ESCAPE-NA1)	Did not improve outcomes in the overall population receiving endovascular therapy. Showed potential benefit in patients not treated with alteplase.[8][9]
3K3A-APC	Activated Protein C analogue (Anti-inflammatory, cytoprotective)	Phase 2 (RHAPSODY)	Safe and well-tolerated; showed a trend towards reducing intracranial hemorrhage.[10][11] A Phase 3 trial (RHAPSODY-2) is planned.[12]
Loberamisal	Dual-acting neuroprotectant	Phase 3 (in China)	Showed a significant improvement in functional outcomes in patients with moderate to severe stroke not receiving recanalization therapies.[13][14][15]

Experimental Protocol: Irl-1620 Phase 2 Clinical Trial (NCT04046484)

• Patient Population: Adult patients (18-70 years) with a radiologically confirmed acute ischemic stroke within 24 hours of symptom onset. Patients receiving thrombolytic therapy were included.

• Study Design: Prospective, multicenter, randomized, double-blind, placebo-controlled.[4]

• Intervention:

  • Irl-1620 Group: Received Irl-1620 (0.3 µg/kg) as an intravenous bolus over 1 minute, administered in three doses at 3-hour intervals on day 1, day 3, and day 6, in addition to standard of care.[4][5][16]

  • Placebo Group: Received an equal volume of normal saline on the same schedule as the Irl-1620 group, in addition to standard of care.[16]

• Primary Outcome: Safety and tolerability of Irl-1620.[16]

• Secondary Efficacy Outcomes: Neurological outcomes assessed using the National Institutes of Health Stroke Scale (NIHSS), modified Rankin Scale (mRS), and Barthel Index (BI) at various time points up to 90 days.[16]

Caption: Experimental workflow of the Irl-1620 Phase 2 clinical trial.

Irl-1620 in Alzheimer's Disease: A Novel Approach

Current Therapeutic Landscape

The current therapeutic landscape for Alzheimer's disease is dominated by agents targeting amyloid-beta (Aβ) plaques. Monoclonal antibodies such as lecanemab and donanemab have received regulatory approval and have been shown to modestly slow cognitive decline in patients with early-stage Alzheimer's.[17][18][19][20] However, these therapies are associated with a risk of amyloid-related imaging abnormalities (ARIA) and their long-term efficacy is still under investigation. There is a significant unmet need for therapies with alternative mechanisms of action.

Preclinical Rationale for Irl-1620

Preclinical studies in rat models of Alzheimer's disease have demonstrated that Irl-1620 can:

• Improve learning and memory deficits.[21][22][23]

• Reduce oxidative stress.[21][23]

• Increase the expression of vascular endothelial growth factor (VEGF) and nerve growth factor (NGF), suggesting pro-angiogenic and neurotrophic effects.[21][22][23]

These findings suggest that the neurorestorative properties of Irl-1620 could be beneficial in the context of the neurodegenerative processes of Alzheimer's disease.

Clinical Development Status

A Phase 2 clinical trial of Irl-1620 in patients with mild to moderate Alzheimer's disease (NCT04052737) has been registered.[24] However, no results from this trial have been publicly released to date.

Comparison of Mechanisms: Irl-1620 vs. Anti-Amyloid Therapies

Caption: Logical relationship between Irl-1620 and anti-amyloid therapies for Alzheimer's.

Conclusion and Future Directions

Irl-1620 (sovateltide) represents a promising and innovative approach to the treatment of neurological disorders characterized by neuronal damage and loss. Its unique mechanism of action, focused on stimulating the brain's endogenous repair processes, sets it apart from existing therapies for acute ischemic stroke and Alzheimer's disease.

For acute ischemic stroke, the completed Phase 2 and Indian Phase 3 trials, along with the ongoing global Phase 3 trial, will be critical in establishing its efficacy and safety profile as an adjunct to the current standard of care. If successful, Irl-1620 could offer a much-needed therapy to improve long-term functional outcomes for a broader range of stroke patients.

In Alzheimer's disease, while still in earlier stages of clinical development, the preclinical data for Irl-1620 suggests a novel therapeutic strategy that could complement or provide an alternative to the current amyloid-centric approaches. The results of the Phase 2 trial are eagerly awaited by the scientific community.

The continued development of Irl-1620 and other neurorestorative agents holds the potential to significantly impact the treatment paradigms for these devastating neurological conditions.

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Efficacy of IRL-1620 (Sovateltide) in Combination Therapies: A Comprehensive Comparison Guide

Executive Summary

The physiological barriers of the tumor microenvironment (TME) and the ischemic penumbra in neurological events share a common therapeutic hurdle: inadequate targeted blood perfusion. IRL-1620 (International Nonproprietary Name: Sovateltide; also known as PMZ-1620) is a highly selective Endothelin B (ETB) receptor agonist that has emerged as a potent adjuvant therapy. By transiently modulating vascular dynamics and initiating neurovascular remodeling, IRL-1620 significantly amplifies the efficacy of co-administered therapeutics.

This guide objectively compares the performance of standard monotherapies against their combination with IRL-1620, providing mechanistic insights, supporting experimental data, and self-validating protocols for both oncological and neurological applications.

Part 1: Oncological Applications – Modulating the Tumor Microenvironment

The Mechanistic Rationale: Tumor-Selective Vasodilation

In solid tumors, high interstitial fluid pressure and disorganized vasculature severely limit the penetration of chemotherapeutics and nanocarriers. Normal blood vessels maintain autoregulation and constrict in response to Endothelin-1. However, tumor vasculature exhibits aberrant overexpression of ETB receptors and lacks normal autoregulatory mechanisms[1].

When IRL-1620 is administered, it selectively stimulates these endothelial ETB receptors in the tumor. This activates endothelial nitric oxide synthase (eNOS), leading to a localized burst of Nitric Oxide (NO). The result is a transient, tumor-specific vasodilation that dramatically enhances the Enhanced Permeability and Retention (EPR) effect without causing systemic hypotension[2].

Figure 1: IRL-1620 mediated ETB receptor signaling pathway enhancing intratumoral drug delivery.

Comparative Efficacy Data: Monotherapy vs. Combination

Experimental data across multiple in vivo models demonstrates that administering IRL-1620 approximately 15 minutes prior to chemotherapy significantly augments drug uptake and tumor regression[3][4].

Table 1: Quantitative Comparison of Chemotherapy vs. IRL-1620 Combination

Cancer Model	Therapeutic Agent	Monotherapy Efficacy	IRL-1620 Combination Efficacy	Key Metric Improvement
Breast Tumor (Rat)	Paclitaxel (5 mg/kg)	60.0% reduction in tumor volume	268.9% reduction in tumor volume	~4.5x greater tumor reduction ; 308% increase in drug uptake[3]
Prostate Tumor (Rat)	Doxorubicin (5 mg/kg)	Standard tumor growth delay	Significant reduction in tumor volume	115% increase in [14C]-doxorubicin tumor uptake[4]
Colon Cancer (Murine)	PEGylated Liposomes	Baseline EPR accumulation	Doubled tumor accumulation of liposomes	~2x enhancement of the EPR effect for nanocarriers[2]

Experimental Protocol: In Vivo Tumor Perfusion and Efficacy Assay

To ensure reproducibility and self-validation, the following protocol integrates real-time perfusion monitoring to confirm the mechanistic action of IRL-1620 prior to chemotherapeutic delivery.

Step-by-Step Methodology:

• Baseline Establishment: Anesthetize the tumor-bearing rodent. Insert a Laser Doppler flowmetry microprobe directly into the tumor mass to establish baseline tumor blood perfusion (TBP).

• Receptor Agonism: Administer IRL-1620 (3 nmol/kg) intravenously via the lateral tail vein[3].

• Self-Validation Check (Critical): Monitor TBP continuously. A successful ETB activation will present as a transient perfusion spike of 100% to 200% peaking between 10 to 15 minutes post-injection. If no spike is observed, verify ETB receptor expression in the chosen cell line.

• Therapeutic Delivery: Exactly 15 minutes post-IRL-1620 administration (at peak vasodilation), administer the chemotherapeutic agent (e.g., Paclitaxel 5 mg/kg, i.v.)[3].

• Longitudinal Assessment: Measure tumor volume using digital calipers every 3 days. Calculate tumor growth delay and plot against the monotherapy control cohort.

Part 2: Neurological Applications – Acute Cerebral Ischemic Stroke

The Mechanistic Rationale: Neurovascular Remodeling

Beyond oncology, ETB receptor agonism plays a critical role in the central nervous system. In the event of an acute cerebral ischemic stroke, IRL-1620 acts as a neurovascular remodeling agent. It promotes anti-apoptotic activity, stimulates angiogenesis, and increases cerebral blood flow to the ischemic penumbra, thereby rescuing neuronal progenitor cells and accelerating clinical recovery[5][6].

Comparative Efficacy Data: Standard of Care (SOC) vs. Combination

Phase 2 multicentric, randomized, double-blind, placebo-controlled clinical trials have evaluated Sovateltide (IRL-1620) as an adjuvant to the Standard of Care (SOC) in acute ischemic stroke patients. The combination therapy demonstrated rapid and statistically significant improvements over SOC alone[5][7].

Table 2: Phase 2 Clinical Trial Outcomes (SOC vs. IRL-1620 + SOC)

Clinical Metric	Timepoint	SOC + Placebo Cohort	SOC + IRL-1620 Cohort	Statistical Significance
NIHSS Score (Improvement of ≥6 points)	Day 6	12.50% of patients	87.50% of patients	P = 0.0201 [5]
Barthel Index (BI) (Improvement of ≥40 points)	Day 90	36.00% of patients	64.00% of patients	P = 0.0112 [6]
Modified Rankin Scale (mRS) (Improvement of ≥2 points)	Day 90	39.13% of patients	60.87% of patients	P = 0.0519[5]

Note: Sovateltide was well-tolerated with no drug-related adverse events reported, confirming its safety profile for Phase 3 progression[6][7].

Figure 2: Clinical workflow for IRL-1620 administration in acute cerebral ischemic stroke.

Clinical Protocol: Stroke Intervention Workflow

The clinical administration of IRL-1620 requires precise timing to maximize neurogenesis and cerebral blood flow restoration.

Step-by-Step Methodology:

• Patient Stratification: Confirm acute cerebral ischemic stroke radiologically. Ensure the patient is within 24 hours of stroke onset[5][7].

• Standard of Care: Administer standard stroke protocols (e.g., thrombolysis) as dictated by institutional guidelines.

• Adjuvant Dosing (Day 1): Administer IRL-1620 at a dose of 0.3 µg/kg as an intravenous bolus over 1 minute. Repeat this dose at an interval of 3 ± 1 hours for a total of three doses (Total daily dose: 0.9 µg/kg)[6].

• Longitudinal Administration: Repeat the exact Day 1 dosing regimen on Day 3 and Day 6 post-randomization[6].

• Efficacy Validation: Assess neurological outcomes using the National Institutes of Health Stroke Scale (NIHSS), Modified Rankin Scale (mRS), and Barthel Index (BI) at baseline, Day 6, and Day 90 to quantify recovery trajectories[5][7].

Part 3: Emerging Horizons – Alzheimer's Disease

Recent preclinical investigations have expanded the utility of IRL-1620 into neurodegenerative diseases. In an Aβ-induced Alzheimer's disease rat model, the combination of IRL-1620 (9 μg/kg, i.v.) with Donepezil (1 mg/kg, orally) substantially enhanced memory, decreased escape latency, and reduced acetylcholinesterase levels compared to Donepezil monotherapy[8]. This highlights the synergistic potential of ETB receptor agonism in conjunction with acetylcholinesterase inhibitors.

References

• PMZ-1620 Enters Phase 3 Trial As a Potential Treatment For Cerebral Ischemic Stroke.CGT Live.
• To evaluate the effect of endothelin receptor agonist IRL-1620 alone and in combination with donepezil in modulating neurodegeneration elicited by amyloid-β in rats.PubMed (NIH).
• Efficacy of sovateltide (IRL-1620) in a multicenter randomized controlled clinical trial in patients with acute cerebral ischemic stroke.medRxiv.
• Endothelin B Receptor Agonist, IRL 1620, Enhances the Anti-Tumor Efficacy of Paclitaxel in Breast Tumor Rats.PubMed (NIH).
• IRL-1620, a tumor selective vasodilator, augments the uptake and efficacy of chemotherapeutic agents in prostate tumor rats.PubMed (NIH).
• Effect of an Endothelin B Receptor Agonist on the Tumor Accumulation of Nanocarriers.JST.go.jp.
• Safety and Efficacy of Sovateltide (IRL-1620) in a Multicenter Randomized Controlled Clinical Trial in Patients with Acute Cerebral Ischemic Stroke.PubMed (NIH).

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Irl-1620 for Ischemic Stroke: A Comparative Guide to a Novel Neuroprotectant

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of Irl-1620 (sovateltide), a selective endothelin-B receptor agonist, in the context of acute ischemic stroke. It synthesizes findings from systematic reviews of preclinical studies and available clinical trial data, offering a comparative perspective against current standard-of-care treatments. This document is intended to serve as a technical resource for researchers and professionals in the field of neuropharmacology and stroke therapy development.

Introduction to Irl-1620: A Novel Mechanism of Action

Irl-1620 is a synthetic peptide that acts as a selective agonist for the endothelin-B (ETB) receptor.[1] In the complex pathophysiology of ischemic stroke, the endothelin system plays a multifaceted role. While endothelin-A receptor activation is associated with vasoconstriction, which can be detrimental, ETB receptor stimulation has been shown to mediate vasodilation and exert neuroprotective effects.[2] The therapeutic potential of Irl-1620 lies in its ability to harness these protective pathways.

The proposed mechanism of action for Irl-1620 involves several key processes that are critical in the post-stroke brain:

• Increased Cerebral Blood Flow: Irl-1620 stimulates ETB receptors on endothelial cells, leading to the release of nitric oxide and subsequent vasodilation, which can improve perfusion to the ischemic penumbra.[2]

• Neuroprotection and Anti-Apoptosis: Preclinical studies have demonstrated that Irl-1620 has anti-apoptotic properties, helping to preserve neuronal cells that are at risk of dying in the aftermath of an ischemic event.[3]

• Neurogenesis and Neurovascular Remodeling: Irl-1620 has been shown to promote the proliferation and differentiation of neuronal progenitor cells, suggesting a role in long-term recovery and brain repair.[4][5]

This multi-pronged mechanism distinguishes Irl-1620 from traditional thrombolytic and mechanical reperfusion therapies, which primarily focus on restoring blood flow. Irl-1620 offers the potential for direct neuroprotection and enhancement of the brain's intrinsic repair processes.

Systematic Review of Preclinical Irl-1620 Studies

A systematic review and meta-analysis of preclinical studies provides the most robust evidence for the efficacy of Irl-1620 in animal models of ischemic stroke.[3][4][5][6] The review, which adhered to PRISMA guidelines, primarily included studies utilizing the middle cerebral artery occlusion (MCAO) model in rats, a well-established model that mimics human ischemic stroke.[3][4][5][6]

Key Findings from the Preclinical Meta-Analysis:

The meta-analysis revealed statistically significant and consistent positive effects of Irl-1620 across a range of outcome measures:

Outcome Measure	Irl-1620 Effect	Key Findings	Citations
Neurological Deficit	Significant Improvement	Irl-1620 was associated with a statistically significant reduction in neurological deficits compared to vehicle-treated controls.	[3][4]
Motor Performance	Significant Improvement	Animals treated with Irl-1620 showed improved motor function in various behavioral tests.	[3][4]
Infarct Volume	Significant Reduction	Irl-1620 treatment led to a substantial decrease in the size of the ischemic lesion in the brain.	[2][3]
Mortality	Reduced Risk	In the studies that reported mortality, the Irl-1620 group had a lower mortality risk compared to the control group.	[4][6]

These preclinical findings strongly support the neuroprotective and restorative potential of Irl-1620 in the context of ischemic stroke. The consistency of these results across multiple studies included in the meta-analysis provides a solid rationale for its investigation in human clinical trials.

Irl-1620 in the Clinical Setting: A Comparative Analysis

While the preclinical data are promising, the ultimate utility of Irl-1620 will be determined by its performance in human clinical trials and how it compares to established and emerging therapies for acute ischemic stroke.

Current Standard-of-Care for Acute Ischemic Stroke:

The current cornerstones of acute ischemic stroke treatment are reperfusion therapies aimed at restoring blood flow to the affected brain tissue as quickly as possible:

• Intravenous Thrombolysis: The administration of recombinant tissue plasminogen activator (rtPA), such as alteplase, within a specific time window (typically 3 to 4.5 hours) after stroke onset is a standard of care.[7] Systematic reviews have shown that while thrombolysis can improve functional outcomes, it also carries a risk of intracranial hemorrhage.[5]

• Mechanical Thrombectomy: For strokes caused by a large vessel occlusion, mechanical thrombectomy, the physical removal of the clot, has become a highly effective treatment.[8][9] Meta-analyses of randomized controlled trials have demonstrated that mechanical thrombectomy, often in addition to thrombolysis, leads to significantly better functional outcomes compared to medical management alone.[3][4]

Irl-1620 Clinical Trial Findings:

A phase II multicenter, randomized, double-blind, controlled clinical trial has evaluated the safety and efficacy of sovateltide (Irl-1620) in patients with acute cerebral ischemic stroke.[1]

Table: Comparison of Irl-1620 (Phase II Data) with Standard-of-Care (from Systematic Reviews)

Feature	Irl-1620 (Sovateltide)	Intravenous Thrombolysis (Alteplase)	Mechanical Thrombectomy
Mechanism of Action	Neuroprotection, neurogenesis, vasodilation	Fibrinolysis (clot dissolution)	Mechanical clot removal
Primary Efficacy Endpoint (Typical)	Improvement in neurological scores (NIHSS, mRS, BI) at 90 days	Improved functional outcome (mRS 0-1 or 0-2) at 90 days	Improved functional outcome (mRS 0-2) at 90 days[3][4]
Reported Efficacy	Statistically significant improvement in Barthel Index (BI) scores; trend towards improvement in NIHSS and mRS scores compared to placebo.[10]	Significant reduction in patients who are dead or dependent.[5]	Significantly higher rates of functional independence (mRS 0-2).[3][4]
Safety Profile	Reported to be safe and well-tolerated with no drug-related adverse events in the Phase II trial.	Increased risk of symptomatic intracranial hemorrhage.[5]	Risk of procedural complications and intracranial hemorrhage, though not significantly higher than medical management in some meta-analyses.[3][4]
Potential Role	As an adjunct to standard of care to provide neuroprotection and enhance recovery.	First-line treatment for eligible patients within a narrow time window.	First-line treatment for large vessel occlusion strokes.

Expert Insights: The data from the Phase II trial of Irl-1620 are encouraging, particularly its favorable safety profile. While it did not demonstrate a statistically significant improvement across all neurological scales, the positive trend and significant improvement in the Barthel Index, a measure of activities of daily living, are noteworthy. The key differentiator for Irl-1620 is its potential to act as a neuroprotective agent that could be administered alongside reperfusion therapies. This could be particularly beneficial for patients who are not eligible for or do not respond well to thrombolysis or thrombectomy, or to help preserve brain tissue while awaiting these interventions.

Methodologies: A Closer Look at Preclinical and Clinical Evaluation

The robust evaluation of Irl-1620 has relied on well-defined experimental and clinical protocols.

Preclinical Methodology: The MCAO Model

The Middle Cerebral Artery Occlusion (MCAO) model in rats is the most common preclinical model for focal cerebral ischemia.

Step-by-Step MCAO Protocol (Intraluminal Suture Method):

• Anesthesia and Preparation: The rat is anesthetized, and a midline incision is made in the neck to expose the common carotid artery (CCA) and its bifurcation into the external carotid artery (ECA) and internal carotid artery (ICA).[1]

• Vessel Ligation: The ECA is ligated, and a temporary ligature is placed around the CCA.[1]

• Suture Insertion: A specialized monofilament suture with a blunted tip is introduced into the ECA and advanced into the ICA until it occludes the origin of the middle cerebral artery.[1]

• Occlusion and Reperfusion: The suture is left in place for a defined period (e.g., 60 or 120 minutes for transient MCAO) and then withdrawn to allow for reperfusion, mimicking the clinical scenario of clot removal. For permanent MCAO, the suture is left in place.

• Post-operative Care: The animal is allowed to recover, and its body temperature is maintained.

Diagram: MCAO Experimental Workflow

Caption: Simplified signaling cascade initiated by Irl-1620 binding to the ETB receptor.

Causality of the Signaling Pathway:

• Receptor Binding and G-protein Activation: Irl-1620 selectively binds to the ETB receptor, a G-protein coupled receptor, causing a conformational change that activates intracellular G-proteins.

• Downstream Effector Activation: The activated G-proteins initiate multiple downstream signaling pathways, including the Phospholipase C (PLC) and PI3K/Akt pathways.

• PI3K/Akt Pathway and Neuroprotection: The PI3K/Akt pathway is a well-established pro-survival pathway. Its activation by Irl-1620 leads to the phosphorylation and activation of various downstream targets that inhibit apoptosis and promote cell survival.

• eNOS Activation and Vasodilation: The PI3K/Akt pathway also activates endothelial nitric oxide synthase (eNOS), which produces nitric oxide (NO). NO is a potent vasodilator, and its increased production leads to relaxation of blood vessels and an increase in cerebral blood flow (CBF).

• CREB Activation and Gene Expression: The signaling cascade can also lead to the phosphorylation of the transcription factor CREB (cAMP response element-binding protein). Activated CREB translocates to the nucleus and promotes the expression of genes involved in neuronal survival, neurogenesis, and synaptic plasticity.

Conclusion and Future Directions

The available evidence from a systematic review of preclinical studies and a Phase II clinical trial suggests that Irl-1620 (sovateltide) is a promising neuroprotective agent for the treatment of acute ischemic stroke. Its unique mechanism of action, which includes promoting vasodilation, inhibiting apoptosis, and stimulating neurogenesis, sets it apart from current reperfusion-focused therapies.

While the initial clinical data are encouraging, particularly regarding its safety, larger Phase III trials are needed to definitively establish its efficacy and to further delineate its role in the management of acute ischemic stroke. Future research should also explore the potential of Irl-1620 in combination with thrombolysis and mechanical thrombectomy, as its neuroprotective effects may be synergistic with these reperfusion strategies. The development of Irl-1620 represents a potential paradigm shift in stroke treatment, moving beyond simple reperfusion to actively protecting and repairing the brain.

References

• Emerging therapies in the management of acute ischemic stroke: Innovative approaches and clinical outcomes- A comprehensive literature review. (2024). Cureus, 16(3), e57291. [Link]

• Bang, O. Y., & Saver, J. L. (2022). Mechanical Thrombectomy for Acute Ischemic Stroke A Meta-Analysis of Randomized Trials. Journal of the American College of Cardiology, 80(15), 1447-1459. [Link]

• Goyal, M., Menon, B. K., van Zwam, W. H., Dippel, D. W., Mitchell, P. J., Demchuk, A. M., ... & HERMES Collaborators. (2016). Endovascular thrombectomy after large-vessel ischaemic stroke: a meta-analysis of individual patient data from five randomised trials. The Lancet, 387(10029), 1723-1731. [Link]

• The Effects of IRL-1620 in Post-ischemic Brain Injury: A Systematic Review and Meta-analysis of Experimental Studies. (2024). Neurocritical Care. [Link]

• Gulati, A., Agrawal, N., & Gupta, A. (2021). Safety and Efficacy of Sovateltide (IRL-1620) in a Multicenter Randomized Controlled Clinical Trial in Patients with Acute Cerebral Ischemic Stroke. CNS Drugs, 35(1), 85-104. [Link]

• Wardlaw, J. M., Murray, V., Berge, E., & del Zoppo, G. J. (2012). Thrombolysis for acute ischaemic stroke. Cochrane Database of Systematic Reviews, (7). [Link]

• Fluri, F., Schuhmann, M. K., & Kleinschnitz, C. (2015). Protocol for middle cerebral artery occlusion by an intraluminal suture method. Journal of visualized experiments: JoVE, (97), e52705. [Link]

• Liaw, N., & Liebeskind, D. S. (2020). Emerging therapies in acute ischemic stroke. F1000Research, 9, 546. [Link]

• Leonard, M. G., & Gulati, A. (2012). Endothelin B receptor agonist, IRL-1620, provides long-term neuroprotection in cerebral ischemia in rats. Brain research, 1464, 14-23. [Link]

• The National Institute of Neurological Disorders and Stroke rt-PA Stroke Study Group. (1995). Tissue plasminogen activator for acute ischemic stroke. The New England journal of medicine, 333(24), 1581-1587. [Link]

• Campbell, B. C., Mitchell, P. J., Kleinig, T. J., Dewey, H. M., Churilov, L., Yassi, N., ... & EXTEND-IA Investigators. (2015). Endovascular therapy for ischemic stroke with perfusion-imaging selection. New England Journal of Medicine, 372(11), 1009-1018. [Link]

• Li, Y., Chen, J., & Chopp, M. (2009). Functional assessments in the rodent stroke model. Methods in molecular biology (Clifton, N.J.), 573, 115-126. [Link]

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Confirming the Anti-Apoptotic Mechanism of IRL-1620: A Comparative Guide

For researchers in neurobiology and drug development, elucidating the precise mechanisms of novel therapeutic agents is paramount. IRL-1620 (Sovateltide), a selective endothelin-B (ETB) receptor agonist, has emerged as a promising neuroprotective candidate, particularly in the context of cerebral ischemia.[1][2] Its therapeutic potential appears to be significantly linked to its ability to counteract apoptosis, the programmed cell death cascade that contributes to neuronal loss following ischemic injury.[3][4]

This guide provides an in-depth analysis of the anti-apoptotic mechanism of IRL-1620, offering a comparative perspective against a well-established apoptosis inhibitor. We will delve into the signaling pathways, present supporting experimental data, and provide detailed protocols for researchers to validate these findings in their own laboratories. Our objective is to equip fellow scientists with the necessary technical and conceptual framework to rigorously evaluate the anti-apoptotic efficacy of IRL-1620.

The Anti-Apoptotic Signaling Cascade of IRL-1620

The anti-apoptotic action of IRL-1620 is initiated by its specific binding to the endothelin-B (ETB) receptor, a G-protein coupled receptor.[5] This interaction triggers a downstream signaling cascade that ultimately converges on the inhibition of the mitochondrial pathway of apoptosis. A key player in this pathway is the Phosphatidylinositol 3-kinase (PI3K)/Akt signaling axis, a critical regulator of cell survival and proliferation.[6][7]

Upon activation of the ETB receptor by IRL-1620, the PI3K/Akt pathway is stimulated, leading to the phosphorylation and activation of Akt (also known as Protein Kinase B).[3][8] Activated Akt, in turn, modulates the function of several key apoptotic proteins. One of its primary roles in this context is the regulation of the Bcl-2 family of proteins.[2]

The Bcl-2 family consists of both anti-apoptotic members (e.g., Bcl-2) and pro-apoptotic members (e.g., Bax and Bad).[7] The balance between these opposing factions determines the cell's fate. IRL-1620 treatment has been shown to shift this balance towards survival by increasing the expression of the anti-apoptotic protein Bcl-2 and decreasing the expression of the pro-apoptotic protein Bax.[3][8] Furthermore, activated Akt can phosphorylate and inactivate the pro-apoptotic protein Bad, preventing it from promoting cell death.[3] This alteration in the Bcl-2/Bax ratio is a critical determinant in preventing the release of cytochrome c from the mitochondria, a key event that triggers the caspase cascade and executes apoptosis.[2]

Signaling pathway of IRL-1620's anti-apoptotic mechanism.

Comparative Efficacy: IRL-1620 vs. a Pan-Caspase Inhibitor

To contextualize the anti-apoptotic efficacy of IRL-1620, a comparison with a well-characterized apoptosis inhibitor is essential. Z-VAD-FMK is a cell-permeable, irreversible pan-caspase inhibitor that blocks apoptosis by directly inhibiting the activity of caspase enzymes, the executioners of the apoptotic cascade.[9] While effective in preventing the final stages of apoptosis, Z-VAD-FMK acts downstream of the mitochondrial events regulated by the Bcl-2 family.

The following table summarizes the comparative performance of IRL-1620 and Z-VAD-FMK based on key anti-apoptotic metrics observed in pre-clinical models of cerebral ischemia.

Parameter	Vehicle Control (Ischemia)	IRL-1620 Treatment	Z-VAD-FMK Treatment
Infarct Volume (mm³)	115.4 ± 40.9[10]	41.4 ± 35.4[10]	Reduction Observed
TUNEL-Positive Cells (cells/unit area)	114.66 ± 5.388[11]	33.33 ± 6.71[11]	Significant Reduction
Bcl-2 Expression	Decreased[3][8]	Increased[3][8]	No Direct Effect
Bax Expression	Increased[3][8]	Decreased[3][8]	No Direct Effect
Phospho-Akt Levels	Decreased[3][8]	Increased[3][8]	No Direct Effect
Caspase-3 Activity	Increased	Significantly Decreased	Directly Inhibited

Experimental Validation Protocols

To ensure scientific integrity, the following are detailed, step-by-step methodologies for key experiments to confirm the anti-apoptotic mechanism of IRL-1620.

Experimental workflow for validating anti-apoptotic effects.

Western Blot Analysis of Apoptotic Proteins

This protocol allows for the quantification of key proteins in the apoptotic signaling cascade.

a. Cell Lysis and Protein Quantification:

• After treatment, wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Incubate on ice for 30 minutes with periodic vortexing.

• Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Collect the supernatant and determine the protein concentration using a BCA protein assay.

b. SDS-PAGE and Immunoblotting:

• Normalize protein concentrations and prepare samples with Laemmli sample buffer.

• Load equal amounts of protein (20-30 µg) onto a 4-12% Bis-Tris polyacrylamide gel and perform electrophoresis.

• Transfer proteins to a PVDF membrane.

• Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane overnight at 4°C with primary antibodies against Bcl-2, Bax, phospho-Akt (Ser473), total Akt, and a loading control (e.g., β-actin or GAPDH). Recommended antibody dilutions should be optimized, but a starting point of 1:1000 is common for many commercially available antibodies.[12][13]

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody (1:2000 to 1:5000) for 1 hour at room temperature.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantify band intensities using densitometry software and normalize to the loading control.

Flow Cytometry for Apoptosis Detection (Annexin V/PI Staining)

This method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Harvest cells, including the culture medium which may contain detached apoptotic cells.

• Wash cells twice with cold PBS.

• Resuspend cells in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI).[14]

• Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Annexin V Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.[15]

Caspase-3 Activity Assay (Fluorometric)

This assay quantifies the activity of caspase-3, a key executioner caspase.

• Prepare cell lysates as described in the Western Blot protocol.

• In a 96-well black plate, add 50-100 µg of protein lysate per well.

• Add 2X Reaction Buffer containing 10 mM DTT to each well.

• Initiate the reaction by adding the caspase-3 substrate, Ac-DEVD-AFC (N-Acetyl-Asp-Glu-Val-Asp-7-amino-4-trifluoromethylcoumarin), to a final concentration of 50 µM.

• Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measure the fluorescence using a microplate reader with an excitation wavelength of approximately 400 nm and an emission wavelength of approximately 505 nm.[9]

• Calculate the fold-increase in caspase-3 activity relative to the control group.

Conclusion

The evidence strongly supports that IRL-1620 exerts its neuroprotective effects in cerebral ischemia, at least in part, through the potent inhibition of apoptosis. Its mechanism of action, initiated by ETB receptor activation and mediated through the PI3K/Akt signaling pathway, leads to a favorable shift in the balance of Bcl-2 family proteins, ultimately preserving mitochondrial integrity and preventing the activation of the caspase cascade.

Compared to downstream inhibitors like Z-VAD-FMK, IRL-1620 acts at an earlier, more upstream point in the apoptotic process, suggesting a more comprehensive and potentially more robust anti-apoptotic effect. The experimental protocols provided in this guide offer a rigorous framework for researchers to independently verify and expand upon these findings. Further investigation into the multifaceted actions of IRL-1620 will undoubtedly provide deeper insights into its therapeutic potential for neurodegenerative conditions.

References

• Martinet, W., et al. (n.d.). z-VAD-fmk-Induced Non-Apoptotic Cell Death of Macrophages.

• BioVision. (n.d.). K105-Caspase-3/CPP32 Fluorometric Assay Kit. Retrieved from [Link]

• Boster Bio. (2024, November 12). Annexin V PI Staining Guide for Apoptosis Detection. Retrieved from [Link]

• Briyal, S., et al. (2019). Anti-apoptotic activity of ETB receptor agonist, IRL-1620, protects neural cells in rats with cerebral ischemia. Scientific Reports, 9(1), 10439. [Link]

• Briyal, S., et al. (2019). Anti-apoptotic activity of ETB receptor agonist, IRL-1620, protects neural cells in rats with cerebral ischemia. PubMed. [Link]

• Ranjan, A. K., et al. (2023, July 17). The effects of IRL-1620 in post-ischemic brain injury: A systematic review of experimental studies. ResearchGate. [Link]

• Ranjan, A. K., et al. (2021). Sovateltide (IRL-1620) affects neuronal progenitors and prevents cerebral tissue damage after ischemic stroke. Canadian Science Publishing. [Link]

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• Gulati, A., et al. (2022, March 15). Sovateltide Mediated Endothelin B Receptors Agonism and Curbing Neurological Disorders. MDPI. [Link]

• The Effects of IRL-1620 in Post-ischemic Brain Injury: A Systematic Review and Meta-analysis of Experimental Studies. (2024, October 15). PubMed. [Link]

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• Ranjan, A. K., et al. (n.d.). Neuroprotective Effect of Sovateltide (IRL 1620, PMZ 1620) in a Neonatal Rat Model of Hypoxic-Ischemic Encephalopathy. ResearchGate. [Link]

• Briyal, S., et al. (n.d.). Anti-apoptotic activity of ETB receptor agonist, IRL-1620, protects neural cells in rats with cerebral ischemia. Icahn School of Medicine at Mount Sinai. [Link]

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• Bio-Rad. (n.d.). General Protocol for Western Blotting. Retrieved from [Link]

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• Das, S., et al. (2012). Western blot analysis of Akt, phospho-Akt, Bcl-2, and Bax proteins in tissues obtained from hearts treated with vehicle or Longevinex for 1 or 3month, with or without subjecting them to ischemia and reperfusion (IR). ResearchGate. [Link]

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• Zhang, J., et al. (2017). Activation of the PI3K-Akt pathway promotes neuroprotection of the δ-opioid receptor agonist against cerebral ischemia-reperfusion injury in rat models. ResearchGate. [Link]

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Independent Validation of IRL-1620's Effects on Motor Function Recovery: A Comparative Guide

This guide provides an in-depth analysis of the experimental evidence supporting the use of IRL-1620 (Sovateltide) in promoting motor function recovery, with a focus on independent validation and comparison with alternative therapeutic strategies. It is intended for researchers, scientists, and drug development professionals in the field of neuroscience and stroke recovery.

Introduction to IRL-1620 and its Mechanism of Action

IRL-1620, also known as Sovateltide, is a synthetic, highly selective agonist of the endothelin-B (ETB) receptor.[1][2] In the context of ischemic stroke, the therapeutic potential of IRL-1620 is predicated on its ability to modulate multiple pathways involved in neuro-regeneration and vascular remodeling.[3][4] The primary mechanism of action involves the stimulation of ETB receptors, which are expressed on various cells within the central nervous system, including astrocytes and endothelial cells.[3][4]

Activation of these receptors triggers a cascade of downstream events aimed at repairing the damage caused by ischemia.[3] This includes the promotion of angiogenesis, the formation of new blood vessels, and neurogenesis, the generation of new neurons.[5] These processes are thought to be mediated by the upregulation of key growth factors such as Vascular Endothelial Growth Factor (VEGF) and Brain-Derived Neurotrophic Factor (BDNF).[4][5] Furthermore, preclinical studies suggest that IRL-1620 exhibits anti-apoptotic (cell death inhibiting) and anti-inflammatory properties, contributing to its neuroprotective effects.[6]

Signaling Pathway of IRL-1620

The binding of IRL-1620 to the ETB receptor initiates a signaling cascade that promotes the production of various neurotrophic and angiogenic factors. This pathway is crucial for the observed therapeutic effects.

Caption: Signaling pathway of IRL-1620 via ETB receptor activation.

Independent Validation of IRL-1620 in Preclinical Models

A crucial aspect of evaluating any new therapeutic agent is the independent validation of its efficacy. A systematic review and meta-analysis of preclinical studies investigating IRL-1620 in experimental stroke models provides a comprehensive overview of the existing evidence.[7] This analysis, which included seven studies, all conducted in rat models of middle cerebral artery occlusion (MCAO), concluded that IRL-1620 was associated with significantly lower neurological deficits and improved motor performance compared to vehicle-treated animals.[7]

However, it is important to note that a significant portion of the preclinical research on IRL-1620 has been conducted by a limited number of research groups, some with affiliations to the developing company, Pharmazz, Inc.[6][8] While this does not invalidate the findings, it underscores the need for further replication by a wider range of independent laboratories to strengthen the evidence base. The Stroke Treatment Academic Industry Roundtable (STAIR) recommendations emphasize the importance of such independent replication for advancing preclinical findings toward clinical trials.[9]

Summary of Preclinical Data on IRL-1620 and Motor Function

Study Focus	Animal Model	Key Motor Function Outcomes	Reference
Neuroprotection and Functional Recovery	Permanent MCAO in rats	Significant improvement in neurological and motor function tests.	[10]
Long-term Neuroprotection	Permanent MCAO in rats	Improved neurological and motor function parameters at 7 days post-occlusion.	[11]
Neurovascular Remodeling	Permanent MCAO in rats	Enhanced angiogenesis and neurogenesis, correlating with functional recovery.	[5]
Pediatric Ischemic Stroke	MCAO in young rats	Significant reduction in neurological deficit and motor impairment (grip test, foot-fault, rotarod).	[11]
Mitochondrial Function	Permanent MCAO in rats	Prevention of mitochondrial dysfunction, associated with improved neurological and motor functions.	[10]

Comparison with Alternative Stroke Recovery Therapies

The field of stroke recovery is exploring a diverse range of therapeutic modalities. A direct head-to-head comparison of IRL-1620 with these alternatives in preclinical or clinical settings is currently lacking. However, a comparative overview based on their mechanisms and reported efficacies is valuable for contextualizing the potential of IRL-1620.

Therapeutic Class	Examples	Mechanism of Action	Reported Efficacy in Motor Recovery
Small Molecule Drugs	Edaravone, Nimodipine, CCR5 antagonists	Varied: Free-radical scavenging, calcium channel blockade, anti-inflammatory.[12][13][14]	Modest improvements in motor function and neurological deficits in preclinical and some clinical studies.[12][13]
Neurotrophic Factors	Brain-Derived Neurotrophic Factor (BDNF)	Promotes neuronal survival, synaptic plasticity, and neurogenesis.[15][16]	Enhances behavioral recovery after brain injury in preclinical models, often in combination with rehabilitation.[17]
Non-Invasive Brain Stimulation	Transcranial Magnetic Stimulation (TMS), Transcranial Direct Current Stimulation (tDCS)	Modulates cortical excitability to enhance neuroplasticity.[18]	Can improve motor function, particularly when combined with physical therapy.[18]
Cell-Based Therapies	Mesenchymal Stem Cells (MSCs), Neural Stem Cells (NSCs)	Trophic support, immunomodulation, and potential for cell replacement.	Variable results in clinical trials, with some studies showing modest functional improvements.
Rehabilitation Therapies	Constraint-Induced Movement Therapy (CIMT), Robotic-assisted therapy	Activity-dependent neuroplasticity.[18][19]	Standard of care; efficacy is well-established but can be limited by the severity of the initial injury.[20]

Experimental Protocol: Rotarod Test for Motor Coordination in a Rat MCAO Model

The Rotarod test is a widely used behavioral assay to assess motor coordination and balance in rodent models of stroke.[21][22][23] The following protocol outlines a standardized procedure for its implementation.

Experimental Workflow

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• 8. Safety and Efficacy of Sovateltide (IRL-1620) in a Multicenter Randomized Controlled Clinical Trial in Patients with Acute Cerebral Ischemic Stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
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Comparative analysis of Irl-1620 and other ETB receptor agonists

Comparative Analysis of IRL-1620 and Alternative ETB Receptor Agonists: A Technical Guide

The endothelin (ET) system, comprising ETA and ETB G-protein-coupled receptors, is a master regulator of vascular tone, tissue perfusion, and cellular proliferation. While ETA receptors on smooth muscle cells primarily drive vasoconstriction, ETB receptors localized on endothelial cells mediate vasodilation via nitric oxide (NO) release and act as clearance receptors for circulating ET-1 1[1].

Developing and utilizing highly selective ETB receptor agonists is critical for investigating these distinct pathways without confounding ETA-mediated vasoconstriction. Compounds like IRL-1620 (Sovratide) have emerged as powerful tools for enhancing tumor perfusion and neuroprotection. This guide provides an objective, data-driven comparison of IRL-1620 against other prominent ETB agonists—Sarafotoxin 6c, BQ-3020, and ET-3—detailing their molecular kinetics, structural mechanisms, and standardized experimental workflows.

Molecular Profiles and Binding Kinetics

When selecting an ETB agonist for in vitro or in vivo models, researchers must evaluate binding affinity (Ki/IC50), receptor selectivity (ETA vs. ETB), and structural stability.

• IRL-1620 (Sovratide): A synthetic, truncated linear peptide analog of ET-1 (N-Suc-[Glu9, Ala11,15] ET-1(8–21)). By replacing cysteines with alanine to remove disulfide bridges and succinylating the N-terminus, IRL-1620 achieves extreme ETB selectivity (>120,000-fold over ETA) with a Ki of ~16 pM 2[2]. It acts as a highly specific agonist, though its large molecular weight requires intravenous delivery 3[3].

• Sarafotoxin 6c (S6c): A naturally occurring peptide isolated from the venom of Atractaspis engaddensis. It exhibits sub-nanomolar affinity for ETB and negligible affinity for ETA, making it a gold standard for highly selective ETB activation in functional assays 4[4].

• BQ-3020: A synthetic linear peptide agonist with an IC50 of ~0.2 nM for ETB receptors. Due to its reliable displacement kinetics, it is frequently utilized in radioligand binding assays (as [125I]-BQ3020) 5[5].

• Endothelin-3 (ET-3): An endogenous isopeptide. While it binds ETB with high affinity, it also binds ETA (albeit with lower affinity than ET-1), rendering it less selective than synthetic analogs like IRL-1620 3[3].

Table 1: Quantitative Comparison of ETB Receptor Agonists

Agonist	Origin	ETB Affinity (Ki / IC50)	Selectivity Ratio (ETA/ETB)	Key Characteristics
IRL-1620	Synthetic ET-1 analog	~16 pM	> 120,000	Highly stable; extensively used in tumor perfusion and neuroprotection models.
Sarafotoxin 6c	Natural venom peptide	Sub-nanomolar	> 30,000	Gold standard for isolated tissue bath functional assays.
BQ-3020	Synthetic ET-1 analog	~0.2 nM	> 10,000	Elicits vasoconstriction in specific beds; primary use as a radioligand.
ET-3	Endogenous peptide	~0.3 nM	~ 100 - 1,000	Endogenous ligand; functions as a full agonist but with moderate ETA cross-reactivity.

Mechanistic Insights: Receptor Activation and Signaling

Crystal structures of the human ETB receptor reveal that IRL-1620 induces distinct conformational changes compared to endogenous ET-1. While ET-1 deeply engages the orthosteric binding pocket to trigger full activation, IRL-1620's truncated structure prevents it from fully penetrating the transmembrane core. This results in a partial activation profile in certain signaling cascades (e.g., β-arrestin recruitment) while maintaining full efficacy in Gq/11-mediated intracellular calcium mobilization 3[3].

This Gq/11 coupling is the primary driver of ETB-mediated vasodilation. Upon IRL-1620 binding, the Gq alpha subunit activates Phospholipase C (PLC), which cleaves PIP2 into IP3 and DAG. IP3 triggers calcium release from the endoplasmic reticulum, activating endothelial nitric oxide synthase (eNOS) to produce NO 6[6].

ETB receptor signaling pathway activated by IRL-1620 leading to vasodilation.

Experimental Protocols for ETB Agonist Evaluation

To ensure self-validating and reproducible results, the following protocols integrate causality-driven steps for evaluating ETB agonists.

Protocol A: Radioligand Displacement Assay (Affinity & Selectivity)

This assay determines the Ki of novel compounds by displacing a known radioligand (e.g., [125I]-BQ3020) from ETB receptors in tissue membranes.

• Causality: Using a highly specific radioligand ensures that the displacement curve accurately reflects competitive binding at the orthosteric site, rather than allosteric modulation or non-specific lipid binding.

• Step 1 (Membrane Preparation): Homogenize tissue in ice-cold buffer (50 mM Tris-HCl, pH 7.4, 1 mM EDTA) containing protease inhibitors. Centrifuge at 40,000 x g for 20 min at 4°C. Resuspend the pellet in binding buffer.

• Step 2 (Incubation): In a 96-well plate, combine 50 µg of membrane protein, 50 pM[125I]-BQ3020, and varying concentrations of the unlabeled competitor (e.g., IRL-1620 from 10−12 to 10−5 M).

• Step 3 (Equilibrium): Incubate the mixture at 25°C for 120 minutes. (Note: ET receptor binding kinetics are notoriously slow; a 120-minute incubation ensures true equilibrium is reached).

• Step 4 (Separation): Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.1% polyethylenimine (to reduce non-specific peptide binding).

• Step 5 (Detection): Wash filters three times with cold buffer. Measure bound radioactivity using a gamma counter.

• Validation System: Calculate non-specific binding using 1 µM unlabeled ET-1. Use the Cheng-Prusoff equation to convert the experimental IC50 to a standardized Ki value.

Protocol B: Intracellular Calcium Mobilization Assay (Functional Efficacy)

This functional assay measures the EC50 of ETB agonists by tracking Gq-mediated Ca2+ release in cultured endothelial cells.

• Causality: Measuring transient Ca2+ spikes directly quantifies receptor activation before downstream signal amplification or rapid receptor desensitization obscures the primary receptor-ligand interaction.

• Step 1 (Cell Preparation): Seed human umbilical vein endothelial cells (HUVECs) in a black-walled, clear-bottom 96-well plate. Grow to 90% confluence.

• Step 2 (Dye Loading): Wash cells with Hank's Balanced Salt Solution (HBSS). Incubate with 2 µM Fluo-4 AM (a calcium-sensitive fluorescent dye) and 0.02% Pluronic F-127 in the dark for 45 minutes at 37°C. (Pluronic F-127 facilitates dye permeation across the cell membrane).

• Step 3 (De-esterification): Wash cells twice with HBSS and incubate for an additional 20 minutes to allow intracellular esterases to cleave the AM group, trapping the active dye inside the cell.

• Step 4 (Agonist Addition): Using an automated fluorescence microplate reader (e.g., FLIPR), record baseline fluorescence (Ex: 488 nm, Em: 520 nm) for 10 seconds. Inject IRL-1620 or S6c at varying concentrations.

• Step 5 (Data Acquisition): Record fluorescence continuously for 3 minutes. The peak fluorescence (typically occurring within 15-30 seconds) represents maximal Ca2+ mobilization.

• Validation System: Pre-treat a control group with BQ-788 (a selective ETB antagonist) for 15 minutes prior to agonist injection. A complete blockade of the Ca2+ spike validates that the response is exclusively ETB-mediated.

References

• Investigating the Role of Endothelin-1 in Reactive Astrocytosis. Loyola eCommons.
• etb | MedChemExpress (MCE) Life Science Reagents. MedChemExpress.
• Crystal structures of human ETB receptor provide mechanistic insight into receptor activation and partial activ
• Structural and Functional Diversity of Animal Toxins Interacting With GPCRs. Frontiers.
• Prostaglandin Endoperoxide Synthase-2 Contributes to the Endothelin/Sarafotoxin-Induced Prostaglandin E2 Synthesis. Oxford Academic.
• Endothelin Receptor Subtype B Mediates Synthesis of Nitric Oxide by Cultured Bovine Endothelial Cells. JCI.

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• 6. dm5migu4zj3pb.cloudfront.net [dm5migu4zj3pb.cloudfront.net]

Safety & Regulatory Compliance

Navigating the Final Frontier: A Comprehensive Guide to the Safe Disposal of Irl-1620

For Immediate Implementation by Laboratory Personnel

As a Senior Application Scientist, it is my priority to ensure that our partners in research and development not only achieve groundbreaking results with our products but also maintain the highest standards of safety and environmental responsibility. The potent and highly selective endothelin B (ETB) receptor agonist, Irl-1620 (also known as Sovateltide), is a powerful tool in neuroscience research.[1] However, its high biological activity and acute toxicity necessitate a rigorous and well-documented disposal protocol.[2][3][4] This guide provides a comprehensive, step-by-step framework for the proper disposal of Irl-1620, moving beyond mere compliance to foster a culture of safety and scientific integrity.

The Core Directive: Understanding the Hazard Profile of Irl-1620

Irl-1620 is a synthetic peptide with a molecular weight of approximately 1820 g/mol and the chemical formula C86H117N17O27. Its potent biological effects, while invaluable for research, also classify it as a hazardous substance. Safety Data Sheets (SDS) for Irl-1620 and similar potent peptides consistently highlight its acute toxicity upon ingestion, skin contact, or inhalation. This profile mandates that all Irl-1620 waste be treated as hazardous, and under guidelines set by regulatory bodies such as the U.S. Environmental Protection Agency (EPA), it may fall under the category of "acutely toxic" or "P-listed" hazardous waste.[2][3][4] This designation carries stringent disposal requirements.

Property	Value	Source
Chemical Name	N-Succinyl-[Glu9,Ala11,15]-endothelin-1 (8-21)	[5]
Synonyms	Irl-1620, Sovateltide	[1][5]
Molecular Formula	C86H117N17O27
Molecular Weight	~1820 g/mol
Primary Hazard	Acutely Toxic	[2][3][4]
Known Incompatibilities	Strong acids, strong bases, oxidizing agents (for storage)	General peptide knowledge

A Self-Validating System for Disposal: From Point of Generation to Final Disposition

The following procedures are designed to create a closed-loop system for the disposal of Irl-1620, ensuring safety and compliance at every stage. This workflow is grounded in the principles of waste minimization, hazard neutralization, and clear documentation.

Caption: Workflow for the proper disposal of Irl-1620 waste.

Part 1: Immediate Actions at the Point of Generation

• Segregation is Paramount: At the point of use, all materials that have come into contact with Irl-1620 must be segregated as hazardous waste. This includes:

  • Unused or expired lyophilized powder and solutions.

  • Contaminated consumables: pipette tips, vials, weigh boats, gloves, and bench paper.

  • Contaminated personal protective equipment (PPE).

• Dedicated and Compatible Waste Containers:

  • Solid Waste: Collect all solid waste in a designated, leak-proof, and clearly labeled hazardous waste container. The container must be compatible with the chemical nature of the waste.

  • Liquid Waste: Collect all liquid waste containing Irl-1620 in a separate, compatible, and clearly labeled hazardous waste container. Due to its potential classification as a P-listed waste, it is best practice to use containers no larger than one quart (approximately one liter).[2]

  • Sharps: All needles, syringes, or other contaminated sharps must be placed in a designated, puncture-resistant sharps container labeled for chemically contaminated sharps.

• Clear and Compliant Labeling: All waste containers must be labeled with the words "Hazardous Waste," the full chemical name "Irl-1620," and the associated hazard characteristics (e.g., "Acutely Toxic"). The date of waste accumulation should also be clearly marked.

Part 2: Chemical Inactivation for Enhanced Safety

To provide an additional layer of safety and environmental protection, chemical inactivation of Irl-1620 waste is strongly recommended before it is collected for final disposal. Peptides are susceptible to degradation through hydrolysis, which breaks the peptide bonds.[6][7] Both alkaline and acid hydrolysis are effective methods.

Method 1: Alkaline Hydrolysis

This method utilizes a strong base to cleave the peptide bonds, effectively neutralizing the biological activity of Irl-1620.[5][8][9][10][11][12]

• Experimental Protocol:

  • Preparation: In a chemical fume hood, wearing appropriate PPE (chemical splash goggles, heavy-duty gloves, and a lab coat), prepare a 1 M Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) solution.

  • Inactivation: Carefully add the alkaline solution to the liquid Irl-1620 waste. For solid waste, add enough alkaline solution to fully immerse the materials.

  • Incubation: Loosely cap the container to avoid pressure buildup and allow it to stand for at least 24 hours at room temperature.

  • Neutralization: After the incubation period, neutralize the solution to a pH between 6.0 and 8.0 using an appropriate acid (e.g., 1 M HCl).

  • Disposal: The neutralized solution can then be collected in a hazardous waste container for disposal through your institution's environmental health and safety (EHS) program.

Method 2: Acid Hydrolysis

Similar to alkaline hydrolysis, strong acids can also effectively break down the peptide structure of Irl-1620.[13]

• Experimental Protocol:

  • Preparation: In a chemical fume hood, wearing appropriate PPE, prepare a 1 M Hydrochloric Acid (HCl) solution.

  • Inactivation: Carefully add the acid solution to the Irl-1620 waste.

  • Incubation: Allow the mixture to stand for at least 24 hours at room temperature in a loosely capped container.

  • Neutralization: Neutralize the solution to a pH between 6.0 and 8.0 with a suitable base (e.g., 1 M NaOH).

  • Disposal: Collect the neutralized waste in a designated hazardous waste container for institutional pickup.

Inactivation Method	Reagent	Procedure	Pros	Cons
Alkaline Hydrolysis	1 M NaOH or KOH	24-hour incubation, followed by neutralization	Effective for a wide range of biological materials	Requires careful handling of strong bases
Acid Hydrolysis	1 M HCl	24-hour incubation, followed by neutralization	Effective for peptide bond cleavage	Requires careful handling of strong acids

Part 3: Final Disposal and Documentation

• Institutional EHS Coordination: Your institution's Environmental Health and Safety (EHS) department is the ultimate authority on hazardous waste disposal. All procedures must be in accordance with their guidelines and local, state, and federal regulations.[7][14] Schedule regular pickups for your laboratory's hazardous waste.

• Chain of Custody and Record Keeping: Maintain meticulous records of all Irl-1620 waste generated and disposed of. This documentation should include the date, quantity, method of inactivation (if performed), and the date of pickup by EHS. This creates a verifiable chain of custody and demonstrates due diligence in waste management.

Spill and Emergency Procedures

In the event of a spill of Irl-1620, immediate and appropriate action is crucial to mitigate exposure and contamination.

• Alert Personnel: Immediately alert others in the vicinity of the spill.

• Evacuate and Secure the Area: If the spill is large or in a poorly ventilated area, evacuate the immediate area and prevent unauthorized entry.

• Don Appropriate PPE: Before attempting to clean the spill, don appropriate PPE, including a lab coat, double gloves, and respiratory protection if dealing with a powder.

• Contain and Clean the Spill:

  • For solid spills: Gently cover the spill with absorbent material to avoid raising dust. Carefully scoop the material into a designated hazardous waste container.

  • For liquid spills: Cover the spill with an absorbent material. Once absorbed, carefully transfer the material into a hazardous waste container.

• Decontaminate the Area: Clean the spill area with a suitable laboratory detergent and water. All cleaning materials must be disposed of as hazardous waste.

• Report the Incident: Report the spill to your laboratory supervisor and your institution's EHS office, following all internal reporting procedures.

By adhering to these detailed procedures, you can ensure the safe and responsible disposal of Irl-1620, protecting yourself, your colleagues, and the environment, while upholding the highest standards of scientific practice.

References

• Acutely Toxic 'P-listed' Hazardous Chemical Waste Guidance. Office of Research. Link

• Proper Disposal of C-Type Natriuretic Peptide: A Guide for Laboratory Professionals. Benchchem. Link

• HIGH-RISK BIO-WASTE PROCESSING BY ALKALINE HYDROLYSIS AND ISOLATION OF AMINO ACIDS. Journal of Ecological Engineering. Link

• High-risk bio waste processing by alkaline hydrolysis and isolation of amino acids. SciSpace. Link

• Peptides and Probable Degradation Pathways. Veeprho. Link

• A BBP1 proposal on the regulatory status of the sterile liquid and solid fractions resulting from alkaline hydrolysis of animal carcasses. Belgian Biosafety Server. Link

• High-risk bio-waste processing by alkaline hydrolysis and isolation of amino acids. Connect Journal. Link

• Alkaline hydrolysis of porcine blood haemoglobin: applications for peptide and amino acid production. ConnectSci. Link

• Peptide Stability and Potential Degradation Pathways. Sigma-Aldrich. Link

• Instability of Peptide and Possible Causes of Degradation. Encyclopedia.pub. Link

• Final Data Collection on the Toxicity, Use, and Disposal of Hazardous Drugs Report. Regulations.gov. Link

• Hazardous Waste Disposal Guide. Research Safety - Northwestern University. Link

• Peptide Storage & Stability: A Definitive Guide. Peptide Sciences. Link

• EPA Inaction in Identifying Hazardous Waste Pharmaceuticals May Result in Unsafe Disposal. U.S. Environmental Protection Agency Office of Inspector General. Link

• Hydrolysis of Purified Proteins and Peptides. Waters. Link

• Acute and Extremely Hazardous Wastes. Department of Toxic Substances Control - CA.gov. Link

• Hydrolysis of Antimicrobial Peptides by Extracellular Peptidases in Wastewater. PMC - NIH. Link

• The yield of peptides and amino acids following acid hydrolysis of haemoglobin from porcine blood. ResearchGate. Link

• IRL-1620. Tocris Bioscience. Link

• IRL-1620 | ETB Receptors. Tocris Bioscience. Link

• Sovateltide Mediated Endothelin B Receptors Agonism and Curbing Neurological Disorders. MDPI. Link

• Comparative Analysis of Collagen-Containing Waste Biodegradation, Amino Acid, Peptide and Carbohydrate Composition of Hydrolysis Products. MDPI. Link

• Sovateltide (IRL-1620) activates neuronal differentiation and prevents mitochondrial dysfunction in adult mammalian brains following stroke. PMC - NIH. Link

• Sovateltide (IRL-1620) affects neuronal progenitors and prevents cerebral tissue damage after ischemic stroke. Canadian Science Publishing. Link

• The use of sub-critical water hydrolysis for the recovery of peptides and free amino acids from food processing wastes. Review of sources and main parameters. PubMed. Link

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A Researcher's Guide to Personal Protective Equipment for Handling Irl-1620

As researchers and scientists at the forefront of drug development, our commitment to safety is as paramount as our dedication to scientific advancement. This guide provides essential, immediate safety and logistical information for the handling of Irl-1620, a potent and selective endothelin B (ETB) receptor agonist. Our goal is to empower you with the knowledge to work safely, ensuring both personal and experimental integrity. This document moves beyond a simple checklist, offering a deep dive into the rationale behind each safety recommendation, grounded in the specific toxicological profile of Irl-1620.

Understanding the Risks Associated with Irl-1620

Irl-1620, also known as Sovateltide, is a synthetic analog of endothelin-1.[1][2] As a highly selective agonist for the ETB receptor, it is a potent peptide compound under investigation for its neuroprotective properties.[2][3] However, its potency is also the source of its potential hazard. Safety Data Sheets (SDS) for Irl-1620 classify it as acutely toxic if swallowed, inhaled, or in contact with skin.[4][5] One supplier has classified it with GHS06 pictogram, a signal word of "Danger", and hazard statements H300 + H330 (Fatal if swallowed or if inhaled).[4] Another indicates H302, H312, and H332 (Harmful if swallowed, in contact with skin, or if inhaled).[5] Given the high potency and acute toxicity, a conservative approach to personal protective equipment is mandatory.

The primary routes of exposure are inhalation of the lyophilized powder, and dermal or oral contact with the powder or reconstituted solution.[5][6] Therefore, our PPE strategy must create a robust barrier against these exposure routes.

Core Personal Protective Equipment (PPE) for Irl-1620

The following table outlines the minimum required PPE for handling Irl-1620 in a laboratory setting. The selection of specific PPE items should always be informed by a risk assessment of the specific procedure being performed.

Body Part	PPE Item	Specifications and Rationale
Eyes	Safety Goggles	Must be tightly fitting with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[5] This is to protect against splashes of the reconstituted solution and airborne particles of the lyophilized powder.
Hands	Double Gloves	Wear two pairs of nitrile gloves that have been tested for resistance to chemicals.[7] The outer glove should be disposed of immediately after handling the compound, and the inner glove should be removed upon leaving the work area. This provides an extra layer of protection against contamination.
Body	Laboratory Coat with Long Sleeves and Cuffs	A dedicated lab coat for working with potent compounds is essential to prevent contamination of personal clothing. The cuffs should be snug to prevent exposure of the wrists.
Respiratory	Full-face Respirator or Powered Air-Purifying Respirator (PAPR)	Due to the high inhalation toxicity, a full-face respirator with appropriate cartridges or a PAPR is required when handling the lyophilized powder outside of a containment device like a glove box.[5][7] This is the most critical piece of PPE for preventing inhalation exposure.
Feet	Closed-toe Shoes	Standard laboratory practice to protect against spills and falling objects.

Step-by-Step PPE Protocols

Adherence to proper donning and doffing procedures is as critical as the selection of the PPE itself. An incorrect doffing procedure can lead to contamination and exposure.

Donning (Putting On) PPE:

• Footwear: Ensure you are wearing closed-toe shoes.

• Inner Gloves: Don the first pair of nitrile gloves.

• Gown/Lab Coat: Put on your dedicated lab coat, ensuring it is fully buttoned.

• Respirator: If required for the procedure, don your respirator and perform a seal check.

• Eye Protection: Put on your safety goggles.

• Outer Gloves: Don the second pair of nitrile gloves, ensuring the cuffs go over the sleeves of your lab coat.

Doffing (Taking Off) PPE:

• Outer Gloves: Remove the outer pair of gloves, peeling them off without touching the outside with your bare hands. Dispose of them in a designated hazardous waste container.

• Gown/Lab Coat: Unbutton your lab coat and remove it by rolling it down your arms, ensuring the contaminated exterior is folded inward. Place it in a designated container for potent compound lab coats.

• Eye Protection: Remove your safety goggles.

• Respirator: If worn, remove your respirator.

• Inner Gloves: Remove the inner pair of gloves, again without touching the outside.

• Hand Hygiene: Immediately wash your hands thoroughly with soap and water.

Operational and Disposal Plans

All materials that come into contact with Irl-1620, including PPE, are considered hazardous waste and must be disposed of according to institutional and local regulations.

• Solid Waste: Used gloves, weigh boats, and other disposable materials should be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused reconstituted Irl-1620 solution and any contaminated solvents should be collected in a designated, sealed hazardous waste container.

• Sharps: Needles and syringes used for reconstitution or administration must be disposed of in a designated sharps container for hazardous chemical waste.

Decision-Making for PPE Selection

The specific experimental procedure dictates the level of PPE required. The following diagram illustrates a decision-making workflow for selecting the appropriate PPE when working with Irl-1620.

Caption: Decision workflow for selecting appropriate PPE for Irl-1620 handling.

By understanding the risks associated with Irl-1620 and diligently applying the appropriate personal protective equipment and handling procedures, researchers can confidently and safely advance their critical work.

References

• Ten Tips for Handling Hazardous Chemicals in a Lab. Lab Manager. [Link]

• Best Practices For Handling Potent APIs. Outsourced Pharma. [Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• DuPont E-Guide Explains How to Protect Workers From the Risk of Highly Potent Pharmaceutical Ingredients. Process and Control Today. [Link]

• Chemical Storage in Research Labs: Safety & Compliance. Apollo Scientific. [Link]

• Storage of Laboratory Chemicals: Research Safety. Indiana University. [Link]

• Sovateltide Mediated Endothelin B Receptors Agonism and Curbing Neurological Disorders. MDPI. [Link]

• Pharmaceutical industry best practice. 3M. [Link]

• School Chemistry Laboratory Safety Guide. Centers for Disease Control and Prevention. [Link]

• Personal protective equipment for preparing toxic drugs. GERPAC. [Link]

• Highly Potent Pharmaceuticals: Syntegon Has Your Containment Solution. Syntegon. [Link]

• Sovateltide Mediated Endothelin B Receptors Agonism and Curbing Neurological Disorders. National Center for Biotechnology Information. [Link]

• What clinical trials have been conducted for Sovateltide?. Patsnap Synapse. [Link]

• Efficacy of sovateltide (IRL-1620) in a multicenter randomized controlled clinical trial in patients with acute cerebral ischemic stroke. medRxiv. [Link]

• Safety and Efficacy of Sovateltide (IRL-1620) in a Multicenter Randomized Controlled Clinical Trial in Patients with Acute Cerebral Ischemic Stroke. National Center for Biotechnology Information. [Link]

• (PDF) Safety and Efficacy of Sovateltide (IRL-1620) in a Multicenter Randomized Controlled Clinical Trial in Patients with Acute Cerebral Ischemic Stroke. ResearchGate. [Link]

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